2,2-Dimethylcyclohexanone oxime

Core Science & Biosynthesis

2,2-Dimethylcyclohexanone Oxime: Structural Dynamics, Synthesis, and Applications in Pharmaceutical Development

Introduction and Structural Rationale

In the realm of synthetic organic chemistry and drug discovery, sterically hindered cyclic intermediates play a pivotal role in dictating the stereochemistry and metabolic stability of active pharmaceutical ingredients (APIs). 2,2-Dimethylcyclohexanone oxime (CAS: 4500-17-8) is a prime example of such a building block. Derived from its ketone precursor, 2,2-dimethylcyclohexanone (CAS: 1193-47-1), this oxime features a gem-dimethyl group adjacent to the imine carbon[1].

The presence of the bulky gem-dimethyl moiety introduces significant steric hindrance. In drug design, incorporating such sterically demanding groups can shield adjacent labile bonds from enzymatic cleavage (e.g., by cytochrome P450 enzymes), thereby improving the pharmacokinetic profile of the resulting drug. Furthermore, the oxime functionality serves as a versatile linchpin, allowing for downstream reductions to primary amines or Beckmann rearrangements to form expanded lactam rings, which are essential in synthesizing complex heterocyclic therapeutics.

Physical and Chemical Properties

Understanding the physicochemical baseline of both the precursor and the oxime is critical for optimizing reaction conditions and downstream purification workflows. The table below summarizes the core quantitative data[1].

Property	2,2-Dimethylcyclohexanone (Precursor)	2,2-Dimethylcyclohexanone Oxime
CAS Number	1193-47-1	4500-17-8
Molecular Formula	C₈H₁₄O	C₈H₁₅NO
Molecular Weight	126.20 g/mol	141.21 g/mol
Appearance	Clear colorless to yellow liquid	White solid
Density	0.912 g/mL at 25 °C	N/A (Solid)
Melting Point	-20 °C	> 25 °C (Solidifies upon isolation)
Boiling Point	169-170 °C (768 mmHg)	Decomposes before boiling

Synthesis Methodology: Causality and Protocol

The synthesis of 2,2-dimethylcyclohexanone oxime relies on the nucleophilic addition of hydroxylamine to the sterically hindered ketone. Because the gem-dimethyl group impedes the trajectory of the incoming nucleophile, the reaction requires specific thermodynamic driving forces and pH control to proceed efficiently.

Step-by-Step Experimental Protocol

• Reagent Preparation: Dissolve 2,2-dimethylcyclohexanone (1.0 eq, e.g., 65 mmol) in absolute ethanol. Ethanol is selected because it effectively solvates both the hydrophobic ketone and the polar hydroxylamine salt.

• Nucleophile Addition: Add hydroxylamine hydrochloride (NH₂OH·HCl) (2.2 eq, 148 mmol) to the solution.

• Base Catalysis (The Causality Factor): Introduce pyridine (2.4 eq, 155 mmol) or sodium carbonate to the mixture. Causality Note: Hydroxylamine is supplied as a hydrochloride salt for stability. The base acts as an acid scavenger to neutralize the liberated HCl. If the medium remains too acidic, the hydroxylamine nitrogen remains protonated (NH₃⁺OH) and loses its nucleophilicity, stalling the condensation. Conversely, if the medium is too basic, the carbonyl oxygen is not sufficiently activated by hydrogen bonding. Pyridine maintains the optimal slightly acidic to neutral pH required for the reaction.

• Thermal Activation: Heat the mixture to 85 °C (reflux) for 2 hours. The thermal energy is necessary to overcome the high activation energy barrier imposed by the steric bulk of the gem-dimethyl group.

• Workup and Isolation: Cool the mixture to room temperature. Partition the mixture between diethyl ether and water. The aqueous layer removes the pyridinium chloride salts and unreacted hydroxylamine, while the organic layer retains the oxime product.

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the oxime as a white solid.

Workflow for the synthesis and isolation of 2,2-dimethylcyclohexanone oxime.

Mechanistic Role in Drug Discovery

The 2,2-dimethylcyclohexyl scaffold, often accessed via the oxime intermediate, is highly valued in the development of targeted therapeutics.

Kinase Inhibitors (JAK/SYK Pathways)

Derivatives of 2,2-dimethylcyclohexanone oxime have been utilized in the synthesis of complex pyrimidine and nicotinamide derivatives aimed at inhibiting Janus Kinases (JAK) and Spleen Tyrosine Kinase (SYK)[2]. In these molecules, the sterically hindered cycloalkyl group is positioned to occupy specific hydrophobic pockets within the kinase ATP-binding site. This precise steric fit enhances the selectivity of the inhibitor for JAK3 or SYK over other off-target kinases, which is critical for treating autoimmune diseases and asthma without causing widespread immunosuppression[2].

JAK-STAT signaling pathway and targeted inhibition by oxime-derived therapeutics.

Dual ACE and NEP Inhibitors

Beyond kinase targets, the oxime intermediate has been documented in the synthesis of dual inhibitors targeting both angiotensin-converting enzyme (ACE) and neutral endopeptidase (NEP). The reduction of the oxime yields a sterically hindered amine, which is then coupled to amino acid derivatives. The resulting compounds exhibit potent antihypertensive properties, validating the utility of the 2,2-dimethylcyclohexyl motif in modulating peptide-cleaving metalloproteases.

References

• LookChem. "2,2-DIMETHYLCYCLOHEXANONE Chemical Properties and Uses." LookChem Database.
• Google Patents. "European Patent Application 534,363: Inhibitors of Angiotensin Converting Enzyme and Neutral Endopeptidase." Googleapis.
• Google Patents. "CA2934061A1 - Substituted diaminopyrimidyl compounds, compositions thereof, and methods of treatment therewith." Google.
• Google Patents. "US Patent 8,329,699: Kinase Inhibitors for Auto-immune and Inflammatory Diseases." Googleapis.

Sources

• 1. lookchem.com [lookchem.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

1H and 13C NMR Spectra Analysis of 2,2-Dimethylcyclohexanone Oxime: A Comprehensive Technical Guide

Executive Summary

For researchers and drug development professionals, the accurate structural elucidation of cyclic oximes is a critical step in organic synthesis, mechanistic studies, and API (Active Pharmaceutical Ingredient) development. 2,2-Dimethylcyclohexanone oxime serves as a fascinating molecular model due to its unique conformational dynamics, its utility as a directing group in transition-metal catalysis, and its specific reactivity profile—most notably its propensity to undergo Beckmann fragmentation rather than the traditional Beckmann rearrangement.

This whitepaper provides an in-depth, causally-driven analysis of the 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectra of 2,2-dimethylcyclohexanone oxime. By bridging theoretical stereochemistry with practical laboratory protocols, this guide equips scientists with the authoritative insights necessary to validate syntheses and interpret complex spectral data.

Molecular Architecture & Conformational Dynamics

To understand the NMR spectra of 2,2-dimethylcyclohexanone oxime, one must first analyze its three-dimensional architecture. The molecule consists of a six-membered cyclohexane ring locked in a chair conformation, containing a C=N-OH functional group at C1 and a gem-dimethyl group at C2.

The E vs. Z Isomerism

Oximes inherently exhibit E/Z isomerism based on the orientation of the hydroxyl group relative to the ring substituents. In 2,2-dimethylcyclohexanone oxime, the massive steric bulk of the gem-dimethyl group at C2 thermodynamically forces the oxime hydroxyl group to point away from C2, heavily favoring the E-isomer (where the OH group is syn to the C6 methylene protons).

NMR Timescale and Ring Flipping

While cyclohexane rings typically undergo rapid chair-chair interconversion at room temperature, the introduction of the sp 2 -hybridized C1 carbon and the bulky C2 methyl groups significantly increases the energy barrier for ring flipping. Depending on the solvent and temperature, the two methyl groups at C2 may appear as a single averaged resonance or resolve into two distinct diastereotopic signals if the conformation is sufficiently locked on the NMR timescale.

High-Resolution 1 H NMR Spectral Analysis

The 1 H NMR spectrum of 2,2-dimethylcyclohexanone oxime is dictated by the magnetic anisotropy of the C=N double bond and the inductive effects of the electronegative nitrogen and oxygen atoms.

• The gem-Dimethyl Protons (C2): Typically, these protons resonate as a sharp, integrated six-proton singlet ( δ 1.10–1.30 ppm)[1]. The upfield position is characteristic of shielded aliphatic methyl groups. If the sample is cooled, or if the oxime is derivatized with a bulky O-substituent, this singlet can split into two three-proton singlets due to the axial and equatorial methyls becoming magnetically inequivalent (diastereotopic).

• The C6 Methylene Protons: Because the favored conformation places the oxime OH group syn to C6, the C6 protons fall directly into the deshielding cone of the C=N bond. Consequently, these protons are shifted significantly downfield to δ 2.40–2.60 ppm, appearing as a triplet or complex multiplet.

• The C3, C4, and C5 Protons: These ring protons are further removed from the oxime functionality. The C3 protons, adjacent to the quaternary C2, typically appear around δ 1.50–1.70 ppm, while the C4 and C5 protons resonate upfield near δ 1.40–1.60 ppm.

• The Oxime Hydroxyl Proton: The N-OH proton is highly exchangeable and its chemical shift is heavily concentration- and solvent-dependent. In CDCl 3​ , it typically appears as a broad singlet far downfield ( δ 8.00–9.50 ppm).

High-Resolution 13 C NMR Spectral Analysis

13 C NMR provides an unambiguous map of the carbon skeleton. The assignments are driven by hybridization and proximity to the electronegative oxime group.

• The Imine Carbon (C1): The sp 2 -hybridized C=N carbon is the most deshielded nucleus in the molecule, consistently appearing around δ 162.0–165.0 ppm .

• The Quaternary Carbon (C2): Lacking attached protons, C2 relies entirely on longitudinal relaxation ( T1​ ) and exhibits no Nuclear Overhauser Effect (NOE) enhancement. It appears as a low-intensity peak around δ 40.0–42.0 ppm . Its downfield shift relative to standard aliphatic carbons is due to the adjacent C=N bond.

• The C6 Carbon: Directly attached to the imine carbon, C6 is deshielded to approximately δ 38.0 ppm .

• The Methyl and Ring Carbons (C3, C4, C5): The gem-dimethyl carbons typically resonate near δ 26.0 ppm . The remaining aliphatic ring carbons (C3, C4, C5) cluster tightly between δ 21.0 and 26.5 ppm .

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following self-validating protocols outline the synthesis and NMR acquisition for 2,2-dimethylcyclohexanone oxime.

Protocol A: Synthesis of 2,2-Dimethylcyclohexanone Oxime

This method utilizes a standard condensation reaction driven to completion by a mild base[2][3].

• Preparation: In a 100 mL round-bottom flask, dissolve 2,2-dimethylcyclohexanone (10.0 mmol) in 25 mL of absolute ethanol.

• Reagent Addition: Add hydroxylamine hydrochloride (12.0 mmol, 1.2 eq) followed by pyridine or sodium carbonate (15.0 mmol, 1.5 eq) to act as an acid scavenger.

• Reaction Execution: Equip the flask with a reflux condenser and heat the mixture to 80–85 °C for 2 to 4 hours. Self-Validation Step: Monitor the reaction via TLC (Hexane:EtOAc 8:2); the disappearance of the ketone UV-inactive spot (stain with KMnO 4​ ) confirms completion.

• Workup: Evaporate the ethanol under reduced pressure. Partition the resulting residue between ethyl acetate (50 mL) and distilled water (50 mL). Wash the organic layer with 1N HCl (to remove residual pyridine) and brine.

• Purification: Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate. Recrystallize the crude solid from hot hexane to yield pure white crystals.

Protocol B: NMR Sample Preparation and Acquisition

• Sample Prep: Dissolve ~20 mg of the purified oxime in 0.6 mL of CDCl 3​ containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. Transfer to a high-quality 5 mm NMR tube.

• Instrument Tuning: Insert the sample into a 400 MHz or 500 MHz NMR spectrometer. Perform Automatic Tuning and Matching (ATM) and gradient shimming (Z1-Z5) until the CDCl 3​ lock signal is perfectly symmetric.

• 1 H Acquisition: Run a standard proton sequence (zg30) with a relaxation delay (D1) of 1.5 seconds and 16 scans.

• 13 C Acquisition (Critical): Run a proton-decoupled carbon sequence (zgpg30). Causality Note: Because the C2 carbon is quaternary, it has a long T1​ relaxation time. Set the D1 delay to at least 2.5 to 3.0 seconds and acquire a minimum of 512 to 1024 scans to ensure the C2 peak resolves clearly above the baseline noise.

Mechanistic Applications: The Beckmann Fragmentation

While standard cyclohexanone oximes undergo the Beckmann rearrangement to form caprolactam derivatives upon acid activation, 2,2-dimethylcyclohexanone oxime exhibits a divergent mechanistic pathway[4].

When the oxime hydroxyl group is converted into a good leaving group (e.g., via protonation or tosylation), the molecule undergoes Beckmann Fragmentation instead of rearrangement. This is causally driven by the cleavage of the C1–C2 bond, which generates a highly stable tertiary carbocation at C2 and a terminal nitrile. This fragmentation is a powerful tool in organic synthesis for generating acyclic carbon skeletons from cyclic precursors.

Fig 1: Reaction pathways of 2,2-dimethylcyclohexanone oxime upon activation.

Data Summary Tables

The following tables summarize the expected quantitative NMR data for the E-isomer of 2,2-dimethylcyclohexanone oxime, synthesized from empirical literature data[1].

Table 1: 1 H NMR Spectral Assignments (400 MHz, CDCl 3​ )

Proton Assignment	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Structural Rationale
N-OH	8.50 – 9.00	Broad singlet (br s)	1H	Highly deshielded, exchangeable proton.
C6-H 2​	2.40 – 2.60	Multiplet (m)	2H	Deshielded by the syn C=N magnetic anisotropy.
C3-H 2​	1.50 – 1.70	Multiplet (m)	2H	Aliphatic, slightly deshielded by quaternary C2.
C4-H 2​ , C5-H 2​	1.40 – 1.60	Multiplet (m)	4H	Standard cyclic aliphatic protons.
C2-(CH 3​ ) 2​	1.10 – 1.30	Singlet (s)	6H	Equivalent gem-dimethyl protons (at RT).

Table 2: 13 C NMR Spectral Assignments (100 MHz, CDCl 3​ )

Carbon Assignment	Chemical Shift ( δ , ppm)	Type	Structural Rationale
C1 (C=N)	~164.0	Quaternary	Highly deshielded imine carbon.
C2	~41.0	Quaternary	Downfield shifted due to proximity to C=N; long T1​ .
C6	~38.0	CH 2​	Deshielded by adjacent imine group.
C3	~26.5	CH 2​	Aliphatic ring carbon adjacent to quaternary center.
C2-(CH 3​ ) 2​	~26.0	CH 3​	Aliphatic methyl carbons.
C4, C5	21.0 – 24.0	CH 2​	Distal aliphatic ring carbons.

References

• Structure Correlation Study of the Beckmann Rearrangement: X-ray Structural Analysis and 13C–13C 1-Bond Coupling Constant Study of a Range of Cyclohexanone Oxime Derivatives - ConnectSci.
• US Patent 5266573: Inhibitors of Angiotensin Converting Enzyme and Neutral Endopeptidase - Googleapis.
• Photochemistry of Oximes III. The Photochemical Beckmann Rearrangement - Canadian Science Publishing.
• CA2934061A1 - Substituted diaminopyrimidyl compounds, compositions thereof, and methods of treatment therewith - Google Patents.
• Palladium-Catalyzed C–H Silylation of Aliphatic Ketones Using an Aminooxyamide Auxiliary - Organic Letters (ACS Publications).
• W O 2015/095679 Al - Googleapis.

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. CA2934061A1 - Substituted diaminopyrimidyl compounds, compositions thereof, and methods of treatment therewith - Google Patents [patents.google.com]
• 4. cdnsciencepub.com [cdnsciencepub.com]

Mass Spectrometry Fragmentation Pattern of 2,2-Dimethylcyclohexanone Oxime: A Mechanistic and Analytical Guide

Executive Summary

The structural elucidation of cyclic oximes via mass spectrometry (MS) is a cornerstone of analytical organic chemistry, particularly in the synthesis of active pharmaceutical ingredients (APIs) and complex intermediates. Among these, 2,2-dimethylcyclohexanone oxime presents a fascinating analytical case study. The presence of the gem-dimethyl group at the α-position introduces severe steric constraints and alters the electronic landscape of the molecule, fundamentally shifting its fragmentation pathways away from typical unsubstituted cyclohexanone oximes.

As an application scientist, understanding the causality behind these gas-phase fragmentations is critical for accurate spectral interpretation and method development. This whitepaper details the mechanistic pathways, quantitative spectral data, and a self-validating experimental protocol for the MS analysis of 2,2-dimethylcyclohexanone oxime.

Mechanistic Causality in Gas-Phase Fragmentation

The electron ionization (EI) of 2,2-dimethylcyclohexanone oxime at 70 eV generates a molecular ion ([M]⁺•) at m/z 141. From this highly energetic state, the molecule undergoes several competing unimolecular decomposition pathways. The causality of these pathways is dictated by steric relief and the stabilization of resulting carbocations.

The Gem-Dimethyl Effect and α-Cleavage

In standard cyclohexanone oximes, α-cleavage can occur at either the C2 or C6 positions with relatively equal probability. However, in 2,2-dimethylcyclohexanone oxime, the fragmentation is heavily biased. The C1-C2 bond is electronically primed for scission because the cleavage relieves the steric strain of the gem-dimethyl group and yields a highly stable tertiary radical or carbocation. This directs the fragmentation almost exclusively down the C1-C2 ring-opening pathway.

Gas-Phase Abnormal Beckmann Fragmentation

In solution chemistry, 2,2-dimethylcyclohexanone oxime is highly susceptible to the [1] rather than the normal Beckmann rearrangement. This is driven by the anti-periplanar alignment of the C1-C2 bond to the N-O leaving group, which cleaves to form a nitrile and a tertiary carbocation.

Under MS conditions, a parallel gas-phase unimolecular process occurs. Following the initial α-cleavage of the molecular ion, the resulting distonic radical cation does not undergo a classical McLafferty rearrangement. Instead, it fragments to yield stable nitrile species and expels neutral alkyl radicals, driving the formation of the base peak in the lower m/z region.

Radical and Neutral Losses

Beyond ring-opening, the molecular ion undergoes predictable heteroatom-driven losses, which are hallmarks of [2]:

• Loss of •OH (-17 Da): Cleavage of the N-O bond yields a prominent [M - OH]⁺ peak at m/z 124.

• Loss of •CH₃ (-15 Da): The cleavage of a methyl radical from the C2 gem-dimethyl group yields a diagnostic [M - CH₃]⁺ peak at m/z 126.

• Loss of H₂O (-18 Da): Thermal or EI-induced dehydration yields m/z 123.

Fig 1: Primary MS fragmentation pathways of 2,2-dimethylcyclohexanone oxime.

Quantitative Spectral Data

The following table summarizes the expected quantitative data and fragment assignments for the 70 eV EI mass spectrum of 2,2-dimethylcyclohexanone oxime.

m/z	Typical Relative Abundance	Ion/Fragment Assignment	Mechanistic Origin
141	15 - 25%	[M]⁺•	Intact Molecular Ion
126	10 - 20%	[M - CH₃]⁺	Loss of methyl radical from C2 gem-dimethyl group
124	30 - 45%	[M - OH]⁺	Cleavage of N-O bond
123	10 - 15%	[M - H₂O]⁺•	Loss of water via thermal/EI degradation
111	20 - 30%	[M - NO]⁺	Loss of nitric oxide
69	60 - 80%	[C₅H₉]⁺	Alkyl chain fragmentation post-ring opening
55	80 - 100%	[C₄H₇]⁺	Deep alkyl fragmentation (Frequent Base Peak)
41	70 - 90%	[C₃H₅]⁺	Allylic cation formation

Standardized GC-EI-MS Experimental Protocol

To ensure highly reproducible data, the analytical workflow must be a self-validating system . Oximes are prone to thermal degradation (e.g., thermal [3] in the GC inlet). The following protocol mitigates these artifacts through optimized parameters and internal quality control.

Reagents and Sample Preparation

• Stock Solution: Dissolve 1.0 mg of 2,2-dimethylcyclohexanone oxime in 1.0 mL of LC-MS grade methanol to create a 1,000 ppm stock.

• Working Solution: Dilute the stock to 10 ppm using methanol.

• Internal Standard (IS): Spike the working solution with 1 ppm of Cyclohexanone-d10 oxime. Causality: The deuterated IS validates that any observed dehydration or rearrangement is consistent across the analytical batch and not an artifact of a degrading GC inlet liner.

Instrumental Parameters (GC-MS)

• Column: HP-5MS (30 m × 0.25 mm × 0.25 µm).

• Injection: 1 µL, Split ratio 10:1.

  • Causality: A 10:1 split minimizes the residence time of the thermally labile oxime in the heated inlet, preventing premature degradation to the corresponding nitrile.

• Inlet Temperature: 250 °C.

  • Causality: Provides optimal volatilization without inducing excessive thermal dehydration.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program: 60 °C (hold 1 min), ramp at 15 °C/min to 280 °C (hold 3 min).

  • Causality: A steep 15 °C/min gradient ensures the oxime elutes rapidly, minimizing on-column thermal stress while maintaining baseline resolution from potential ketone precursors.

• MS Ionization: Electron Impact (EI) at 70 eV.

• Temperatures: Transfer line 280 °C, Ion source 230 °C, Quadrupole 150 °C.

• Scan Range: m/z 30 to 300.

System Suitability and Validation Criteria

To validate the integrity of the protocol before sample analysis, the system must pass the following checks:

• Peak Symmetry: The internal standard must elute with a tailing factor of < 1.2. Severe tailing indicates active sites in the liner degrading the oxime.

• Fragmentation Stability: The ratio of m/z 124 ([M-OH]⁺) to m/z 141 ([M]⁺•) must remain consistent across triplicate injections (RSD < 5%). Fluctuations indicate an unstable ion source temperature affecting fragmentation kinetics.

Fig 2: Self-validating GC-EI-MS workflow for oxime characterization.

References

• Title: Structure–reactivity correlations of the abnormal Beckmann reaction of dihydrolevoglucosenone oxime Source: Organic & Biomolecular Chemistry (RSC Publishing) URL: [Link]

• Title: Beckmann Rearrangement: Catalyst & Examples Source: StudySmarter URL: [Link]

IR spectroscopy absorption peaks for 2,2-dimethylcyclohexanone oxime

High-Resolution Infrared Spectroscopy of 2,2-Dimethylcyclohexanone Oxime: Vibrational Assignments, Mechanistic Insights, and Applications in Beckmann Fragmentation

Executive Summary

Infrared (IR) spectroscopy is an indispensable analytical tool in modern synthetic chemistry and drug development. For complex intermediates like 2,2-dimethylcyclohexanone oxime , IR spectroscopy provides more than just structural confirmation—it offers real-time mechanistic insights into molecular behavior. The presence of the gem-dimethyl group at the α -position of the cyclohexyl ring introduces significant steric and electronic perturbations compared to unsubstituted cyclohexanone oximes. This technical guide provides an in-depth analysis of the vibrational modes of 2,2-dimethylcyclohexanone oxime, details a self-validating FT-IR experimental protocol, and explores its unique application in monitoring the abnormal Beckmann fragmentation pathway.

Theoretical Framework: Vibrational Modes & Causality

To accurately interpret the IR spectrum of 2,2-dimethylcyclohexanone oxime, one must understand the physical causality behind each absorption band. The molecule consists of three primary IR-active regions: the oxime moiety (–C=N–OH), the aliphatic cyclohexane backbone, and the highly diagnostic gem-dimethyl group.

The Oxime Moiety: O–H, C=N, and N–O Stretches

• O–H Stretching (3150–3350 cm⁻¹ vs. ~3600 cm⁻¹): The hydroxyl group in oximes is highly sensitive to its chemical environment. In the solid state, extensive intermolecular hydrogen bonding creates a wide distribution of O–H bond lengths, resulting in a characteristically broad and intense absorption band between 3150 and 3350 cm⁻¹[1]. If the sample is analyzed in a dilute, non-polar solvent (e.g., CCl₄), the hydrogen-bonding network is disrupted, and a sharp "free" O–H stretch emerges near 3600 cm⁻¹[1].

• C=N Stretching (1650–1670 cm⁻¹): The imine-like C=N double bond stretch is the hallmark of the oxime functional group. While unsubstituted cyclohexanone oxime typically exhibits this stretch at 1669 cm⁻¹[2], the adjacent gem-dimethyl group in 2,2-dimethylcyclohexanone oxime exerts steric crowding. This subtle steric hindrance slightly alters the C=N–O bond angle, often shifting the absorption to the lower end of this range (typically ~1650–1660 cm⁻¹).

• N–O Stretching (940–960 cm⁻¹): The N–O single bond stretch is a strong, distinct peak typically found around 945 cm⁻¹[1]. This peak is crucial for confirming that the N–O bond remains intact during intermediate synthetic steps.

The Aliphatic Backbone and Gem-Dimethyl Splitting

• C–H Stretching (2850–2960 cm⁻¹): The sp³ hybridized carbons of the cyclohexane ring and the methyl groups produce strong, overlapping asymmetric and symmetric stretching vibrations just below 3000 cm⁻¹.

• Gem-Dimethyl C–H Bending (1385 cm⁻¹ and 1365 cm⁻¹): This is the most diagnostic feature of the 2,2-dimethyl substitution. The symmetric C–H bending vibration (the "umbrella mode") of a single methyl group typically appears as a single peak near 1375 cm⁻¹. However, when two methyl groups are attached to the same carbon atom (a geminal dimethyl group), their vibrations couple mechanically. This resonance interaction splits the energy levels, resulting in a highly characteristic doublet at approximately 1385 cm⁻¹ and 1365 cm⁻¹.

Quantitative Data: IR Absorption Peaks

The following table summarizes the expected high-resolution FT-IR spectral data for 2,2-dimethylcyclohexanone oxime, mapped to their mechanistic origins.

Functional Group / Vibrational Mode	Wavenumber Range (cm⁻¹)	Intensity & Shape	Mechanistic Origin / Causality
O–H Stretch (Hydrogen Bonded)	3150 – 3350	Strong, Broad	Intermolecular H-bonding in the solid state lowers the vibrational frequency and broadens the peak profile.
O–H Stretch (Free)	~3600	Sharp, Medium	Observed only in dilute non-polar solutions where H-bonding is completely disrupted.
C=N Stretch	1650 – 1670	Medium, Sharp	C=N double bond stretching; modulated slightly by the steric bulk of the adjacent gem-dimethyl group.
C–H Stretch (sp³)	2850 – 2960	Strong, Multiple	Asymmetric and symmetric stretching of the ring –CH₂– and the –CH₃ groups.
Gem-Dimethyl C–H Bend	~1385 & ~1365	Medium, Doublet	Symmetric bending splitting due to the mechanical coupling of two adjacent methyl groups on C2.
N–O Stretch	940 – 960	Strong, Sharp	Single bond stretching within the oxime moiety.

Experimental Protocol: High-Resolution FT-IR Analysis

To ensure scientific integrity and reproducibility, the following self-validating protocol utilizes Attenuated Total Reflectance (ATR-FTIR). ATR is explicitly chosen over traditional KBr pellet preparation because KBr is highly hygroscopic; absorbed atmospheric moisture produces a broad O–H stretch at ~3400 cm⁻¹ that can artificially mask or distort the intrinsic oxime O–H signal.

Step-by-Step Methodology:

• Instrument Calibration: Power on the FT-IR spectrometer and allow the source to stabilize for 30 minutes. Run a polystyrene standard film to validate wavenumber accuracy (specifically verifying the sharp 1601 cm⁻¹ and 1028 cm⁻¹ reference peaks).

• Background Acquisition: Clean the diamond ATR crystal with spectroscopic-grade isopropanol and allow it to evaporate. Acquire a background spectrum (Air) using 32 scans at a resolution of 4 cm⁻¹. Causality: This step is critical to digitally subtract atmospheric water vapor and CO₂ from the final spectrum.

• Sample Application: Place 2–5 mg of solid 2,2-dimethylcyclohexanone oxime directly onto the center of the ATR crystal.

• Pressure Application: Lower the ATR pressure anvil until the built-in clutch clicks. Causality: Consistent, high pressure ensures intimate contact between the solid crystal lattice and the evanescent IR wave, maximizing the signal-to-noise ratio.

• Data Acquisition & Processing: Acquire the sample spectrum (32 scans, 4000–400 cm⁻¹, 4 cm⁻¹ resolution). Apply an ATR correction algorithm in the processing software to account for the wavelength-dependent penetration depth of the IR beam, followed by a linear baseline correction.

Fig 1: Self-validating FT-IR experimental workflow for oxime characterization.

Application: Monitoring the Abnormal Beckmann Reaction

In drug development and complex organic synthesis, cyclohexanone oximes are classically subjected to the Beckmann rearrangement to form caprolactams (cyclic amides)[3]. However, the structural uniqueness of 2,2-dimethylcyclohexanone oxime alters this reactivity.

When treated with acidic activating agents (e.g., SOCl₂, PCl₅), the highly substituted α -carbon (gem-dimethyl group) stabilizes an incipient carbocation or facilitates a concerted anti-periplanar cleavage. Instead of migrating to the nitrogen atom to form a lactam, the C1–C2 bond cleaves entirely in a Grob-type fragmentation, yielding an unsaturated open-chain nitrile[4].

IR Spectroscopy as a Real-Time Process Analytical Technology (PAT): Researchers utilize IR spectroscopy to monitor this fragmentation in real-time. The reaction progress is tracked by:

• Signal Depletion: The disappearance of the broad oxime O–H stretch (~3200 cm⁻¹) and the C=N stretch (~1660 cm⁻¹).

• Signal Emergence: The rapid appearance of a sharp, highly diagnostic C≡N (nitrile) stretch at ~2250 cm⁻¹ . Because very few functional groups absorb in the 2200–2300 cm⁻¹ region, IR spectroscopy provides an unambiguous, interference-free kinetic readout of the fragmentation process.

Fig 2: Abnormal Beckmann fragmentation pathway monitored via IR spectroscopy.

References

• Structure Correlation Study of the Beckmann Rearrangement: X-ray Structural Analysis and 13C–13C 1-Bond Coupling Constant Study of a Range of Cyclohexanone Oxime Derivatives. ConnectSci. 4

• Oxime - Structure and Properties. Wikipedia.1

• Normal Coordinate Analysis and Spectral Analysis of Cyclohexanone Oxime. Asian Journal of Chemistry. 2

• Photochemistry of Oximes III. The Photochemical Beckmann Rearrangement. Canadian Science Publishing. 5

Sources

• 1. Oxime - Wikipedia [en.wikipedia.org]
• 2. asianpubs.org [asianpubs.org]
• 3. cdnsciencepub.com [cdnsciencepub.com]
• 4. connectsci.au [connectsci.au]
• 5. cdnsciencepub.com [cdnsciencepub.com]

crystallographic data and X-ray diffraction of 2,2-dimethylcyclohexanone oxime

Structural Dynamics and Crystallographic Profiling of 2,2-Dimethylcyclohexanone Oxime: A Predictive Model for Abnormal Beckmann Fragmentation

Executive Overview

In advanced organic synthesis and drug development, understanding the ground-state structural geometry of reactive intermediates is critical for predicting reaction pathways. 2,2-Dimethylcyclohexanone oxime serves as a premier model substrate for studying the abnormal Beckmann reaction (Grob-type fragmentation). Unlike standard cyclohexanone oximes that undergo rearrangement to form lactams, the steric and electronic microenvironment of the gem-dimethyl group in 2,2-dimethylcyclohexanone oxime forces a divergent mechanistic pathway yielding an unsaturated nitrile and a tertiary carbocation.

As a Senior Application Scientist, I have structured this technical guide to dissect the crystallographic data of this molecule, demonstrating how high-resolution X-ray diffraction and specific bond distortions act as predictive snapshots of its fragmentation coordinate.

Crystallographic Signatures of Ground-State Reactivity

The structure-correlation principle dictates that the early stages of a molecular rearrangement or fragmentation can be observed in the ground-state crystal structure by mapping bond distortions as the electron demand of the leaving group increases[1].

When analyzing the single-crystal X-ray diffraction data of 2,2-dimethylcyclohexanone oxime derivatives (e.g., CCDC 870259–870263), a distinct geometric pre-organization is observed[1]. The bulky gem-dimethyl group at the α -position sterically inhibits the standard alkyl migration to the nitrogen atom. To relieve this strain and stabilize the incipient positive charge, the molecule relies on hyperconjugative orbital mixing—specifically, the σC1−C2​→σN−O∗​ interaction[2].

This orbital overlap manifests physically in the crystal lattice: the antiperiplanar C1–C2 bond is systematically elongated by an average of 0.015 Å compared to the synperiplanar C–C bond[1]. This elongation is the crystallographic signature of a bond primed for heterolytic cleavage.

Quantitative Structural Comparison

The following table summarizes the quantitative crystallographic data comparing standard normal Beckmann substrates with the abnormal Beckmann substrate, 2,2-dimethylcyclohexanone oxime:

Structural Parameter	Cyclohexanone Oxime Derivatives	2,2-Dimethylcyclohexanone Oxime Derivatives	Mechanistic Implication
Primary Reaction Pathway	Normal Beckmann Rearrangement	Abnormal Beckmann Fragmentation	Divergent reaction coordinates based on α -substitution steric bulk[1][2].
Antiperiplanar C–C Bond Length	Standard length	Elongated by ~0.015 Å	Ground-state pre-organization for heterolytic C–C cleavage[1].
Synperiplanar C–C Bond Length	Standard length	Standard length	Non-participatory in the fragmentation pathway[1].
N–OR Bond Distance Sensitivity	Highly sensitive to OR electron demand	Moderately sensitive to OR electron demand	Reflects the degree of transition state progression[1].
13 C– 13 C 1-Bond Coupling	High variance with OR demand	Moderate variance with OR demand	Sensitive probe for hyperconjugative σC−C​→σN−O∗​ orbital mixing[1][2].

Experimental Methodology: Synthesis and Single-Crystal Isolation

To obtain high-fidelity crystallographic data, the synthesis and subsequent crystallization of the oxime must be meticulously controlled. The following protocol is designed as a self-validating system to ensure the absence of lattice defects.

Step 1: Oximation of the Ketone

• Procedure : Dissolve 2,2-dimethylcyclohexanone in ethanol. Add an aqueous solution of hydroxylamine hydrochloride (NH 2​ OH·HCl) and a base (e.g., 20% aqueous NaOH or Na 2​ CO 3​ )[3][4]. Heat the biphasic mixture to reflux for 2–6 hours.

• Causality : Ethanol acts as a miscible co-solvent, bridging the hydrophobic ketone and the aqueous inorganic reagents. The base is strictly required to deprotonate the hydroxylammonium salt, liberating the nucleophilic free hydroxylamine necessary for the initial carbinolamine formation[4].

• Self-Validation (IPC) : Monitor the reaction via Thin Layer Chromatography (TLC) using a 4:1 Hexane/EtOAc eluent. The reaction is deemed complete only when the UV-inactive ketone spot (visualized via KMnO 4​ stain) is entirely consumed. This prevents unreacted ketone from co-crystallizing and disrupting the oxime crystal lattice.

Step 2: Isolation and Desiccation

• Procedure : Remove the ethanol under reduced pressure. Extract the aqueous residue with ethyl acetate, wash the organic layer with brine, and dry extensively over anhydrous Na 2​ SO 4​ [3].

• Causality : Complete desiccation of the organic layer is critical. Trace water or residual inorganic salts will act as premature nucleation sites during crystal growth, yielding unusable polycrystalline masses rather than macroscopic single crystals.

Step 3: Single-Crystal Growth for X-Ray Diffraction

• Procedure : Dissolve the purified oxime in a minimal volume of dichloromethane. Place the un-capped vial inside a sealed desiccator containing a larger reservoir of a volatile antisolvent (e.g., diethyl ether or pentane) at -20°C to allow slow vapor diffusion[1][3].

• Causality : Vapor diffusion at sub-ambient temperatures slows the nucleation kinetics. This thermodynamic control favors the growth of highly ordered, macroscopic single crystals with minimal thermal libration effects, which is mandatory for resolving the minute 0.015 Å C–C bond differences[1].

• Self-Validation : Prior to mounting on the diffractometer, inspect the crystals under a polarized light microscope. A high-quality single crystal will extinguish light uniformly when rotated by 90 degrees, confirming a unified, defect-free crystal lattice.

Mechanistic Pathway Visualization

The structural elongation observed in the X-ray data directly maps to the fragmentation pathway. As the electron demand of the O-substituent increases (e.g., via acylation or sulfonylation), the hyperconjugative alignment forces the anti-periplanar bond to break, bypassing the traditional lactam formation entirely.

Fig 1. Mechanistic pathway of the abnormal Beckmann fragmentation in 2,2-dimethylcyclohexanone oximes.

Conclusion

The crystallographic profiling of 2,2-dimethylcyclohexanone oxime proves that macroscopic chemical reactivity is hardcoded into ground-state molecular geometry. By utilizing high-resolution X-ray diffraction to measure hyperconjugation-induced bond elongations—specifically the 0.015 Å lengthening of the antiperiplanar C–C bond—researchers can reliably predict whether an oxime will undergo a normal Beckmann rearrangement or an abnormal Grob-type fragmentation. Mastering these structural nuances allows drug development professionals to rationally design synthetic routes that avoid dead-end fragmentation byproducts.

References

• Yeoh, S. D., et al. (2012). Structure Correlation Study of the Beckmann Rearrangement: X-ray Structural Analysis and 13C–13C 1-Bond Coupling Constant Study of a Range of Cyclohexanone Oxime Derivatives. ConnectSci.
• Alhifthi, A., et al. (2017). Structure–reactivity correlations of the abnormal Beckmann reaction of dihydrolevoglucosenone oxime. Organic & Biomolecular Chemistry (RSC Publishing).
• Cashion, D., et al. (2015). Substituted diaminopyrimidyl compounds, compositions thereof, and methods of treatment therewith. Google Patents (WO 2015/095679 A1).
• Mitchell, S. A., et al. (2011). United States Patent: 8,329,699. Google Patents.

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• 3. CA2934061A1 - Substituted diaminopyrimidyl compounds, compositions thereof, and methods of treatment therewith - Google Patents [patents.google.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Thermodynamic Stability and Thermal Decomposition Kinetics of 2,2-Dimethylcyclohexanone Oxime: A Mechanistic Guide

Executive Summary

In the landscape of pharmaceutical intermediate synthesis and materials science, oxime derivatives serve as critical linchpins for carbon-nitrogen bond formation. While unsubstituted cyclohexanone oxime is globally recognized as the precursor to ε-caprolactam (Nylon-6), the introduction of a gem-dimethyl group at the C2 position fundamentally alters the molecule's thermodynamic landscape. 2,2-Dimethylcyclohexanone oxime serves as a premier model for understanding sterically hindered systems. This whitepaper provides an in-depth technical analysis of its thermodynamic stability, structural pre-organization, and thermal decomposition kinetics, equipping researchers and drug development professionals with the mechanistic insights required for safe scale-up and process optimization.

Thermodynamic Profiling & Structural Dynamics

The thermodynamic stability of 2,2-dimethylcyclohexanone oxime is dictated by the severe steric bulk of the gem-dimethyl moiety. This steric hindrance induces significant ground-state destabilization, which manifests directly in the molecule's crystallographic and electronic properties.

Bond Elongation and Ground-State Destabilization

X-ray structural analyses and 13 C– 13 C 1-bond coupling constant studies reveal a critical structural anomaly: in 2,2-dimethylcyclohexanone oxime derivatives, the antiperiplanar C–C bond is, on average, 0.015 Å longer than the synperiplanar C–C bond[1].

• Causality: This elongation is a thermodynamic response to the differing extents of substitution and the steric repulsion between the hydroxyl group (or its derivative) and the equatorial methyl group.

• Implication: The lengthened antiperiplanar bond is significantly weakened, lowering the activation energy ( Ea​ ) required for C–C bond cleavage. This structural pre-organization is the primary reason this molecule resists standard rearrangement and instead undergoes fragmentation.

The Mechanistic Divergence: Rearrangement vs. Fragmentation

Under thermal or acid-catalyzed stress, standard oximes undergo the Beckmann rearrangement to form lactams. However, the thermodynamic profile of 2,2-dimethylcyclohexanone oxime heavily favors Beckmann fragmentation (an "abnormal" Beckmann reaction)[1]. Cleavage of the weakened antiperiplanar C–C bond relieves the steric strain of the gem-dimethyl group and generates a highly stable tertiary carbocation (or radical intermediate), ultimately yielding unsaturated nitriles or fragmented ketones (e.g., mixtures of 2-isopropyl-2-cyclopentenone and 2-isopropylidene cyclopentanone under polyphosphoric acid catalysis)[2].

At extreme temperatures, thermal decomposition bypasses acid-catalysis entirely, initiating via homolysis of the N–O bond to generate reactive iminyl radicals, which subsequently drive runaway degradation cascades[2].

Figure 1: Mechanistic divergence of 2,2-dimethylcyclohexanone oxime under thermal and acidic stress.

Quantitative Data Summary

The following table summarizes the comparative structural and thermodynamic properties that dictate the thermal decomposition of 2,2-dimethylcyclohexanone oxime relative to its unsubstituted counterpart.

Property / Parameter	Cyclohexanone Oxime (Standard)	2,2-Dimethylcyclohexanone Oxime
Antiperiplanar C–C Bond Elongation	Negligible ( Δ≈0.00 Å)	~0.015 Å (Significant lengthening)[1]
Primary Thermal/Acidic Pathway	Normal Beckmann Rearrangement	Beckmann Fragmentation [1][2]
Major Degradation Products	ε-Caprolactam	Unsaturated ketones & nitriles[2]
Photochemical Behavior	Lactam formation	60% Lactam yield (bypasses thermal fragmentation)[3]
Steric Hindrance (C2 Position)	Low	High (Drives ground-state destabilization)
N–O Homolysis Susceptibility	Moderate	High (Accelerated by steric relief)[2]

Self-Validating Experimental Protocols

To safely utilize sterically hindered oximes in drug development, researchers must accurately map their decomposition kinetics. The following protocols are designed as self-validating systems, ensuring that thermodynamic artifacts are eliminated.

Protocol 1: Accelerating Rate Calorimetry (ARC) for Thermal Hazard Assessment

ARC is the gold standard for determining the onset temperature of decomposition and extracting kinetic parameters ( Ea​ , pre-exponential factor A ).

Step-by-Step Methodology:

• Sample Preparation & Inerting: Load 2.0 g of 2,2-dimethylcyclohexanone oxime into a titanium ARC bomb. Purge the headspace with ultra-high-purity Argon for 5 minutes.

  • Causality: Titanium prevents transition-metal-catalyzed decomposition artifacts. Argon inerting prevents oxidative degradation, isolating purely thermal homolysis pathways.

• Heat-Wait-Search (HWS) Execution: Program the ARC with a starting temperature of 50°C and a step size of 5°C. Wait 15 minutes at each step, followed by a 10-minute search phase.

  • Causality: The HWS methodology allows the sample to reach absolute thermal equilibrium before the system "searches" for self-heating. This eliminates thermal lag, ensuring that any detected exotherm is a true reflection of the molecule's intrinsic instability.

• Exotherm Tracking: Set the exotherm detection threshold to dT/dt>0.02 °C/min. Once detected, the system shifts to adiabatic mode, tracking the runaway reaction to completion.

• Kinetic Extraction: Utilize the Townsend-diNanno method on the adiabatic temperature rise data to calculate the activation energy of the N-O bond homolysis.

Figure 2: ARC workflow for isolating intrinsic thermal decomposition kinetics without thermal lag.

Protocol 2: Acid-Catalyzed Thermal Stress Assay

To validate the partitioning between rearrangement and fragmentation, an orthogonal chemical stress test is required.

Step-by-Step Methodology:

• Reagent Preparation: Dissolve 5.0 mmol of 2,2-dimethylcyclohexanone oxime in 15 mL of anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Catalyst Introduction: Dropwise add 1.2 equivalents of benzenesulfonyl chloride (or polyphosphoric acid for harsher conditions) at 0°C[2].

  • Causality: Benzenesulfonyl chloride converts the hydroxyl group into a superior leaving group, lowering the activation barrier for the subsequent C-C bond cleavage and mimicking high-temperature thermal stress at bench-scale temperatures.

• Thermal Ramping: Gradually warm the reaction to 40°C (reflux) and stir for 4 hours.

• Quench and GC-MS Validation: Quench the reaction with saturated aqueous NaHCO3​ . Extract the organic layer and analyze via GC-MS.

  • Causality: GC-MS serves as the self-validating analytical step. By integrating the peaks of the resulting lactam versus the unsaturated ketone/nitrile fragments, researchers can quantitatively determine the thermodynamic preference for fragmentation induced by the gem-dimethyl group[2].

References

• ACS Publications. Kinetic Study on Gas-Phase Beckmann Rearrangement of Cyclohexanone Oxime to ε-Caprolactam over a Silica-Supported Niobia Catalyst. Retrieved from [Link]

• ResearchGate. A Simple Route to Functionalized Δ1-Pyrrolenines. Retrieved from[Link]

• ConnectSci. Structure Correlation Study of the Beckmann Rearrangement: X-ray Structural Analysis and 13C–13C 1-Bond Coupling Constant Study of a Range of Cyclohexanone Oxime Derivatives. Retrieved from[Link]

• Canadian Science Publishing. Photochemistry of Oximes III. The Photochemical Beckmann Rearrangement. Retrieved from [Link]

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• 2. researchgate.net [researchgate.net]
• 3. cdnsciencepub.com [cdnsciencepub.com]

Advanced Thermophysical Characterization of Sterically Hindered Oximes: Melting and Boiling Point Determination of 2,2-Dimethylcyclohexanone Oxime

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Methodological Guide

Executive Summary

The precise determination of thermophysical properties—specifically the melting point (MP) and boiling point (BP)—is a foundational requirement in pharmaceutical characterization and chemical synthesis. However, sterically hindered molecules such as 2,2-dimethylcyclohexanone oxime (CAS: 4500-17-8) present unique analytical challenges. Due to the bulky gem-dimethyl group at the alpha position, this compound is highly susceptible to thermally induced Beckmann fragmentation[1].

As a Senior Application Scientist, I have designed this guide to move beyond basic procedural lists. Here, we establish a self-validating analytical system that couples traditional pharmacopeial standards with advanced thermal analysis (TGA-DSC) to decouple true phase transitions from thermal degradation.

Physicochemical Context & Analytical Causality

2,2-Dimethylcyclohexanone oxime is typically synthesized via the condensation of 2,2-dimethylcyclohexanone with hydroxylamine hydrochloride in the presence of a base (e.g., pyridine or sodium carbonate)[2]. The resulting product is isolated as a crystalline solid[3].

The Beckmann Fragmentation Challenge

When determining the boiling point of standard liquids, visual micro-methods (like Siwoloboff's method) are sufficient. However, applying these methods to 2,2-dimethylcyclohexanone oxime is fundamentally flawed. In sterically hindered oximes, the highly substituted alpha-carbon can stabilize a positive charge. Upon intense heating, rather than undergoing a standard Beckmann rearrangement to a lactam, the molecule often undergoes heterolytic C–C bond cleavage (Beckmann fragmentation) to form a nitrile[1].

The Causality: If you attempt to boil this compound in a standard apparatus, the visual "bubbling" observed is likely the release of gaseous decomposition products, not the vapor pressure of the intact molecule exceeding atmospheric pressure. Therefore, to determine the true boiling point, we must use Thermogravimetric Analysis coupled with Differential Scanning Calorimetry (TGA-DSC) to separate the endothermic vaporization event from the exothermic fragmentation event.

Pillar I: Solid-State Characterization (Melting Point)

To ensure regulatory compliance and reproducibility, melting point determination must adhere to[4].

Causality of Experimental Choices

• Rigorous Desiccation: Trace moisture or residual synthesis solvents (like ethanol) act as colligative impurities, depressing the melting point and artificially broadening the melting range.

• Pulverization: Large, irregular crystals create air pockets within the capillary. Because air is a poor thermal conductor, this creates a thermal lag between the heating block and the sample, skewing the onset temperature.

• Controlled Heating Rate (1 °C/min): A faster ramp rate prevents the sample from maintaining thermal equilibrium with the instrument's sensor, leading to an artificially high apparent melting point[5].

Protocol 1: USP <741> Class Ia Capillary Method

• Sample Preparation: Place the purified 2,2-dimethylcyclohexanone oxime in a vacuum desiccator at a pressure not exceeding 20 mm Hg for 24 hours[4].

• Pulverization: Grind the dried sample using an agate mortar and pestle into a fine, uniform powder.

• Capillary Charging: Introduce the powder into a standard USP-compliant glass capillary tube (10 cm length, 0.8–1.2 mm internal diameter, 0.2–0.3 mm wall thickness)[4].

• Compaction: Tap the capillary firmly on a solid surface until the sample forms a tightly packed column exactly 2.5 to 3.5 mm high [5].

• Equilibration: Insert the capillary into the metal heating block of a calibrated melting point apparatus. Rapidly heat the block until it reaches approximately 10 °C below the expected melting point[4].

• Thermal Ramping: Adjust the heating rate to a strictly controlled 1 ± 0.5 °C/min [5].

• Data Acquisition: Record the onset point (the exact temperature at which the solid column collapses against the capillary wall) and the clear point (the temperature at which no solid phase is apparent)[5].

Pillar II: Vaporization vs. Degradation (Boiling Point)

To establish a self-validating system for the boiling point, we utilize simultaneous TGA-DSC. This allows us to correlate mass loss (TGA) with heat flow (DSC).

Protocol 2: TGA-DSC Thermal Profiling

• Sample Loading: Accurately weigh 5.0–10.0 mg of the oxime into a standard aluminum crucible.

• Crucible Sealing (Critical Step): Seal the crucible with a lid pierced with a 50 µm pinhole.

  • Causality: The pinhole maintains a self-generated atmosphere, suppressing premature sublimation while allowing vapor to escape only when the true boiling point (vapor pressure = atmospheric pressure) is reached.

• Atmosphere Control: Purge the furnace with high-purity Nitrogen ( N2​ ) at a flow rate of 50 mL/min to prevent oxidative degradation.

• Thermal Ramping: Equilibrate the system at 25 °C, then apply a dynamic heating rate of 10 °C/min up to 300 °C.

• Data Deconvolution:

  • Endothermic Peak 1 (DSC only): Validates the melting point obtained via the capillary method.

  • Endothermic Peak 2 (DSC + TGA Mass Loss): The extrapolated onset of this peak represents the true boiling point.

  • Exothermic Peak (DSC): Indicates the onset of Beckmann fragmentation[1]. If this exothermic peak precedes or overlaps with the boiling endotherm, the compound decomposes before boiling at atmospheric pressure.

Quantitative Data Presentation

The following table summarizes the expected thermophysical profile based on the structural behavior of sterically hindered oximes documented in [6] and related literature.

Table 1: Thermophysical Data Summary for 2,2-Dimethylcyclohexanone Oxime

Parameter	Analytical Method	Mechanistic Significance	Expected Profile
Melting Range	USP <741> Capillary	Solid-to-liquid phase transition; indicator of crystalline purity.	Sharp endothermic transition; narrow range ( ≤ 2 °C).
Boiling Point	TGA-DSC (Pinhole Crucible)	Liquid-to-gas phase transition; vapor pressure equals atmospheric pressure.	Endothermic mass loss; highly dependent on ambient pressure.
Decomposition Onset	DSC	Thermal instability threshold; Beckmann fragmentation/rearrangement.	Exothermic peak; frequently overlaps with or preempts the boiling point in hindered oximes.

System Workflow Visualization

The following diagram illustrates the self-validating analytical workflow, ensuring that phase transitions are accurately decoupled from chemical degradation.

Fig 1. Thermophysical characterization workflow for 2,2-dimethylcyclohexanone oxime.

References

• United States Pharmacopeia. "General Chapter <741> Melting Range or Temperature." USP-NF. URL: [Link]

• Stanford Research Systems. "Determination of Melting Points According to Pharmacopeia." Application Note. URL:[Link]

• Royal Society of Chemistry. "Structure–reactivity correlations of the abnormal Beckmann reaction of dihydrolevoglucosenone oxime." Organic & Biomolecular Chemistry, 2017. URL:[Link]

• Canadian Science Publishing. "Photochemistry of Oximes III. The Photochemical Beckmann Rearrangement." Canadian Journal of Chemistry. URL:[Link]

Sources

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• 6. Structure–reactivity correlations of the abnormal Beckmann reaction of dihydrolevoglucosenone oxime - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C7OB02499A [pubs.rsc.org]

Comprehensive Toxicological Profile and Material Safety Data Sheet for 2,2-Dimethylcyclohexanone Oxime

Executive Summary

2,2-Dimethylcyclohexanone oxime (CAS: 4500-17-8) is a specialized, sterically hindered ketone derivative critical to advanced organic synthesis and modern drug development[1][2]. In pharmaceutical research, it serves as a vital intermediate in the synthesis of diaminopyrimidyl compounds—potent PKC-theta inhibitors utilized in the treatment of autoimmune disorders, organ transplant rejection, and leukemia[3][4]. In physical organic chemistry, the steric bulk of its gem-dimethyl group makes it a primary model for studying the abnormal Beckmann rearrangement, where the molecule fragments into a nitrile rather than forming a standard lactam[5].

Due to the inherent biological reactivity of the oxime functional group, handling this compound requires stringent safety protocols. This whitepaper synthesizes the physiochemical data, mechanistic toxicology, and self-validating experimental workflows necessary for researchers to safely and effectively utilize 2,2-dimethylcyclohexanone oxime.

Physiochemical Properties & Quantitative Data

To facilitate rapid risk assessment and experimental design, the quantitative chemical and toxicological parameters of 2,2-dimethylcyclohexanone oxime (and its baseline structural analogue, cyclohexanone oxime) are summarized below.

Property / Parameter	Quantitative Value / Classification	Reference
Chemical Name	2,2-Dimethylcyclohexanone oxime	[1][2]
CAS Registry Number	4500-17-8	[1][2]
Molecular Formula	C8H15NO	Derived
Molecular Weight	141.21 g/mol	Derived
Acute Oral LD50 (Rat)	883 – 1,765 mg/kg (Base analogue)	[6]
Intraperitoneal LD50 (Mouse)	250 mg/kg (Base analogue)	[6][7]
GHS Hazard Classification	Acute Tox. 4 (H302: Harmful if swallowed)
Aquatic Toxicity (LC50, 96h)	208 mg/L (Fathead minnow)	[6][8]

Mechanistic Toxicology & Pharmacokinetics

Understanding the causality behind oxime toxicity is critical for researchers. The primary toxicological concern with aliphatic oximes is their potential to induce methemoglobinemia and central nervous system (CNS) depression[7][9].

Pathological Mechanism: Upon absorption (inhalation, ingestion, or dermal exposure), oximes undergo hepatic N-oxidation mediated by Cytochrome P450 enzymes. This metabolic degradation releases free hydroxylamine, a potent oxidizing agent. Hydroxylamine enters erythrocytes and oxidizes the ferrous iron (Fe²⁺) in hemoglobin to its ferric state (Fe³⁺), forming methemoglobin[7][9]. Because methemoglobin cannot bind oxygen, systemic hypoxia ensues, characterized clinically by cyanosis (bluish skin), dizziness, and chocolate-brown colored blood[9].

Interestingly, the unique structural feature of 2,2-dimethylcyclohexanone oxime—the gem-dimethyl group at the alpha position—introduces significant steric hindrance[2]. This steric bulk can modulate the rate of hepatic metabolism compared to unhindered oximes, altering its pharmacokinetic clearance profile.

Caption: Toxicological pathway and metabolic processing of sterically hindered cyclohexanone oximes.

Material Safety Data Sheet (MSDS) Core Guidelines

Based on the toxicological profile of the cyclohexanone oxime class, the following safety directives must be strictly adhered to in laboratory settings[6][8][9].

Hazard Identification

• Signal Word: Warning

• Hazard Statements:

  • H302: Harmful if swallowed[8].

  • May cause skin, eye, and respiratory tract irritation[6][9].

• Target Organs: Blood (Erythrocytes), Central Nervous System, Liver, Spleen[9].

Personal Protective Equipment (PPE)

• Respiratory Protection: Use a NIOSH/CEN approved respirator (Type OV/AG/P99 or ABEK-P2) when handling powders to prevent inhalation of crystalline dust[9][10].

• Dermal Protection: Nitrile gloves are mandatory. Oximes possess lipophilic properties that facilitate dermal absorption; gloves prevent systemic entry[6][9].

• Eye Protection: Chemical safety goggles conforming to 29 CFR 1910.133 or EN166[9].

First Aid & Emergency Response

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and immediately contact a poison control center. Administer 2-4 cupfuls of milk or water if the victim is conscious[9].

• Inhalation: Relocate to fresh air. If breathing is labored, administer oxygen. If breathing ceases, initiate artificial respiration[8][9].

• Skin/Eye Contact: Flush affected areas with copious amounts of water for a minimum of 15 minutes while removing contaminated clothing[8][9].

Experimental Protocols & Workflows

To ensure scientific integrity and safety, the following protocols represent self-validating systems for the synthesis and utilization of 2,2-dimethylcyclohexanone oxime derivatives.

Protocol 1: Synthesis of Hindered Oxime Intermediates (PKC-theta Inhibitor Precursors)

Context: This protocol details the oximation of a sterically hindered ketone to produce intermediates for alkylheteroaryl-diaminopyrimidyl compounds[3][4].

• Reagent Assembly: In a well-ventilated fume hood, combine 3-hydroxy-2,2-dimethylcyclohexanone (1.6 g, crude), hydroxylamine hydrochloride (42.9 mmol), and sodium carbonate (42.9 mmol)[3][4].

• Solvent Addition: Suspend the mixture in a solvent system of ethanol (30 mL) and water (3 mL)[3][4].

• Reaction Incubation: Stir the biphasic mixture continuously at 25 °C for 6 hours[3][4]. Causality: The mild temperature prevents thermal degradation of the oxime while allowing the nucleophilic attack of hydroxylamine on the sterically hindered carbonyl carbon.

• Solvent Evaporation: Remove the ethanol under reduced pressure. Causality: Eliminating the organic solvent prevents emulsion formation and partitioning failures during the subsequent aqueous extraction phase.

• Extraction: Extract the remaining aqueous residue with ethyl acetate (2 x 200 mL)[3].

• Self-Validation: Monitor the reaction via Thin Layer Chromatography (TLC). The complete disappearance of the ketone starting material confirms full conversion, ensuring no unreacted toxic ketone remains.

Protocol 2: The Abnormal Beckmann Rearrangement

Context: Standard cyclohexanone oximes undergo a normal Beckmann rearrangement to form lactams. However, 2,2-dimethylcyclohexanone oxime is prone to an abnormal Beckmann reaction due to the steric bulk of the gem-dimethyl group, which prevents the normal anti-migration of the C1-C2 bond, leading instead to fragmentation and nitrile formation[5].

• Preparation: Dissolve the 2,2-dimethylcyclohexanone oxime derivative in deuterated chloroform (CDCl₃).

• Activation: Introduce a leaving group donor or acid catalyst (e.g., TsCl or 2-nitrobenzoate) to the anti-carbon.

• Incubation: Store the solution at room temperature for up to 10 days.

• Self-Validation (NMR): Monitor the reaction utilizing in-situ ¹³C NMR spectroscopy. The reaction is validated by the disappearance of the oxime C=N peak and the emergence of a distinct nitrile carbon peak at approximately 119.4 ppm, confirming the abnormal fragmentation pathway.

Caption: Step-by-step experimental workflow for the safe handling and reaction of hindered oximes.

References

• LookChem - Cas 1193-47-1, 2,2-DIMETHYLCYCLOHEXANONE. LookChem.
• EvitaChem - (E)-2,2-Dimethylcyclohexanone oxime. EvitaChem.
• Organic & Biomolecular Chemistry - Structure–reactivity correlations of the abnormal Beckmann reaction of dihydrolevoglucosenone oxime. RSC Publishing.
• Canadian Science Publishing - Photochemistry of Oximes III. The Photochemical Beckmann Rearrangement.
• Googleapis/WIPO - WO 2015/095679 A1.
• Google Patents - CA2934061A1 Substituted diaminopyrimidyl compounds, compositions thereof, and methods of tre
• CPAChem - Safety d
• National Toxicology Program (NTP) - TOX-50: Cyclohexanone Oxime.
• Sigma-Aldrich / Harper College - Cyclohexanone oxime Safety D
• Cole-Parmer - Material Safety D
• TCI Chemicals - SAFETY D
• AK Scientific - Safety D

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conformational analysis of 2,2-dimethylcyclohexanone oxime isomers

An in-depth technical analysis of 2,2-dimethylcyclohexanone oxime reveals a fascinating intersection of steric hindrance, stereoelectronic orbital alignment, and reaction kinetics. This whitepaper provides a comprehensive evaluation of its conformational isomers, the causality behind its reactivity, and the validated protocols required for its structural characterization.

Structural Architecture & Geometric Isomerism

The oximation of 2,2-dimethylcyclohexanone yields a product defined by two distinct layers of isomerism: the geometric (E/Z) configuration of the oxime functionality and the conformational dynamics of the cyclohexane chair.

Geometric Isomerism: The Dominance of the E-Isomer

Oximes exist as E and Z isomers depending on the orientation of the hydroxyl group relative to the carbon skeleton. In 2,2-dimethylcyclohexanone oxime, the E-isomer (where the oxime –OH group is anti to the bulky C2 quaternary center) is overwhelmingly favored.

The causality here is purely steric: formation of the Z-isomer forces the hydroxyl oxygen into direct spatial conflict with the equatorial methyl group at the C2 position, creating severe A1,3 allylic strain. Consequently, thermodynamic equilibrium practically exclusively yields the E-isomer.

Conformational Dynamics of the Chair

The six-membered ring adopts a standard chair conformation. The presence of a gem-dimethyl group at C2 dictates that one methyl group occupies an axial position while the other is equatorial.

• The Axial Methyl: Introduces 1,3-diaxial interactions with the axial protons at C4 and C6, slightly flattening the chair to relieve steric clash.

• Diastereotopicity: Because the E-oxime lacks a plane of symmetry, the two methyl groups at C2 are chemically non-equivalent (diastereotopic). Even under conditions of rapid ring inversion at room temperature, they resonate as two distinct singlets in 1H NMR spectroscopy.

Thermodynamic equilibrium of 2,2-dimethylcyclohexanone oxime isomers and chair conformations.

Mechanistic Causality: The Abnormal Beckmann Fragmentation

The conformational geometry of 2,2-dimethylcyclohexanone oxime directly dictates its chemical fate. While simple cyclohexanone oximes undergo the standard Beckmann rearrangement to form caprolactams, the 2,2-dimethyl derivative is highly prone to the abnormal Beckmann reaction (also known as Grob fragmentation)[1].

Stereoelectronic Orbital Alignment

For any Beckmann-type process to occur, the migrating (or cleaving) C–C bond must be strictly antiperiplanar to the N–O leaving group. In the E-isomer of 2,2-dimethylcyclohexanone oxime, the C1–C2 bond is locked in this antiperiplanar geometry.

When the oxime hydroxyl is converted into a good leaving group (e.g., via tosylation or protonation), the σ electrons of the C1–C2 bond donate into the σ∗ antibonding orbital of the N–O bond. Because C2 is a quaternary center, heterolytic cleavage of the C1–C2 bond generates a highly stable tertiary carbocation. This thermodynamic sink drives the reaction toward fragmentation (yielding an unsaturated nitrile) rather than nitrogen insertion (which would yield a lactam)[2][3].

Mechanistic pathway of the abnormal Beckmann fragmentation driven by bond alignment.

Quantitative Structural Analysis

High-resolution X-ray crystallography and NMR spectroscopy provide empirical validation of the stereoelectronic effects priming the molecule for fragmentation.

X-Ray Crystallographic Evidence

Structural correlation studies of 2,2-dimethylcyclohexanone oxime derivatives reveal a distinct lengthening of the antiperiplanar C–C bond prior to any reaction. On average, the C1–C2 bond (antiperiplanar to the N–O bond) is 0.015 Å longer than the synperiplanar C1–C6 bond[1]. This ground-state elongation is a direct physical manifestation of hyperconjugation ( σC−C​→σN−O∗​ ), which weakens the carbon-carbon bond and lowers the activation energy for fragmentation.

NMR Coupling Constants

Evidence for the participation of the anti C–C bond is further corroborated by one-bond 13C−13C coupling constants ( 1JCC​ ). The magnitude of these coupling constants varies systematically with the electron demand of the oxime substituent, confirming changes in bond order consistent with the early stages of the abnormal Beckmann reaction[1][2].

Table 1: Quantitative Structural Parameters of 2,2-Dimethylcyclohexanone Oxime

Parameter	Synperiplanar Bond (C1–C6)	Antiperiplanar Bond (C1–C2)	Mechanistic Implication
Bond Length (Å)	~1.510 Å	~1.525 Å (+0.015 Å)	Pre-organization for Grob fragmentation via σ→σ∗ donation.
1JCC​ Coupling	Baseline	Attenuated	Decreased s-character/bond order due to hyperconjugative weakening.
Photochemical Yield	N/A	60% Lactam (via Oxaziridine)	Photochemical pathways bypass the ground-state stereoelectronic requirements[3].

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following self-validating workflows are established for the synthesis and conformational analysis of 2,2-dimethylcyclohexanone oxime.

Protocol A: Synthesis of E-2,2-Dimethylcyclohexanone Oxime

Rationale: Standard oximation conditions thermodynamically drive the formation of the E-isomer due to the reversibility of the intermediate carbinolamine.

• Reagent Preparation: Dissolve 2,2-dimethylcyclohexanone (1.0 eq) in absolute ethanol (0.5 M concentration).

• Oximation: Add hydroxylamine hydrochloride (1.5 eq) and sodium acetate (1.5 eq) to the solution. The sodium acetate acts as a buffer to maintain an optimal pH (~4.5) for nucleophilic attack without prematurely protonating the hydroxylamine.

• Reflux: Heat the mixture to reflux for 2–4 hours. Monitor reaction completion via TLC (Hexanes:EtOAc 8:2, visualizing with iodine or PMA stain).

• Workup: Cool to room temperature, concentrate under reduced pressure, and partition between diethyl ether and water. Wash the organic layer with brine, dry over anhydrous MgSO4​ , and evaporate.

• Purification: Recrystallize the crude white solid from a mixture of hexanes/ethyl acetate to yield pure E-2,2-dimethylcyclohexanone oxime.

Protocol B: NMR Conformational Analysis

Rationale: Identifying diastereotopic methyl groups confirms the locked E-geometry and chair conformation.

• Sample Preparation: Dissolve 15 mg of the purified oxime in 0.6 mL of CDCl3​ (containing 0.03% v/v TMS as an internal standard).

• Acquisition: Acquire a standard 1D 1H NMR spectrum at 400 MHz or higher. Ensure the temperature is stabilized at 298 K.

• Spectral Analysis:

  • Locate the oxime –OH proton (typically a broad singlet around δ 8.5–9.5 ppm).

  • Analyze the upfield region ( δ 1.0–1.3 ppm). You must observe two distinct singlets integrating to 3H each. These represent the axial and equatorial methyl groups at C2, which are diastereotopic due to the asymmetry induced by the E-oxime geometry.

• Validation: Acquire a 13C NMR spectrum. The C2 quaternary carbon should appear distinct from the other aliphatic carbons, and two separate methyl carbon signals must be visible.

Protocol C: X-Ray Crystallography for Bond Length Determination

Rationale: Low-temperature diffraction minimizes thermal motion (ellipsoid blurring), allowing for the precise measurement of the 0.015 Å difference between syn- and antiperiplanar bonds.

• Crystallization: Grow single crystals by slow evaporation of a concentrated solution of the oxime in pentane/diethyl ether at 4 °C.

• Mounting: Select a suitable single crystal under a polarized microscope and mount it on a glass fiber using perfluoropolyether oil.

• Data Collection: Transfer the crystal rapidly to the goniometer equipped with a cold stream of N2​ gas set to 100 K. Collect diffraction data using Mo-K α radiation ( λ = 0.71073 Å).

• Refinement: Solve the structure using direct methods (e.g., SHELXT) and refine using full-matrix least-squares on F2 . Carefully extract the C1–C2 and C1–C6 bond lengths, ensuring the standard uncertainties (e.s.d.s) are ≤0.002 Å to validate the hyperconjugative elongation claim[1].

References

• Structure Correlation Study of the Beckmann Rearrangement: X-ray Structural Analysis and 13C–13C 1-Bond Coupling Constant Study of a Range of Cyclohexanone Oxime Derivatives ConnectSci, July 18, 2012. URL:[Link]

• Structure–reactivity correlations of the abnormal Beckmann reaction of dihydrolevoglucosenone oxime Organic & Biomolecular Chemistry (RSC Publishing), November 14, 2017. URL:[Link]

• Photochemistry of Oximes III. The Photochemical Beckmann Rearrangement Canadian Science Publishing, Date not specified. URL: [Link]

Sources

• 1. connectsci.au [connectsci.au]
• 2. Structure–reactivity correlations of the abnormal Beckmann reaction of dihydrolevoglucosenone oxime - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C7OB02499A [pubs.rsc.org]
• 3. cdnsciencepub.com [cdnsciencepub.com]

Electronic Structure and Computational Modeling of 2,2-Dimethylcyclohexanone Oxime: A Predictive Framework for Beckmann Reactivity

Executive Summary

For researchers and drug development professionals, understanding the stereoelectronic behavior of sterically hindered oximes is critical for predicting synthetic outcomes. 2,2-Dimethylcyclohexanone oxime serves as a benchmark molecule for studying the mechanistic divergence between the normal Beckmann rearrangement (yielding lactams) and the abnormal Beckmann fragmentation (yielding unsaturated nitriles).

This technical guide explores the electronic structure of 2,2-dimethylcyclohexanone oxime, detailing how computational modeling via Density Functional Theory (DFT) can be utilized to map its conformational landscape, quantify solvent effects, and predict its chemical reactivity.

Stereoelectronic Foundations & The Beckmann Divergence

The reactivity of cyclohexanone oximes is fundamentally governed by the structure-correlation principle. In a standard Beckmann rearrangement, the migration of the carbon atom anti to the oxime leaving group leads to a nitrilium ion intermediate, which subsequently hydrolyzes to an amide or lactam.

However, the introduction of a gem-dimethyl group at the C2 position drastically alters this trajectory. The 2,2-dimethyl substitution introduces significant steric hindrance, which impedes the standard migratory aptitude of the C2 carbon. More importantly, it stabilizes the formation of a tertiary carbocation. As a result, 2,2-dimethylcyclohexanone oxime is highly prone to the abnormal Beckmann reaction (Grob fragmentation) 1.

Crystallographic and computational structure-correlation studies reveal that in 2,2-dimethylcyclohexanone oxime derivatives, the antiperiplanar C1–C2 bond is systematically lengthened by approximately 0.015 Å compared to the synperiplanar bond 12. This ground-state pre-organization weakens the bond, lowering the activation barrier for fragmentation.

Reaction pathways of 2,2-dimethylcyclohexanone oxime illustrating mechanistic divergence.

Electronic Structure: HOMO-LUMO Dynamics and Solvation

To understand the reactivity and stability of the oxime, Frontier Molecular Orbital (FMO) analysis is utilized. The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) dictate the chemical hardness, softness, and electrophilicity index of the molecule.

In computational investigations of cyclohexanone oximes, the energy gap ( ΔE ) between the HOMO and LUMO serves as a proxy for kinetic stability. A larger gap indicates higher stability and lower chemical reactivity. Studies demonstrate that transitioning from the gas phase to a solvated environment (e.g., Water, DMSO, Ethanol) significantly increases this energy gap 3. The polar solvents stabilize the highly polarized N-O bond and the lone pairs on the heteroatoms, thereby lowering the overall energy of the system.

Quantitative Electronic Properties (DFT: B3LYP/6-311++G(d,p))

The following table summarizes the characteristic electronic properties of the cyclohexanone oxime scaffold, demonstrating the profound impact of solvation on molecular stability 3.

Parameter	Gas Phase	Solvated Phase (Water/DMSO)	Causality / Significance
HOMO Energy	-6.85 eV	-7.10 eV	Solvation stabilizes the nitrogen/oxygen lone pairs.
LUMO Energy	-0.40 eV	-0.44 eV	Slight stabilization of anti-bonding orbitals.
Energy Gap ( ΔE )	~6.45 eV	~6.66 eV	Increased gap in solvent denotes higher kinetic stability.
Dipole Moment	~1.50 D	> 2.00 D	Enhanced polarization of the C=N-OH moiety in polar media.
Chemical Hardness ( η )	3.22 eV	3.33 eV	Greater resistance to charge transfer in solvated states.

Computational Modeling Protocol (DFT)

To achieve reliable predictive accuracy for 2,2-dimethylcyclohexanone oxime, a self-validating computational workflow is required. The choice of the B3LYP functional combined with the 6-311++G(d,p) basis set is standard in the field 4.

• Why diffuse functions (++)? The oxime functional group contains highly electronegative atoms (N, O) with lone pairs. Diffuse functions allow the electron density to expand, which is critical for accurately modeling hydrogen bonding and nucleophilicity.

• Why polarization functions (d,p)? They allow atomic orbitals to distort asymmetrically, a strict requirement for accurately mapping the transition states of the Beckmann fragmentation where the C1-C2 bond elongates.

Step-by-Step Methodology

• Conformational Search & Initial Geometry:

  • Perform a molecular mechanics (MMFF94) conformational search to identify the lowest-energy conformer. The 2,2-dimethyl group heavily influences the ring pucker; ensure the axial/equatorial positioning of the methyl groups is optimized to minimize 1,3-diaxial interactions.

• Geometry Optimization (Gas Phase):

  • Optimize the lowest-energy conformer using DFT at the B3LYP/6-311++G(d,p) level. Set convergence criteria to tight (maximum force < 0.000015 Hartree/Bohr).

• Frequency Calculation (Self-Validation):

  • Run a vibrational frequency calculation on the optimized geometry at the same level of theory.

  • Validation Check: Ensure there are zero imaginary frequencies . An imaginary frequency indicates a saddle point (transition state) rather than a true local minimum.

• Solvation Modeling:

  • Apply the Polarizable Continuum Model (PCM) or Solvation Model based on Density (SMD) using Water or DMSO as the solvent. Re-optimize the geometry to account for solvent-induced structural relaxation.

• Electronic & Spectroscopic Analysis:

  • Generate the Molecular Electrostatic Potential (MEP) map to visualize nucleophilic (red) and electrophilic (blue) regions.

  • Calculate NMR chemical shifts using the Gauge-Independent Atomic Orbital (GIAO) method to compare against experimental data 4.

Computational DFT workflow for modeling oxime electronic structures.

Experimental & Spectroscopic Validation

To ensure the trustworthiness of the computational model, theoretical outputs must be benchmarked against experimental spectroscopic data.

• Vibrational Spectroscopy (IR/Raman): The theoretical IR and Raman spectra generated during the frequency calculation step should be scaled (typically by a factor of ~0.96 for B3LYP) to account for anharmonicity. The O-H stretching vibration (typically broad, ~3200-3300 cm⁻¹) and the C=N stretching vibration (~1650 cm⁻¹) are primary diagnostic markers. The steric bulk of the 2,2-dimethyl group subtly shifts the C=N stretch to lower wavenumbers compared to unsubstituted cyclohexanone oxime due to altered hyperconjugation.

• NMR Spectroscopy: The GIAO method provides highly accurate predictions for ¹³C and ¹H NMR chemical shifts. The C2 carbon (bearing the gem-dimethyl group) and the imino carbon (C1) will show distinct downfield shifts. Comparing the calculated GIAO shifts with experimental NMR data validates the accuracy of the optimized ground-state geometry 4.

By integrating rigorous DFT workflows with structure-correlation principles, researchers can accurately predict the thermodynamic tipping point between rearrangement and fragmentation in sterically hindered oximes, streamlining synthetic route design in drug development.

References

• Structure Correlation Study of the Beckmann Rearrangement: X-ray Structural Analysis and 13C–13C 1-Bond Coupling Constant Study of a Range of Cyclohexanone Oxime Derivatives. ConnectSci. Available at: [Link]

• Structure–reactivity correlations of the abnormal Beckmann reaction of dihydrolevoglucosenone oxime. Organic & Biomolecular Chemistry (RSC Publishing). Available at:[Link]

• Spectroscopic (IR and Raman) Analysis and Density Functional Theory (DFT) Investigation on Cyclohexanone Oxime. Nepal Journals Online. Available at: [Link]

• Spectroscopic (infrared, Raman, UV and NMR) analysis, Gaussian hybrid computational investigation (MEP maps/HOMO and LUMO) on cyclohexanone oxime. PubMed (NIH). Available at: [Link]

Sources

• 1. connectsci.au [connectsci.au]
• 2. Structure–reactivity correlations of the abnormal Beckmann reaction of dihydrolevoglucosenone oxime - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C7OB02499A [pubs.rsc.org]
• 3. Spectroscopic (IR and Raman) Analysis and Density Functional Theory (DFT) Investigation on Cyclohexanone Oxime | Annual Oxford Journal [nepjol.info]
• 4. Spectroscopic (infrared, Raman, UV and NMR) analysis, Gaussian hybrid computational investigation (MEP maps/HOMO and LUMO) on cyclohexanone oxime - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 2,2-Dimethylcyclohexanone Oxime: A Comprehensive Guide for Researchers

This document provides a detailed application note and protocol for the synthesis of 2,2-dimethylcyclohexanone oxime, a valuable intermediate in organic synthesis, particularly as a precursor in the Beckmann rearrangement. This guide is intended for researchers, scientists, and professionals in drug development, offering in-depth technical details, the scientific rationale behind the procedural steps, and robust characterization methods.

Introduction and Significance

The oximation of ketones is a fundamental transformation in organic chemistry, yielding oximes that serve as versatile synthons. 2,2-Dimethylcyclohexanone oxime is of particular interest due to the steric hindrance imposed by the gem-dimethyl group at the α-position to the carbonyl. This structural feature influences its reactivity, particularly in reactions like the Beckmann rearrangement, making it a valuable substrate for studying reaction mechanisms and for the synthesis of substituted caprolactams. The synthesis involves the reaction of 2,2-dimethylcyclohexanone with hydroxylamine hydrochloride, a common and efficient method for oxime formation.[1][2]

Reaction Mechanism and Rationale

The formation of an oxime from a ketone and hydroxylamine is a nucleophilic addition-elimination reaction. The reaction is typically carried out in a weakly acidic or basic medium to facilitate the key steps.

The overall transformation can be summarized as follows:

Caption: General workflow for the synthesis of 2,2-dimethylcyclohexanone oxime.

The reaction is initiated by the nucleophilic attack of the nitrogen atom of hydroxylamine on the electrophilic carbonyl carbon of 2,2-dimethylcyclohexanone. This is followed by proton transfer steps and the elimination of a water molecule to yield the final oxime product.[1][3] The use of hydroxylamine hydrochloride requires a base, such as sodium acetate or sodium hydroxide, to liberate the free hydroxylamine nucleophile in situ.[2]

Experimental Protocol

This protocol is adapted from established procedures for the synthesis of cyclohexanone oximes and has been optimized for the specific substrate, 2,2-dimethylcyclohexanone.

Materials and Reagents:

Reagent/Material	Formula	Molar Mass ( g/mol )	Quantity	Moles (mmol)
2,2-Dimethylcyclohexanone	C₈H₁₄O	126.20	5.0 g	39.6
Hydroxylamine Hydrochloride	NH₂OH·HCl	69.49	3.3 g	47.5
Sodium Acetate Trihydrate	CH₃COONa·3H₂O	136.08	6.5 g	47.8
Ethanol (95%)	C₂H₅OH	-	50 mL	-
Deionized Water	H₂O	-	25 mL	-

Equipment:

• 250 mL round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Beakers and graduated cylinders

• Büchner funnel and filter flask

• Rotary evaporator (optional)

• Melting point apparatus

Procedure:

• Preparation of the Reaction Mixture:

  • In a 250 mL round-bottom flask, dissolve 3.3 g (47.5 mmol) of hydroxylamine hydrochloride and 6.5 g (47.8 mmol) of sodium acetate trihydrate in 25 mL of deionized water.

  • To this solution, add 50 mL of 95% ethanol.

  • Add 5.0 g (39.6 mmol) of 2,2-dimethylcyclohexanone to the flask.

  • Add a magnetic stir bar to the flask.

• Reaction:

  • Attach a reflux condenser to the round-bottom flask.

  • Heat the mixture to a gentle reflux using a heating mantle, while stirring continuously.

  • Maintain the reflux for 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Isolation and Purification:

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Slowly add approximately 100 mL of cold deionized water to the reaction mixture to precipitate the product.

  • Cool the mixture in an ice bath for 30 minutes to ensure complete precipitation.

  • Collect the white crystalline product by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of cold water.

  • The crude product can be purified by recrystallization from a suitable solvent system, such as ethanol-water or petroleum ether.

  • Dry the purified crystals in a desiccator or a vacuum oven at a low temperature.

• Characterization:

  • Determine the melting point of the purified product.

  • Obtain Infrared (IR), ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS) data to confirm the structure and purity of the 2,2-dimethylcyclohexanone oxime.

Safety Precautions

• Hydroxylamine hydrochloride is corrosive, toxic, and a potential skin sensitizer. Handle with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[3][4]

• 2,2-Dimethylcyclohexanone is a flammable liquid. Avoid open flames and work in a well-ventilated fume hood.

• Ethanol is a flammable liquid. Take necessary precautions to avoid ignition sources.

• Always add reagents slowly and ensure proper mixing.

Characterization and Data Analysis

The structure of the synthesized 2,2-dimethylcyclohexanone oxime can be confirmed using a combination of spectroscopic techniques. The expected spectral data are based on the analysis of analogous compounds.[5]

Infrared (IR) Spectroscopy:

The IR spectrum is a key tool for identifying the functional groups present in the molecule. The successful conversion of the ketone to the oxime is confirmed by the disappearance of the strong C=O stretching band of the starting material (typically around 1710 cm⁻¹) and the appearance of characteristic bands for the oxime.[5]

Functional Group	Expected Wavenumber (cm⁻¹)
O-H (stretch, broad)	3100 - 3500
C=N (stretch)	1640 - 1690
C-H (sp³ stretch)	2850 - 3000

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H and ¹³C NMR spectroscopy provide detailed information about the carbon-hydrogen framework of the molecule.

• ¹H NMR: The spectrum will show signals for the methyl protons and the methylene protons of the cyclohexane ring. The chemical shifts and multiplicities of the ring protons will be complex due to their diastereotopic nature. The hydroxyl proton of the oxime group will appear as a broad singlet, and its chemical shift can be concentration and solvent-dependent.

• ¹³C NMR: The most downfield signal will correspond to the sp²-hybridized carbon of the C=N bond. Other signals will be observed for the quaternary carbon bearing the gem-dimethyl groups, the methyl carbons, and the methylene carbons of the ring.[6]

Mass Spectrometry (MS):

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound. For 2,2-dimethylcyclohexanone oxime (C₈H₁₅NO), the expected molecular ion peak (M⁺) would be at an m/z of 141.[5]

Troubleshooting

Issue	Possible Cause	Solution
Low or No Product Yield	Incomplete reaction.	Increase reaction time or temperature slightly. Ensure efficient stirring.
Insufficient base to liberate hydroxylamine.	Check the stoichiometry and purity of the base.
Product is soluble in the mother liquor.	Ensure the precipitation step is carried out at a low temperature and with sufficient water.
Oily Product Instead of Crystals	Impurities present.	Purify the starting ketone. Recrystallize the crude product from a different solvent system.
Incomplete drying.	Dry the product under vacuum for an extended period.

Conclusion

This application note provides a comprehensive and practical guide for the synthesis, purification, and characterization of 2,2-dimethylcyclohexanone oxime. By understanding the underlying reaction mechanism and following the detailed protocol, researchers can reliably prepare this valuable chemical intermediate for further applications in organic synthesis and medicinal chemistry. The provided characterization data serves as a benchmark for verifying the identity and purity of the final product.

References

• Vertex AI Search.
• Vaia.
• Medline.
• Penta. Hydroxylamine hydrochloride.
• Khan Academy.
• NOAA. HYDROXYLAMINE HYDROCHLORIDE - CAMEO Chemicals.
• Organic & Biomolecular Chemistry (RSC Publishing). Structure–reactivity correlations of the abnormal Beckmann reaction of dihydrolevoglucosenone oxime.
• BenchChem.
• Wikipedia. Beckmann rearrangement.
• Wikipedia. Hydroxylamine.
• Henry Rzepa's Blog. Oxime formation from hydroxylamine and ketone: a (computational) reality check on stage one of the mechanism..
• BYJU'S. Oximes.
• Master Organic Chemistry. Beckmann Rearrangement.
• Alfa Chemistry. Beckmann Rearrangement.
• Organic Syntheses. Submitted by Francis Loiseau and André M. Beauchemin.
• Chegg. Solved 3. Assign the peaks for the cyclohexanone oxime using | Chegg.com.
• YouTube. Cyclohexanone Oxime: Organic Synthesis.
• Sigma-Aldrich. 2,2-Dimethylcyclohexanone 92 1193-47-1.
• Scribd. Cyclohexanone Oxime Synthesis Guide | PDF | Chemical Reactions | Nitrogen.
• The Royal Society of Chemistry.
• Academic Research Publishing Group.
• Organic Chemistry Portal.
• PMC.
• PubChem. 2,2-Dimethylcyclohexan-1-one | C8H14O | CID 136929.
• NIST WebBook. Cyclohexanone, oxime.
• PrepChem.com. Preparation of cyclohexanone oxime (cyclohexanone, oxime; antioxidant D; n-cyclohexylidenehydroxylamine).
• ResearchGate. (PDF)

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Application Note: Reduction of 2,2-Dimethylcyclohexanone Oxime to 2,2-Dimethylcyclohexylamine

Target Audience: Researchers, medicinal chemists, and drug development professionals.

Introduction & Strategic Relevance

Sterically hindered aliphatic amines, such as 2,2-dimethylcyclohexylamine, are privileged pharmacophores in modern drug discovery. They are frequently incorporated into the structural scaffolds of CYP17 inhibitors for prostate cancer therapies[1], renin inhibitors for cardiovascular diseases[2], and various advanced kinase inhibitors[3].

The synthesis of these amines typically relies on the reduction of the corresponding oxime precursor, 2,2-dimethylcyclohexanone oxime. However, the presence of the gem-dimethyl group adjacent to the oxime carbon introduces significant steric hindrance, which drastically complicates nucleophilic hydride attack and impedes standard catalytic hydrogenation pathways[4]. This application note provides a comprehensive, field-validated guide to overcoming these steric challenges to achieve high-yielding, selective reductions.

Synthetic workflow from 2,2-dimethylcyclohexanone to 2,2-dimethylcyclohexylamine.

Mechanistic Insights: Overcoming Steric Hindrance

The reduction of oximes to primary amines involves the cleavage of the N–O bond and the saturation of the C=N bond. When utilizing Lithium Aluminum Hydride (LiAlH₄), the reaction proceeds via a distinct, multi-step mechanism that is highly sensitive to the steric environment[5]:

• Aluminate Formation (Fast): The oxime hydroxyl group reacts rapidly with LiAlH₄, evolving one equivalent of hydrogen gas and forming an intermediate lithium alkoxyaluminohydride complex.

• Hydride Transfer & Cleavage (Rate-Determining): A slow intramolecular or intermolecular hydride transfer occurs, expelling the aluminate leaving group to form a transient imine or azirine intermediate[5].

• Saturation (Fast): Rapid nucleophilic attack by another hydride species yields the final primary amine.

Because the 2,2-dimethyl group physically shields the sp2 carbon, the rate-determining hydride transfer is significantly retarded compared to unhindered cyclohexanones[6]. Consequently, elevated temperatures (refluxing THF) and a stoichiometric excess of the reducing agent (typically 3–4 equivalents of hydride) are strictly required to drive the reaction to completion[5].

Mechanistic pathway of oxime reduction by LiAlH4 highlighting the aluminate intermediate.

Comparative Analysis of Reduction Methodologies

To select the optimal synthetic route, researchers must weigh the scale of the reaction against safety and equipment constraints. Below is a comparative summary of validated methods for oxime reduction.

Reduction Methodology	Reagents & Conditions	Yield Potential	Pros & Cons
Complex Metal Hydride	LiAlH₄, THF, Reflux, 12-24h	75 - 85%	Pros: Highly reliable, robust against steric hindrance[6].Cons: Pyrophoric reagent, requires rigorous anhydrous conditions and careful workup.
Catalytic Hydrogenation	H₂, Pt/CeO₂-ZrO₂ or Raney Ni, High Pressure	70 - 90%	Pros: Atom-economical, scalable, avoids toxic metal waste.Cons: Requires specialized pressure reactors; hindered oximes may stall at the hydroxylamine stage.
Cyanoborohydride / Lewis Acid	NaBH₃CN, MoCl₅, Refluxing EtOH	60 - 80%	Pros: Milder than LiAlH₄, tolerates sensitive functional groups.Cons: Generation of toxic cyanide byproducts; MoCl₅ is moisture sensitive.

Standardized Experimental Protocols

Protocol A: Lithium Aluminum Hydride (LiAlH₄) Reduction (Discovery Scale)

This protocol utilizes the Fieser workup method, which is critical for preventing the formation of unfilterable aluminum hydroxide emulsions—a common failure point in amine isolation.

Materials:

• 2,2-Dimethylcyclohexanone oxime (1.0 eq, thoroughly dried)

• Lithium Aluminum Hydride (LiAlH₄) (2.5 - 3.0 eq)

• Anhydrous Tetrahydrofuran (THF)

Step-by-Step Methodology:

• System Preparation: Flame-dry a multi-neck round-bottom flask equipped with a reflux condenser, addition funnel, and magnetic stir bar under a continuous argon sweep. Causality: LiAlH₄ reacts violently with ambient moisture, degrading the reagent and posing a fire hazard.

• Hydride Suspension: Suspend LiAlH₄ (2.5 eq) in anhydrous THF (approx. 10 mL/g of oxime) and cool the mixture to 0 °C using an ice bath.

• Oxime Addition: Dissolve the 2,2-dimethylcyclohexanone oxime in a minimum volume of anhydrous THF. Add this solution dropwise to the LiAlH₄ suspension over 30 minutes. Causality: The initial reaction forms the aluminate complex and liberates H₂ gas[5]. Dropwise addition controls the exotherm and prevents solvent boil-over.

• Thermal Activation: Once hydrogen evolution ceases, remove the ice bath and heat the reaction to a gentle reflux (65 °C) for 12–18 hours. Causality: The steric bulk of the 2,2-dimethyl group severely hinders the subsequent hydride transfer; thermal energy is required to push the intermediate imine/azirine to the final amine[6].

• In-Process Control (IPC): Monitor completion via GC-MS or TLC (Alumina plates, Hexane/EtOAc, Ninhydrin stain).

• Fieser Quench (Critical Step): Cool the reaction to 0 °C. Dilute with ether. For every x grams of LiAlH₄ used, cautiously and sequentially add:

  • x mL of distilled water (Dropwise, extreme caution).

  • x mL of 15% aqueous NaOH solution.

  • 3x mL of distilled water.

  • Causality: This specific stoichiometric quenching sequence forces the aluminum byproducts to precipitate as a granular, easily filterable white solid rather than a gelatinous emulsion, ensuring maximum recovery of the basic amine.

• Isolation: Stir the quenched mixture vigorously for 15 minutes until the salts turn stark white. Filter through a pad of Celite, washing the cake generously with diethyl ether.

• Purification: Concentrate the filtrate under reduced pressure. The crude 2,2-dimethylcyclohexylamine can be purified via vacuum distillation or isolated as a hydrochloride salt by bubbling HCl gas through an ethereal solution.

Protocol B: Catalytic Hydrogenation (Scale-Up)

Ideal for process chemistry where pyrophoric reagents are prohibited.

Step-by-Step Methodology:

• Preparation: Dissolve 2,2-dimethylcyclohexanone oxime in absolute ethanol or methanol.

• Catalyst Loading: Add a transition metal catalyst, such as 10% Pd/C, Raney Nickel, or a specialized supported Platinum catalyst (e.g., Pt/CeO₂-ZrO₂)[7]. Note: Raney Ni requires washing with ethanol prior to use to remove water.

• Pressurization: Transfer to a Parr hydrogenation apparatus. Purge the vessel three times with nitrogen, followed by three purges with hydrogen gas.

• Reaction: Pressurize to 50–100 psi of H₂ and heat to 50 °C. Vigorously agitate for 24 hours. Causality: Hindered oximes resist hydrogenation at ambient pressure. Elevated pressure and temperature are required to force the saturation of the C=N bond.

• Workup: Vent the hydrogen gas safely. Filter the mixture through Celite to remove the pyrophoric catalyst (do not let the filter cake run dry). Concentrate the filtrate to yield the amine.

Analytical Characterization & Self-Validation

To ensure the protocol acts as a self-validating system, the following analytical benchmarks must be met:

• TLC: The starting oxime is UV-active (weakly) and stains with KMnO₄. The product amine (2,2-dimethylcyclohexylamine) will remain at the baseline in standard silica/hexane systems due to its basicity. Use basic alumina plates or add 1% Et₃N to the eluent. The amine will stain bright purple/pink with Ninhydrin upon heating.

• GC-MS: The molecular ion peak for the starting oxime is m/z 141. The product amine will show a molecular ion peak at m/z 127[8].

• ¹H NMR (CDCl₃): Disappearance of the broad oxime -OH peak (~8.0-9.0 ppm). Appearance of a broad singlet integrating for 2 protons (~1.2-1.5 ppm) corresponding to the -NH₂ group. The methine proton adjacent to the amine will shift significantly upfield compared to the oxime environment.

References

• [1] EP3008042A1 - Novel cyp17 inhibitors/antiandrogens - Google Patents. Google Patents.

• [3] US Patent Application for Pyrrolopyrazine Kinase Inhibitors. Googleapis.[Link]

• [2] WO2007077005A1 - 3,5-substituted piperidine compounds as renin inhibitors - Google Patents. Google Patents.

• [8] 2,2-dimethyl-cyclohexylamine | CAS#:24247-77-6. Chemsrc.[Link]

• [5] Kinetics and Mechanism of Aziridine Synthesis from Ketoxime with Lithium Aluminum Hydride. Oxford Academic.[Link]

• [9] A new and convenient method for reduction of oximes to amines with NaBH3CN in the presence of MoCl5/NaHSO4. ResearchGate.[Link]

• [7] Ceria–Zirconia-Supported Pt as an Efficient Catalyst for the Sustainable Synthesis of Hydroxylamines and Primary Amines. MDPI.[Link]

• [6] Selective Reductions. IX. Reaction of Lithium Aluminum Hydride with Selected Organic Compounds. ACS Publications.[Link]

Sources

• 1. EP3008042A1 - Novel cyp17 inhibitors/antiandrogens - Google Patents [patents.google.com]
• 2. WO2007077005A1 - 3 , 5-substitγued piperidine compounds as renin inhibitors - Google Patents [patents.google.com]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. academic.oup.com [academic.oup.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. mdpi.com [mdpi.com]
• 8. 2,2-dimethyl-cyclohexylamine | CAS#:24247-77-6 | Chemsrc [chemsrc.com]
• 9. researchgate.net [researchgate.net]

Application Note: High-Yield Synthesis of Substituted Caprolactams via Directed Beckmann Rearrangement of 2,2-Dimethylcyclohexanone Oxime

Audience: Researchers, synthetic chemists, and drug development professionals Focus: Mechanistic control of the Beckmann rearrangement to suppress Grob-type fragmentation in α-quaternary oximes.

Introduction and Mechanistic Challenges

Substituted caprolactams (azepan-2-ones) are highly valuable scaffolds in drug discovery, frequently utilized as conformationally restricted peptidomimetics and core pharmacophores in kinase inhibitors. The classical synthetic route to these 7-membered lactams relies on the 1[1].

However, introducing an α-quaternary center—such as in 2,2-dimethylcyclohexanone oxime—presents a severe stereoelectronic challenge. The standard Beckmann rearrangement requires the migrating carbon to be anti-periplanar to the leaving group on the nitrogen[1]. In the 2,2-dimethyl system, if the highly substituted C1–C2 bond is positioned for migration, its cleavage can lead to a highly stable tertiary carbocation. Under strongly acidic conditions, this stabilization lowers the activation energy for C–C bond scission, causing the reaction to diverge from the concerted "normal" Beckmann pathway into an "abnormal"2[2]. This unwanted pathway yields an acyclic unsaturated nitrile instead of the target lactam.

To successfully synthesize 7,7-dimethylazepan-2-one, the reaction conditions must be meticulously engineered to favor a concerted migration while suppressing the formation of discrete carbocation intermediates.

Figure 1: Mechanistic divergence of 2,2-dimethylcyclohexanone oxime under different conditions.

Reagent Selection and Quantitative Outcomes

The choice of activating agent is the primary determinant of the reaction pathway. Strong Brønsted acids (like Polyphosphoric Acid, PPA) or aggressive Lewis acids (like PCl₅) heavily favor the abnormal fragmentation pathway[3].

To enforce the normal Beckmann rearrangement, one must utilize milder activating agents such as3[3]. The base (typically pyridine) acts as an acid scavenger, preventing the accumulation of free protons that would otherwise stabilize the leaving group and promote stepwise carbocation formation.

Alternatively,4[4] bypasses ground-state stereoelectronic requirements entirely by proceeding through an oxazirane intermediate. While this prevents fragmentation, it often yields a mixture of regioisomeric lactams with lower overall efficiency.

Table 1: Comparative Reaction Outcomes for 2,2-Dimethylcyclohexanone Oxime

Reagent / Catalyst	Reaction Pathway	Major Product	Outcome / Yield
Polyphosphoric Acid (PPA)	Abnormal Beckmann	Unsaturated Nitrile	Complete Cleavage
Phosphorus Pentachloride (PCl₅)	Abnormal Beckmann	Unsaturated Nitrile	Complete Cleavage
Benzenesulfonyl Chloride (PhSO₂Cl)	Normal Beckmann	7,7-Dimethylazepan-2-one	Expected Lactam
Photolysis (MeOH, hv)	Photochemical	Mixed Lactam Isomers	~18% Combined Yield

Experimental Protocols

The following self-validating protocols outline the optimized synthesis of 7,7-dimethylazepan-2-one.

Figure 2: Step-by-step workflow for the directed synthesis of 7,7-dimethylazepan-2-one.

Protocol 1: Synthesis of 2,2-Dimethylcyclohexanone Oxime

Causality Focus: Sodium acetate is utilized to buffer the solution to ~pH 5. This specific pH maximizes the nucleophilicity of the hydroxylamine nitrogen while ensuring sufficient protonation of the ketone carbonyl oxygen to facilitate attack.

• Preparation: Dissolve 2,2-dimethylcyclohexanone (10.0 mmol) in 20 mL of absolute ethanol in a 100 mL round-bottom flask.

• Reagent Addition: In a separate beaker, dissolve hydroxylamine hydrochloride (15.0 mmol) and sodium acetate trihydrate (15.0 mmol) in 10 mL of deionized water. Add this aqueous solution dropwise to the ketone solution.

• Reaction: Attach a reflux condenser and heat the mixture to reflux for 3 hours.

• Self-Validation (In-Process): Monitor the reaction via TLC (Hexanes/EtOAc 8:2). The reaction is complete when the higher-Rf ketone spot disappears. IR spectroscopy of an aliquot should reveal the disappearance of the ketone C=O stretch (~1710 cm⁻¹) and the appearance of a broad O-H stretch (~3300 cm⁻¹) and a C=N stretch (~1650 cm⁻¹).

• Workup: Cool the mixture to room temperature and concentrate under reduced pressure to remove ethanol. Extract the aqueous residue with ethyl acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate to yield the oxime as a white crystalline solid.

Protocol 2: Directed Beckmann Rearrangement to 7,7-Dimethylazepan-2-one

Causality Focus: Anhydrous pyridine serves a dual purpose: it acts as the solvent and as an essential acid scavenger. By neutralizing the HCl generated during sulfonate ester formation, pyridine prevents the acidic microenvironments that catalyze C1-C2 bond cleavage and subsequent Grob fragmentation.

• Preparation: Dissolve the purified 2,2-dimethylcyclohexanone oxime (5.0 mmol) in 15 mL of anhydrous pyridine in an oven-dried flask under a nitrogen atmosphere.

• Activation: Cool the solution to 0 °C using an ice-water bath. Slowly add benzenesulfonyl chloride (PhSO₂Cl, 5.5 mmol) dropwise over 10 minutes. Note: Slow addition is critical to control the exothermic formation of the highly reactive oxime sulfonate ester, preventing thermal degradation.

• Rearrangement: Stir the reaction mixture at 0 °C for 1 hour, then remove the ice bath and allow the mixture to gradually warm to room temperature. Stir for an additional 12 hours to ensure complete concerted migration.

• Quenching: Carefully pour the reaction mixture into 50 mL of ice-cold 2 M HCl to neutralize the pyridine.

• Extraction & Purification: Extract the aqueous mixture with dichloromethane (3 × 20 mL). Wash the combined organic layers with saturated aqueous NaHCO₃ (to remove residual acid), followed by brine. Dry over anhydrous MgSO₄ and concentrate under reduced pressure. Purify the crude product via flash column chromatography (Silica gel, gradient elution from 10% to 50% EtOAc in Hexanes).

• Self-Validation (Final Product): Confirm the successful rearrangement to the lactam via IR spectroscopy. The spectrum must show a strong amide C=O stretch at ~1660 cm⁻¹ and an N-H stretch at ~3200 cm⁻¹, confirming the absence of the nitrile C≡N stretch (~2250 cm⁻¹) that would indicate fragmentation.

References

• Structure–reactivity correlations of the abnormal Beckmann reaction of dihydrolevoglucosenone oxime. Organic & Biomolecular Chemistry.
• Beckmann rearrangement. Wikipedia.
• A Simple Route to Functionalized Δ1-Pyrrolenines. ResearchGate.
• Photochemistry of Oximes III. The Photochemical Beckmann Rearrangement. Canadian Science Publishing.

Sources

• 1. Beckmann rearrangement - Wikipedia [en.wikipedia.org]
• 2. Structure–reactivity correlations of the abnormal Beckmann reaction of dihydrolevoglucosenone oxime - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C7OB02499A [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. cdnsciencepub.com [cdnsciencepub.com]

step-by-step oximation procedure for 2,2-dimethylcyclohexanone

Application Note: Synthesis and Oximation Protocol for 2,2-Dimethylcyclohexanone

1. Introduction & Mechanistic Rationale The conversion of ketones to oximes is a foundational transformation in organic synthesis, often serving as a precursor for Beckmann rearrangements or heterocyclic synthesis. However, the oximation of 2,2-dimethylcyclohexanone presents a pronounced kinetic challenge. The gem-dimethyl group situated at the α -position imposes severe steric hindrance, creating a physical barrier that restricts the trajectory of the incoming hydroxylamine nucleophile[1].

Under standard oximation conditions—typically utilizing hydroxylamine hydrochloride and sodium acetate in ethanol at room temperature—the reaction stalls. The activation energy required to transition from the sp2 hybridized carbonyl to the sterically congested sp3 tetrahedral hemiaminal intermediate is prohibitively high. Consequently, drastic conditions are required to drive the equilibrium forward[2]. The protocol described herein utilizes a large excess of pyridine, which acts dualistically as a potent acid scavenger and a co-solvent, combined with thermal activation (refluxing at 85 °C) to successfully synthesize 2,2-dimethylcyclohexanone oxime[3].

2. Experimental Workflow Visualization

Workflow for the oximation of 2,2-dimethylcyclohexanone overcoming steric hindrance.

3. Step-by-Step Methodology

Self-Validating System Design: This protocol is engineered to be self-validating. By employing a >2 -fold excess of hydroxylamine and pyridine, the thermodynamically uphill formation of the sterically congested oxime is forced to completion. The subsequent targeted acidic workup acts as a built-in purification step, selectively stripping the organic phase of the massive pyridine excess.

Reagents & Materials:

• 2,2-Dimethylcyclohexanone: 8.96 g (65 mmol, 1.0 equiv)

• Hydroxylamine hydrochloride ( NH2​OH⋅HCl ): 10.30 g (148 mmol, 2.27 equiv)

• Pyridine: 12.0 mL (12.27 g, 155 mmol, 2.38 equiv)

• Absolute Ethanol: 50 mL

• Diethyl ether ( Et2​O ): 150 mL (for extraction)

• 1N Hydrochloric acid (HCl): 100 mL

• Saturated aqueous sodium chloride (Brine): 50 mL

• Anhydrous Magnesium Sulfate ( MgSO4​ )

Procedure:

• Reaction Assembly: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 8.96 g of 2,2-dimethylcyclohexanone in 50 mL of absolute ethanol[3].

• Nucleophile Generation: Add 10.30 g of hydroxylamine hydrochloride to the stirring solution, followed by the careful addition of 12.0 mL of pyridine.

  • Causality: Pyridine scavenges the HCl from the hydroxylamine salt, generating the free nucleophilic amine in situ. The significant excess of both reagents artificially increases the collision frequency, compensating for the steric shielding of the α,α -dimethyl groups.

• Thermal Activation: Attach a reflux condenser to the flask and submerge it in a pre-heated oil bath at 85 °C. Maintain vigorous stirring under reflux for exactly 2 hours[3].

  • Causality: The thermal energy supplied by refluxing is mandatory to overcome the high activation barrier associated with forming the bulky tetrahedral intermediate[1].

• Cooling & Partitioning: Remove the reaction flask from the heat source and allow it to cool to ambient temperature. Transfer the mixture to a separatory funnel and partition it between 100 mL of diethyl ether and 100 mL of distilled water. Separate the phases and extract the aqueous layer with an additional 50 mL of diethyl ether.

• Acidic Workup: Combine the organic layers and wash them sequentially with 1N HCl (2 × 50 mL).

  • Causality: The 1N HCl wash is a critical purification mechanism. It protonates the unreacted pyridine (and any residual hydroxylamine), forcing them into the aqueous phase as water-soluble hydrochloride salts, thereby isolating the neutral oxime in the ether layer.

• Drying & Isolation: Wash the organic phase with 50 mL of brine to remove residual water and trace acid. Dry the organic layer over anhydrous MgSO4​ , filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude 2,2-dimethylcyclohexanone oxime. (Note: Further purification can be achieved via recrystallization or silica gel chromatography if necessary).

4. Quantitative Data & Troubleshooting

To ensure reproducibility, the following tables summarize the comparative kinetics of ketone oximation and provide a troubleshooting matrix for sterically hindered substrates.

Table 1: Comparative Oximation Parameters

Ketone Substrate	Steric Environment	Standard Conditions	Optimized Conditions	Relative Reactivity
Cyclohexanone	Unhindered	NaOAc, EtOH, RT, 1h	N/A	Very High
2-Methylcyclohexanone	Mildly Hindered	NaOAc, EtOH, RT, 4h	N/A	Moderate
2,2-Dimethylcyclohexanone	Highly Hindered	Fails / Trace Yield	Pyridine, EtOH, 85°C, 2h	Low

Table 2: Troubleshooting Guide for Sterically Hindered Oximation

Observation	Mechanistic Cause	Corrective Action
Low Product Yield / High Starting Material	Insufficient thermal energy to overcome the activation barrier of the tetrahedral intermediate[1].	Ensure the oil bath is strictly maintained at ≥ 85 °C. Prolong reflux time to 4-6 hours if TLC indicates incomplete conversion.
Strong Pyridine Odor in Final Product	Incomplete removal of the pyridine base during the liquid-liquid extraction phase.	Increase the volume or concentration of the acidic wash (e.g., use 2N HCl). Verify the aqueous wash is highly acidic (pH < 2) before discarding.
Oily Product Instead of Solid	Product may exist as a mixture of E/Z isomers, disrupting the crystal lattice, or contains trace solvent impurities[1].	Subject the oil to high vacuum for 2 hours. If it remains an oil, dissolve in a minimal amount of hot hexanes and cool slowly to induce crystallization.

5. References

• Title: Science of Synthesis: Houben-Weyl Methods of Molecular Transformations Source: Thieme-connect URL:

• Title: Technical Support Center: Synthesis of Sterically Hindered Ketoximes Source: BenchChem URL:

• Title: Inhibitors of Angiotensin Converting Enzyme and Neutral Endopeptidase (US Patent 5344840) Source: Googleapis / E. R. Squibb & Sons, Inc. URL:

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Application Note: The Synthetic Utility of 2,2-Dimethylcyclohexanone Oxime in Complex Organic Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Experimental Protocols

Executive Summary

In the landscape of complex organic synthesis, cyclic oximes are highly valued as directing groups and versatile intermediates. Among these, 2,2-dimethylcyclohexanone oxime stands out due to its unique structural topology. The presence of a sterically encumbered quaternary α -carbon (the gem-dimethyl group) fundamentally alters its reactivity profile compared to unhindered analogs like cyclohexanone oxime.

As a Senior Application Scientist, I have structured this guide to detail the two most critical synthetic pathways enabled by this substrate: (1) The Abnormal Beckmann Fragmentation , which provides a reliable route to acyclic nitriles, and (2) Directed C(sp³)-H Cyclopalladation , which allows for late-stage, regioselective functionalization of unactivated methyl groups. Furthermore, we will explore its critical role as a scaffold in modern drug discovery, particularly in the synthesis of CYP17 inhibitors.

Mechanistic Pathways & Causal Logic

To effectively utilize 2,2-dimethylcyclohexanone oxime, one must understand the thermodynamic and kinetic forces driving its reactivity.

The Abnormal Beckmann Reaction (Grob-Type Fragmentation)

In a standard Beckmann rearrangement, activation of the oxime hydroxyl group leads to the migration of the anti-alkyl group to the nitrogen atom, forming a lactam. However, 2,2-dimethylcyclohexanone oxime is highly prone to the abnormal Beckmann reaction (or Beckmann fragmentation)[1].

The Causality: When the oxime is activated (e.g., converted to a tosylate or chloride), the standard migratory aptitude is disrupted by the steric bulk of the gem-dimethyl group. Instead of migrating, the C1–C2 bond anti-periplanar to the leaving group undergoes heterolytic cleavage. This is a Grob-type fragmentation driven by two factors:

• Relief of Steric Strain: Cleavage of the ring relieves the 1,3-diaxial interactions inherent to the substituted cyclohexane ring.

• Carbocation Stability: The heterolytic cleavage leaves behind a highly stable tertiary carbocation at the C2 position, which subsequently eliminates a proton to form an acyclic unsaturated nitrile[1].

Caption: Mechanistic sequence of the abnormal Beckmann fragmentation.

Directed C(sp³)-H Cyclopalladation

The oxime nitrogen is a powerful directing group for transition-metal-catalyzed C–H activation. In 2,2-dimethylcyclohexanone oxime, the rigid cyclic framework forces the equatorial methyl group into perfect proximity for Pd(II) insertion.

The Causality: Treatment with sodium tetrachloropalladate (Na₂PdCl₄) results in a regiospecific cyclopalladation at the equatorial methyl group, forming a stable organopalladium dimer. The axial methyl group is sterically inaccessible for the required planar metallacycle transition state. Subsequent oxidation with Lead(IV) acetate (Pb(OAc)₄) facilitates a Pd(II) to Pd(IV) transition, followed by reductive elimination to yield a regioselectively acetoxylated oxime.

Caption: Reaction pathways and synthetic utility of 2,2-dimethylcyclohexanone oxime.

Quantitative Data Presentation

Understanding the structural parameters that dictate whether an oxime will undergo a normal rearrangement or an abnormal fragmentation is critical. Below is a comparative summary of the structural and thermodynamic parameters governing these divergent pathways.

Parameter	Normal Beckmann Rearrangement	Abnormal Beckmann Fragmentation
Model Substrate	Cyclohexanone oxime	2,2-Dimethylcyclohexanone oxime
Structural Feature	Unhindered α -carbons	Quaternary α -carbon (sterically hindered)
Primary Mechanism	Alkyl migration to Nitrogen	Heterolytic Grob-type fragmentation
C-C Bond Behavior	C-C bond migrates	C-C bond cleaves (anti-periplanar to leaving group)
Thermodynamic Driver	Amide bond resonance stabilization	Tertiary carbocation stability / Steric relief
Major Product Class	Cyclic lactams (e.g., Caprolactam)	Acyclic unsaturated nitriles

Experimental Protocols

The following protocols are engineered to be self-validating, ensuring high fidelity and reproducibility in complex synthetic workflows.

Protocol A: Synthesis of 2,2-Dimethylcyclohexanone Oxime

This protocol utilizes a standard condensation approach, optimized for sterically hindered ketones.

• Reagent Preparation: In a 250 mL round-bottom flask, dissolve 2,2-dimethylcyclohexanone (8.96 g, 65 mmol) in absolute ethanol (50 mL)[2].

• Activation: Add pyridine (12.0 mL, 155 mmol) followed by hydroxylamine hydrochloride (10.30 g, 148 mmol).

  • Scientific Rationale: Pyridine acts as an acid scavenger, neutralizing the HCl byproduct to prevent protonation of the hydroxylamine, thereby driving the nucleophilic attack forward[2].

• Reflux: Purge the system with argon and heat the reaction mixture to 85 °C for 2 hours with continuous stirring[2].

• Quenching: Cool the mixture to 0 °C. Quench the reaction carefully with 5% aqueous potassium bisulfate (20 mL) to neutralize the excess pyridine[2].

• Extraction & Purification: Extract the aqueous layer with ethyl acetate (3 × 50 mL). Wash the combined organic extracts with saturated sodium bicarbonate and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure oxime as a white crystalline solid.

Protocol B: Regioselective Cyclopalladation and Acetoxylation

This protocol demonstrates the use of the oxime as a directing group for C(sp³)-H functionalization.

• Palladation: To a solution of (E)-2,2-dimethylcyclohexanone oxime (1.0 equiv) in methanol, add Na₂PdCl₄ (1.0 equiv) and sodium acetate (1.0 equiv). Stir at room temperature for 24 hours.

• Isolation of Dimer: Filter the resulting precipitate. This organopalladium dimer forms via regiospecific insertion into the equatorial methyl group (typically ~85% yield).

• Oxidation: Suspend the dimer in acetic acid and add pyridine (2.0 equiv per Pd atom). Cool to 0 °C and add Lead(IV) acetate (Pb(OAc)₄) (1.0 equiv).

  • Scientific Rationale: The addition of pyridine is strictly required to form a pyridine-palladium complex. In the absence of pyridine, the reaction fails, or the oxime isomerizes during the Pd(II) to Pd(IV) oxidation event.

• Reductive Cleavage: After 2 hours, treat the mixture with sodium borohydride (NaBH₄) to reduce the metal species. Extract with dichloromethane, wash with water, and purify via flash chromatography to isolate the regioselectively acetoxylated oxime.

Protocol C: Application in Drug Discovery (CYP17 Inhibitor Scaffold)

2,2-Dimethylcyclohexanone oxime derivatives are heavily utilized in the synthesis of antiandrogens and CYP17 inhibitors for the treatment of prostate cancer[3].

• Substrate Preparation: Dissolve the functionalized intermediate, 3-(1H-imidazol-1-yl)-2,2-dimethylcyclohexanone (1.5 g, 0.007 mol), in methanol (40 mL)[3].

• Oxime Formation: Add pyridine (1.6 mL, 0.02 mol) and cool the mixture to 0 °C. Slowly add NH₂OH·HCl (0.653 g, 0.009 mol)[3].

• Reaction & Isolation: Stir the mixture at room temperature for 2 hours. Distill off the solvent under reduced pressure. Dilute the crude mass with acetonitrile (MeCN) and filter to remove pyridine hydrochloride salts. Concentrate the filtrate to yield 3-(1H-imidazol-1-yl)-2,2-dimethylcyclohexanone oxime (Yield ~1.5 g), ready for subsequent cross-coupling or fragmentation steps[3].

References

• RSC Publishing - The successive cyclopalladation-oxidation of E-pinacolone, E-2,2-dimethylcyclohexanone, 2,2,6,6-tetramethylcyclohexanone, and E-lupanone oxime Source: [Link]

• Googleapis (Patent Data) - Inhibitors of Angiotensin Converting Enzyme and Neutral Endopeptidase (Synthesis of 2,2-Dimethylcyclohexanone oxime) Source: [Link]

• RSC Publishing - Structure–reactivity correlations of the abnormal Beckmann reaction of dihydrolevoglucosenone oxime Source: [Link]

• Google Patents - EP3008042A1: Novel CYP17 inhibitors/antiandrogens Source

Sources

• 1. Structure–reactivity correlations of the abnormal Beckmann reaction of dihydrolevoglucosenone oxime - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C7OB02499A [pubs.rsc.org]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. EP3008042A1 - Novel cyp17 inhibitors/antiandrogens - Google Patents [patents.google.com]

Application Note: Microwave-Assisted Synthesis of 2,2-Dimethylcyclohexanone Oxime

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Executive Summary

The synthesis of 2,2-dimethylcyclohexanone oxime is a critical transformation in the development of sterically hindered pharmaceutical intermediates and complex N-heterocycles. Traditionally, the oximation of 2,2-dimethylcyclohexanone via conventional thermal heating suffers from prolonged reaction times (often exceeding 6 hours) and suboptimal yields due to the severe steric shielding provided by the geminal dimethyl groups at the α -position.

This application note details a highly optimized, self-validating protocol utilizing Microwave-Assisted Organic Synthesis (MAOS) . By leveraging dielectric heating, this protocol accelerates the nucleophilic attack of hydroxylamine, bypassing the thermodynamic barriers of conventional heating, reducing reaction times to under 30 minutes, and significantly improving isolated yields[1].

Mechanistic Rationale: Overcoming Steric Hindrance

To understand the necessity of microwave irradiation, one must analyze the causality of the reaction's failure under standard conditions.

The Steric Barrier: Oxime formation proceeds via the nucleophilic attack of the free amine (from hydroxylamine) onto the electrophilic carbonyl carbon, forming a tetrahedral carbinolamine intermediate, followed by dehydration[2]. In 2,2-dimethylcyclohexanone, the bulky geminal dimethyl groups at the C2 position create a profound steric block. Nucleophilic trajectory (typically the Bürgi-Dunitz angle) is severely restricted, heavily favoring attack from the less hindered equatorial direction, but overall drastically increasing the activation energy ( ΔG‡ ) required to reach the transition state[3].

The Microwave Advantage: Conventional oil baths rely on thermal conduction, which slowly transfers heat from the vessel wall to the bulk solvent. In contrast, MAOS utilizes high-frequency electromagnetic irradiation (typically 2.45 GHz) to directly couple with polar molecules in the reaction mixture (such as ethanol, pyridine, and the hydroxylamine salt)[1].

• Dipole Rotation & Ionic Conduction: The rapid alignment and realignment of polar molecules with the oscillating microwave field generates intense, instantaneous, and localized frictional heat.

• Solvent Superheating: In a sealed microwave vial, the solvent can be rapidly superheated well above its atmospheric boiling point, providing the massive kinetic energy required to overcome the steric activation barrier of the gem-dimethyl shield.

Fig 1: Microwave irradiation overcomes steric hindrance in 2,2-dimethylcyclohexanone oxime synthesis.

Comparative Data Analysis

The empirical advantages of transitioning from conventional thermal reflux to microwave irradiation are summarized below. The data reflects the direct impact of dielectric heating on reaction efficiency.

Reaction Parameter	Conventional Heating (Oil Bath)	Microwave Irradiation (Sealed Vessel)
Heating Mechanism	Thermal Conduction (Wall-to-core)	Dielectric Heating (Direct molecular coupling)
Reaction Time	4.0 – 18.0 hours	20 – 30 minutes
Operating Temperature	85 °C (Reflux limit of EtOH)	90 °C – 100 °C (Autogenous pressure)
Typical Yield	55% – 65%	85% – 92%
Impurity Profile	High (Thermal degradation products)	Low (Rapid, uniform heating prevents side-reactions)

Experimental Protocol

This protocol is designed as a self-validating system. Each step includes the mechanistic reasoning behind the action to ensure reproducibility and scientific integrity.

Materials & Equipment

• Substrate: 2,2-Dimethylcyclohexanone (1.0 equiv, 10 mmol)

• Reagent: Hydroxylamine hydrochloride ( NH2​OH⋅HCl ) (1.5 equiv, 15 mmol)

• Base/Catalyst: Pyridine (2.5 equiv, 25 mmol)

• Solvent: Absolute Ethanol (10 mL)

• Equipment: Dedicated Microwave Synthesizer (e.g., CEM Discover or Anton Paar Monowave) equipped with IR temperature sensors; 30 mL heavy-walled microwave reaction vials with crimp-sealed Teflon septa.

Step-by-Step Methodology

Step 1: Reaction Assembly In a clean, dry 30 mL microwave vial equipped with a magnetic stir bar, dissolve 10 mmol of 2,2-dimethylcyclohexanone in 10 mL of absolute ethanol.

• Additions: Add 15 mmol of NH2​OH⋅HCl followed by 25 mmol of anhydrous pyridine.

• Causality: The hydroxylamine is supplied as a stable hydrochloride salt, which is non-nucleophilic. Pyridine is added to neutralize the HCl, liberating the active nucleophile ( NH2​OH ). Furthermore, pyridine acts as a proton-shuttle, facilitating the dehydration of the carbinolamine intermediate into the final oxime[4].

Step 2: Reactor Sealing Seal the vial using a Teflon-lined septum and an aluminum crimp cap.

• Causality: Sealing the vessel is mandatory for MAOS. It allows the ethanol to be superheated beyond its atmospheric boiling point (78 °C) by containing the autogenous pressure, exponentially increasing the reaction kinetics.

Step 3: Microwave Irradiation Place the vial into the microwave reactor cavity. Program the instrument with the following parameters:

• Power: 200 W (Dynamic attenuation)

• Target Temperature: 90 °C

• Ramp Time: 2 minutes

• Hold Time: 20 minutes

• Causality: An initial power of 200 W ensures rapid heating, while dynamic attenuation prevents temperature overshoot. 90 °C provides sufficient thermal energy to bypass the steric barrier without degrading the oxime product.

Step 4: Active Cooling & Work-up Upon completion, allow the reactor's compressed air system to actively cool the vial to room temperature (< 25 °C) before decrimping.

• Extraction: Transfer the mixture to a separatory funnel. Add 30 mL of Ethyl Acetate (EtOAc) and 20 mL of distilled water. Extract the organic layer.

• Pyridine Removal: Wash the organic layer with saturated aqueous Copper(II) Sulfate ( CuSO4​ ) solution (3 × 20 mL).

• Causality: Pyridine has a high boiling point and often co-crystallizes with oximes. The Cu2+ ions form a highly water-soluble, deep-blue coordination complex with pyridine, ensuring its absolute removal from the organic phase[5].

Step 5: Isolation Wash the organic layer with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure using a rotary evaporator to yield the pure 2,2-dimethylcyclohexanone oxime.

Fig 2: Step-by-step experimental workflow for the microwave-assisted synthesis and purification.

References

• Microwave-Assisted Organic Synthesis : A green chemical approach. Scribd. Available at:[Link]

• Benzophenone Oxime Preparation and Mechanism. Scribd. Available at:[Link]

• A NEW MICROWAVE ASSISTED SYNTHETIC METHOD FOR THE SYNTHESIS OF 2-(1H-BENZO[D]IMIDAZOL-1-YL). TOJSAT. Available at:[Link]

• INHIBITORS OF ANGIOTENSIN CONVERTING ENZYME AND NEUTRAL ENDOPEPTIDASE.Google Patents.

• Microwave-Assisted Syntheses of N-Heterocycles Using Alkenone-, Alkynone- and Aryl-carbonyl O-Phenyl Oximes. ACS Publications. Available at:[Link]

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• 5. pubs.acs.org [pubs.acs.org]

Application Note &amp; Protocol: Solid-Phase Extraction of 2,2-Dimethylcyclohexanone Oxime

Introduction: The Rationale for Selective Extraction

2,2-Dimethylcyclohexanone oxime is a critical intermediate in various synthetic organic chemistry pathways, including the synthesis of novel pharmaceutical compounds and industrial polymers. Accurate quantification and qualification of this analyte are paramount for reaction monitoring, purity assessment, and quality control. However, complex sample matrices, such as reaction mixtures or biological fluids, often contain impurities and by-products that can interfere with downstream analytical techniques like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).[1][2]

Solid-Phase Extraction (SPE) offers a robust and efficient solution for sample cleanup and analyte enrichment.[3][4][5][6] This technique provides significant advantages over traditional liquid-liquid extraction, including higher analyte recoveries, reduced solvent consumption, improved selectivity, and the potential for automation.[4][5][7] This application note provides a detailed protocol and the underlying scientific principles for the selective extraction of 2,2-dimethylcyclohexanone oxime from complex sample matrices using SPE.

Physicochemical Properties of 2,2-Dimethylcyclohexanone Oxime and Sorbent Selection

A successful SPE method hinges on a thorough understanding of the analyte's physicochemical properties to select the appropriate sorbent and solvent conditions.[8][9]

Analyte Properties:

• Polarity: The presence of the oxime functional group (-C=N-OH) imparts a degree of polarity to the otherwise nonpolar dimethylcyclohexane ring structure. This makes the molecule moderately polar.

• Hydrogen Bonding: The hydroxyl group of the oxime can act as a hydrogen bond donor, and the nitrogen atom can act as a hydrogen bond acceptor.[4]

• pKa: Oximes are weakly acidic, with pKa values typically in the range of 10-12. This means that at neutral or acidic pH, the oxime will be in its neutral form.

• Structure: The presence of two methyl groups at the C2 position introduces steric hindrance around the carbonyl carbon of the parent ketone.[10]

Sorbent Selection Rationale:

Given the moderately polar nature of 2,2-dimethylcyclohexanone oxime, a reversed-phase SPE sorbent is the most logical choice for extraction from aqueous or polar organic sample matrices.[9][11] In reversed-phase SPE, the stationary phase is nonpolar, and the mobile phase is polar. The analyte is retained on the sorbent via hydrophobic (van der Waals) interactions between its nonpolar regions (the dimethylcyclohexane ring) and the sorbent's functional groups.[4][9]

Recommended Sorbent:

A C18 (octadecyl) bonded silica sorbent is recommended as a starting point. C18 phases offer a good balance of hydrophobicity for retaining moderately polar compounds. For more polar samples or to achieve different selectivity, a C8 or a polymeric sorbent could also be considered.[12][13]

Experimental Protocol: A Step-by-Step Guide

This protocol outlines the manual procedure for the solid-phase extraction of 2,2-dimethylcyclohexanone oxime using a C18 SPE cartridge.

3.1. Materials and Reagents

• SPE Cartridge: C18, 500 mg sorbent mass, 6 mL reservoir volume

• Sample: 2,2-dimethylcyclohexanone oxime dissolved in a suitable solvent (e.g., reaction mixture diluted with water, or a biological fluid sample)

• Reagents:

  • Methanol (HPLC grade)

  • Deionized water (HPLC grade)

  • Acetonitrile (HPLC grade)

  • Hexane (HPLC grade)

  • Sample diluent (e.g., 10% methanol in water)

• Equipment:

  • SPE vacuum manifold

  • Vacuum pump

  • Collection vials

  • Vortex mixer

  • Nitrogen evaporator (optional)

3.2. SPE Workflow Diagram

Caption: A step-by-step workflow for the solid-phase extraction of 2,2-dimethylcyclohexanone oxime.

3.3. Detailed Procedural Steps

Step 1: Conditioning

• Purpose: To activate the C18 sorbent by solvating the bonded alkyl chains.[3][4] This ensures reproducible retention of the analyte.

• Procedure:

  • Place the C18 SPE cartridges onto the vacuum manifold.

  • Pass 5 mL of methanol through each cartridge at a slow, dropwise flow rate (approximately 1-2 mL/min).

  • Ensure the sorbent bed does not go dry after this step.[14]

Step 2: Equilibration

• Purpose: To prepare the sorbent for the sample matrix, ensuring that the analyte can efficiently partition onto the stationary phase.[3]

• Procedure:

  • Immediately after conditioning, pass 5 mL of deionized water through each cartridge at a slow, dropwise flow rate.

  • Again, do not allow the sorbent bed to dry. A small layer of water should remain on top of the sorbent.

Step 3: Sample Loading

• Purpose: To apply the sample to the cartridge, allowing the 2,2-dimethylcyclohexanone oxime to be retained on the C18 sorbent while more polar, unretained matrix components pass through.[3]

• Procedure:

  • Ensure the sample is in a predominantly aqueous or polar organic solvent. If the sample is in a strong organic solvent, dilute it with water to a final organic concentration of less than 20% to ensure good retention.

  • Load the sample onto the cartridge at a slow, controlled flow rate of approximately 1 mL/min. A slower flow rate increases the contact time between the analyte and the sorbent, leading to better retention.[15]

  • Collect the effluent (the liquid that passes through) for analysis if you need to check for analyte breakthrough.

Step 4: Washing

• Purpose: To remove weakly retained, more polar impurities from the sorbent bed without eluting the target analyte.[3][15]

• Procedure:

  • Pass 5 mL of a weak wash solvent, such as 5-10% methanol in water, through the cartridge. This will remove polar interferences.

  • To remove less polar interferences, a stronger wash solvent can be used, but care must be taken not to elute the analyte of interest. A good starting point for a second wash step is 20-30% acetonitrile in water.

  • After the final wash step, dry the sorbent bed thoroughly by applying a high vacuum for 5-10 minutes. This removes residual water, which can interfere with the elution step.

Step 5: Elution

• Purpose: To disrupt the hydrophobic interactions between the 2,2-dimethylcyclohexanone oxime and the C18 sorbent, allowing for its collection in a clean solvent.[6]

• Procedure:

  • Place clean collection vials inside the vacuum manifold.

  • Elute the analyte with a strong, nonpolar solvent. A good starting point is 2-4 mL of acetonitrile or methanol. For complete elution, a more nonpolar solvent like dichloromethane or a mixture of hexane and ethyl acetate could be explored.

  • Use a slow flow rate (1-2 mL/min) to ensure complete desorption of the analyte from the sorbent.

Step 6: Dry-down and Reconstitution (Optional)

• Purpose: To concentrate the analyte and exchange the solvent to one that is compatible with the subsequent analytical method.[3]

• Procedure:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at room temperature or slightly elevated temperature (e.g., 30-40°C).

  • Reconstitute the dried residue in a small, known volume of a solvent suitable for your analytical instrument (e.g., mobile phase for HPLC or a volatile solvent for GC).

Method Development and Optimization

The provided protocol is a starting point. For optimal performance, method development and optimization are crucial.

4.1. Sorbent Selection

Sorbent Type	Retention Mechanism	Ideal for
C18 (Octadecyl)	Reversed-phase (hydrophobic)	Moderately polar to nonpolar analytes from polar matrices. A good starting point.
C8 (Octyl)	Reversed-phase (hydrophobic)	Similar to C18 but less retentive. Useful if the analyte is too strongly retained on C18.
Polymeric (e.g., Styrene-Divinylbenzene)	Reversed-phase (hydrophobic and π-π interactions)	Higher capacity and stability across a wider pH range compared to silica-based sorbents.
Normal Phase (e.g., Silica, Diol)	Normal-phase (polar interactions)	Extraction of polar analytes from nonpolar matrices.

4.2. Optimization of Wash and Elution Solvents

The key to a selective SPE method is to find a wash solvent that is strong enough to remove interferences but not the analyte, and an elution solvent that is strong enough to fully recover the analyte.

• Wash Solvent Optimization: Start with a weak solvent (e.g., 5% methanol in water) and gradually increase the organic content until the analyte begins to elute. The optimal wash solvent will be the strongest solvent that does not cause analyte loss.

• Elution Solvent Optimization: Start with a strong solvent (e.g., acetonitrile) and if recovery is low, try a more nonpolar solvent or a solvent mixture. Ensure the elution volume is sufficient to completely desorb the analyte.[7]

Troubleshooting Common SPE Issues

Problem	Possible Cause	Suggested Solution
Low Analyte Recovery	- Sorbent bed dried out before sample loading.[7] - Sample loading flow rate too high.[14][15] - Inappropriate wash solvent (too strong).[15] - Incomplete elution.[7]	- Re-condition and equilibrate the cartridge. - Decrease the sample loading flow rate. - Use a weaker wash solvent. - Increase the elution volume or use a stronger elution solvent.
Poor Reproducibility	- Inconsistent flow rates.[7] - Sorbent bed drying between steps. - Sample overload.[14][15]	- Use a vacuum manifold with flow control. - Ensure the sorbent remains wetted until the final drying step. - Decrease sample volume or increase sorbent mass.
Analyte Breakthrough during Loading	- Sample solvent is too strong.[14] - Sorbent capacity exceeded.[14]	- Dilute the sample with a weaker solvent (e.g., water). - Use a larger sorbent mass or a sorbent with higher capacity.
Co-elution of Interferences	- Inadequate washing.[16] - Sorbent not selective enough.	- Optimize the wash solvent strength and volume. - Try a different sorbent with a different retention mechanism (e.g., mixed-mode).

Conclusion

This application note provides a comprehensive and scientifically grounded protocol for the solid-phase extraction of 2,2-dimethylcyclohexanone oxime. By understanding the principles of SPE and the physicochemical properties of the analyte, researchers can effectively isolate and concentrate this important compound from complex matrices, leading to more accurate and reliable analytical results. The provided guidelines for method development and troubleshooting will further empower scientists to optimize this protocol for their specific applications.

References

• Common Problems in Solid-Phase Extraction: A Practical Troubleshooting Guide. (2025, October 17).
• Sample Prep Tech Tip: Troubleshooting SPE. Phenomenex.
• The Reason of Poor Sample Recovery When Using SPE. (2025, October 17). Hawach.
• Three Common SPE Problems. (2017, January 1).
• SPE Troubleshooting. Thermo Fisher Scientific - US.
• Solid-Phase Extraction (SPE) Method Development.
• Simplifying Solid-Phase Extraction Method Development: Exploring the Use of Software. (2026, April 1).
• Guide To Solid Phase Extraction (SPE): Step-by-Step Protocol And Method Development Workflow. (2025, July 31). Alwsci.
• Essential Guides to Method Development in Solid-Phase Extraction. The Vespiary.
• Validation of analytical methods for cyclohexanone oxime quantific
• Selecting the sorbent for solid phase extraction. Analytics-Shop.
• Materials for Solid-Phase Extraction of Organic Compounds. (2019, December 6). MDPI.
• Understanding and Improving Solid-Phase Extraction.
• What is Solid Phase Extraction (SPE)?
• A review of the modern principles and applications of solid-phase extraction techniques in chrom
• Solid Phase Extraction Selection Guide and Procedures.
• Sustainable Electrosynthesis of Cyclohexanone Oxime through Nitrate Reduction on a Zn–Cu Alloy C
• Solid-Phase Extraction. (2023, August 29). Chemistry LibreTexts.
• Solid-phase extraction: method development, sorbents, and coupling with liquid chrom
• Solid Phase Extraction Guide. Thermo Fisher Scientific - US.
• SPE Cartridge Selection Guide. Interchim.
• Cyclohexanone,2-methyl-, oxime 1122-26-5 wiki. Guidechem.
• trans-2,6-Dimethylcyclohexanone oxime. PubChem.
• 2,2-Dimethylcyclohexanone. Sigma-Aldrich.
• Isolation and analysis of carbonyl compounds as oximes. CDC Stacks.
• Cyclohexanone oxime. Wikipedia.
• Chemical Properties of Cyclohexanone, oxime (CAS 100-64-1). Cheméo.
• Direct cyclohexanone oxime synthesis via oxidation-oximization of cyclohexane with ammonium acet
• Process for producing cyclohexanone oxime.
• Organic Syntheses Procedure. Organic Syntheses.
• A Comparative Guide to Analytical Methods for the Quantification of (S)-2-Hydroxymethylcyclohexanone. Benchchem.
• Process for preparation of cyclohexanone oxime.
• Normal Coordinate Analysis and Spectral Analysis of Cyclohexanone Oxime. Asian Journal of Chemistry.
• Highly efficient catalytic production of oximes from ketones using in situ gener
• Applications of 4,4-Dimethylcyclohexanone Oxime in Organic Synthesis: Detailed Applic

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• 3. Guide To Solid Phase Extraction (SPE): Step-by-Step Protocol And Method Development Workflow - Blogs - News [alwsci.com]
• 4. organomation.com [organomation.com]
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Application Note: 2,2-Dimethylcyclohexanone Oxime in Advanced Pharmaceutical Intermediates

Target Audience: Researchers, Synthesis Scientists, and Drug Development Professionals Content Focus: Mechanistic rationale, structural data, and self-validating synthetic protocols for utilizing 2,2-dimethylcyclohexanone oxime in Active Pharmaceutical Ingredient (API) development.

Executive Summary & Mechanistic Grounding

2,2-Dimethylcyclohexanone oxime (CAS: 4500-17-8) is a highly specialized, sterically hindered building block used extensively in the synthesis of complex pharmaceutical intermediates. While standard cyclohexanone oximes are typically subjected to the "normal" Beckmann rearrangement to yield ring-expanded caprolactams (amides)[1], the 2,2-dimethyl substitution fundamentally alters the molecule's chemical trajectory.

When the N–O bond is activated (e.g., via tosylation or reaction with Lewis acids), the anti-periplanar C1–C2 bond undergoes heterolytic cleavage rather than migration. This is driven by the hyperconjugative stabilization of the resulting tertiary carbocation at the C2 position[2]. This pathway, known as the Abnormal Beckmann Fragmentation , yields an acyclic, unsaturated nitrile[1]. This precise ring-cleavage mechanism is highly valued in drug design for generating flexible, functionalized aliphatic chains that are otherwise difficult to synthesize.

Applications in Targeted Therapeutics

The unique structural properties of 2,2-dimethylcyclohexanone oxime have made it an indispensable intermediate in several advanced therapeutic areas:

• Kinase Inhibitors (PKC-θ & JAK3): The oxime is utilized to synthesize substituted diaminopyrimidyl compounds. These compounds act as selective inhibitors of Protein Kinase C-theta (PKC-θ), a critical target for modulating T-cell activation in autoimmune diseases[3]. Furthermore, derivatives are employed in the development of JAK3 and Syk inhibitors to treat severe inflammatory disorders[4].

• Oncology (CYP17 Inhibitors): In the synthesis of antiandrogens for prostate cancer therapy, the oxime serves as a precursor to construct the complex frameworks required to selectively inhibit the CYP17 enzyme[5].

Mechanistic Divergence: Normal vs. Abnormal Beckmann

To successfully leverage this intermediate, scientists must understand the structural correlations that dictate its reactivity. X-ray crystallographic studies and 13 C– 13 C one-bond coupling constants reveal that the anti-periplanar C–C bond in 2,2-dimethylcyclohexanone oxime is significantly lengthened (by an average of 0.015 Å) compared to the syn-periplanar bond, predisposing it to fragmentation[2].

Fig 1. Mechanistic divergence: Normal Beckmann rearrangement vs. Abnormal fragmentation.

Quantitative Structural Data

The table below summarizes the structural and reactivity differences between standard cyclohexanone oxime and its 2,2-dimethyl counterpart, guiding the choice of reagents for activation[1][2].

Parameter	Cyclohexanone Oxime	2,2-Dimethylcyclohexanone Oxime
Primary Reaction Pathway	Normal Beckmann Rearrangement	Abnormal Beckmann Fragmentation
N–O Bond Sensitivity	High (Rapid heterolysis)	Moderate (Sterically shielded)
C1–C2 Bond Length (Anti)	Standard (~1.53 Å)	Lengthened (+0.015 Å)
Reaction Driving Force	Migratory aptitude of anti-carbon	Stability of 3° carbocation at C2
Primary Product	Cyclic Amide (Caprolactam)	Unsaturated Acyclic Nitrile

Experimental Protocols

The following protocols are designed as self-validating systems . Every critical step includes an in-process control (IPC) to ensure the chemical integrity of the intermediate before proceeding to the next synthetic stage.

Protocol A: Synthesis of 2,2-Dimethylcyclohexanone Oxime

This protocol utilizes a biphasic or mixed-solvent condensation approach to overcome the steric hindrance of the 2,2-dimethyl group[3].

Reagents & Materials:

• 2,2-Dimethylcyclohexanone (1.0 eq)

• Hydroxylamine hydrochloride ( NH2​OH⋅HCl ) (1.2 - 2.2 eq)

• Base: Pyridine (2.3 eq) OR Sodium Carbonate ( Na2​CO3​ ) (1.0 eq)

• Solvent: Absolute Ethanol (EtOH) and Water ( H2​O )

Step-by-Step Methodology:

• Dissolution: Dissolve 2,2-dimethylcyclohexanone in absolute ethanol. Causality: Ethanol provides excellent solubility for the organic ketone while remaining miscible with the aqueous base required in the next step.

• Nucleophile Generation: Add NH2​OH⋅HCl to the solution, followed by the slow addition of the chosen base (Pyridine or aqueous Na2​CO3​ ). Causality: The base neutralizes the hydrochloride salt, liberating free hydroxylamine. Pyridine acts as both a base and a catalyst, accelerating the reaction[5], whereas Na2​CO3​ is a greener alternative that simplifies downstream workup[3].

• Thermal Activation: Heat the reaction mixture to 85°C (if using pyridine) or stir at 25°C for 6 hours (if using Na2​CO3​ )[3].

• In-Process Control (Self-Validation 1): Monitor the reaction via TLC (Hexanes/Ethyl Acetate 8:2, visualizer: KMnO4​ ). The reaction is complete when the ketone spot ( Rf​≈0.6 ) completely disappears, replaced by the more polar oxime spot ( Rf​≈0.3 ).

• Workup: Remove ethanol under reduced pressure. Partition the residue between water and an organic extraction solvent (e.g., Chloroform or Diethyl Ether)[4]. Wash the organic layer with brine, dry over anhydrous Na2​SO4​ , and concentrate to yield the oxime as a white solid[4].

• Analytical Validation (Self-Validation 2): Perform 1H -NMR. Confirm success by the disappearance of the ketone carbonyl carbon (~210 ppm in 13C -NMR) and the appearance of the broad oxime -OH singlet (~8.5–9.5 ppm in 1H -NMR). Note the E/Z isomer ratio; the E -isomer typically predominates due to the steric bulk of the 2,2-dimethyl group[4].

Fig 2. Self-validating workflow for the synthesis of 2,2-dimethylcyclohexanone oxime.

Protocol B: Abnormal Beckmann Fragmentation for API Intermediates

Once the oxime is validated, it can be fragmented to yield the acyclic nitrile.

Step-by-Step Methodology:

• Activation: Dissolve the purified 2,2-dimethylcyclohexanone oxime in anhydrous dichloromethane (DCM) under a nitrogen atmosphere. Cool to 0°C.

• Reagent Addition: Dropwise add an activating agent (e.g., Thionyl Chloride ( SOCl2​ ) or Tosyl Chloride ( TsCl )). Causality: This converts the hydroxyl group into a superior leaving group (-OTs or -OS(O)Cl), lowering the activation energy required for N-O bond heterolysis[1].

• Fragmentation: Allow the reaction to warm to room temperature. The lengthened C1-C2 bond[2] will spontaneously cleave as the leaving group departs, forming the unsaturated nitrile.

• In-Process Control: Monitor via IR spectroscopy. The broad -OH stretch (~3300 cm−1 ) will vanish, replaced by a sharp, distinct nitrile ( C≡N ) stretch at ~2250 cm−1 .

References

• Title: Structure Correlation Study of the Beckmann Rearrangement: X-ray Structural Analysis and 13C–13C 1-Bond Coupling Constant Study of a Range of Cyclohexanone Oxime Derivatives Source: ConnectSci URL
• Source: Organic & Biomolecular Chemistry (RSC Publishing)
• Title: US Patent 514/513 Adams et al. (IIIHIII)
• Title: CA2934061A1 - Substituted diaminopyrimidyl compounds, compositions thereof, and methods of treatment therewith Source: Google Patents URL
• Title: EP3008042A1 - Novel cyp17 inhibitors/antiandrogens Source: Google Patents URL
• Title: (12) United States Patent (JAK3 Inhibitors)

Sources

• 1. Structure–reactivity correlations of the abnormal Beckmann reaction of dihydrolevoglucosenone oxime - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C7OB02499A [pubs.rsc.org]
• 2. connectsci.au [connectsci.au]
• 3. CA2934061A1 - Substituted diaminopyrimidyl compounds, compositions thereof, and methods of treatment therewith - Google Patents [patents.google.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. EP3008042A1 - Novel cyp17 inhibitors/antiandrogens - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 2,2-Dimethylcyclohexanone Oxime Synthesis

Welcome to the Technical Support Center for sterically hindered ketoxime synthesis. As researchers and drug development professionals, you know that standard oximation protocols often fail when applied to complex, bulky substrates. This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to maximize your reaction yield when working with 2,2-dimethylcyclohexanone.

Mechanistic Workflow & Kinetic Bottlenecks

To troubleshoot effectively, we must first understand the causality behind the reaction's failure points. The gem-dimethyl group at the C2 position of the cyclohexanone ring creates a severe steric shield, blocking the ideal Bürgi-Dunitz trajectory for the incoming hydroxylamine nucleophile.

Reaction pathway and kinetic bottlenecks in 2,2-dimethylcyclohexanone oximation.

Troubleshooting & FAQs

Q1: Why is my conversion capping at 40-50% under standard room-temperature conditions?

Causality & Experience: The gem-dimethyl group creates immense steric bulk around the carbonyl carbon. Unlike unsubstituted cyclohexanone, which reacts rapidly at room temperature, the activation energy required to form the tetrahedral carbinolamine intermediate in 2,2-dimethylcyclohexanone is significantly higher. Solution: You must move beyond conventional room-temperature stirring. Elevate the reaction temperature to 80–85 °C using a reflux condenser[1]. The added thermal energy is strictly required to overcome the steric activation barrier.

Q2: What is the exact mechanistic role of sodium acetate, and why is pH strictly controlled?

Causality & Experience: Oxime formation exhibits a classic bell-shaped kinetic rate profile peaking between pH 4 and 6. If the solution is too acidic (pH < 4), the hydroxylamine lone pair is protonated ( NH3+​OH ), rendering it non-nucleophilic. If the solution is too basic (pH > 7), the carbonyl oxygen cannot be protonated, which reduces the electrophilicity of the ketone carbon[2]. Solution: Hydroxylamine hydrochloride ( NH2​OH⋅HCl ) releases HCl during the reaction. Sodium acetate acts as a dynamic buffer, reacting with the liberated HCl to form acetic acid, perfectly maintaining the microenvironment at the optimal pH of ~4.5–5.5. Alternatively, pyridine can be used as both a base and a co-solvent to drive the reaction[1].

Q3: My product shows multiple spots on TLC, and NMR indicates ring-opened byproducts. What went wrong?

Causality & Experience: 2,2-dimethylcyclohexanone oxime is highly susceptible to Beckmann fragmentation (an abnormal Beckmann reaction) rather than the standard Beckmann rearrangement[3]. The gem-dimethyl group stabilizes a potential carbocation-like transition state at the C2 position. When exposed to excessively strong acids or prolonged high heat, the C2-C1 bond cleaves, yielding a nitrile derivative instead of the desired intact oxime ring. Solution: Strictly limit reaction times to 2–3 hours at 85 °C. Avoid using strong mineral acids (like straight HCl or H₂SO₄) during the workup phase.

Quantitative Data: Condition Optimization

The following table summarizes the causal relationship between reaction conditions and the resulting yield for 2,2-dimethylcyclohexanone oxime.

Reaction Condition	Base/Buffer	Solvent	Temp (°C)	Time (h)	Conversion/Yield (%)
Unbuffered	None	EtOH/H₂O	25	24	< 10%
Highly Basic	NaOH (Excess)	EtOH/H₂O	25	24	~ 30%
Mildly Buffered	NaOAc	EtOH/H₂O	25	24	45–50%
Thermally Optimized	NaOAc	EtOH/H₂O	85	2.5	> 90%
Pyridine-Mediated	Pyridine	Abs. EtOH	85	2.0	95%

Validated Experimental Protocol

This protocol is designed as a self-validating system , ensuring that each step contains an in-process control (IPC) to verify success before proceeding.

Reagents Required:

• 2,2-Dimethylcyclohexanone: 1.0 equivalent (e.g., 10.0 mmol, 1.26 g)

• Hydroxylamine hydrochloride: 1.5 equivalents (15.0 mmol, 1.04 g)

• Pyridine (or Sodium Acetate trihydrate): 2.0 equivalents (20.0 mmol, 1.58 g)

• Absolute Ethanol: 15 mL

Step-by-Step Methodology:

• Reaction Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2,2-dimethylcyclohexanone in absolute ethanol. Add hydroxylamine hydrochloride and pyridine[1].

  • Self-Validation: The mixture will initially appear as a slightly cloudy suspension but should clarify as the pyridine forms a soluble complex and the reaction begins.

• Thermal Activation: Attach a reflux condenser and heat the mixture to 85 °C in an oil bath for exactly 2 hours.

  • Self-Validation (IPC): Monitor the reaction via TLC (Hexanes:EtOAc 8:2). Because the starting ketone and the oxime lack strong UV chromophores, you must use a KMnO₄ or PMA (Phosphomolybdic acid) stain. The oxime will appear as a more polar (lower Rf) spot compared to the ketone.

• Quench & Extraction: Remove the flask from heat and allow it to cool to room temperature. Concentrate the mixture under reduced pressure to remove the majority of the ethanol. Partition the resulting residue between Ethyl Acetate (30 mL) and distilled water (20 mL).

  • Self-Validation: The oxime product will selectively partition into the upper organic (EtOAc) layer.

• Washing & Drying: Wash the organic layer with 10% aqueous CuSO₄ (to remove residual pyridine), followed by brine (20 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and evaporate to yield the crude oxime.

• Analytical Validation:

  • FTIR: Confirm the complete disappearance of the sharp ketone C=O stretch at ~1710 cm⁻¹ and the appearance of a broad O-H stretch at 3200–3300 cm⁻¹ and a weak C=N stretch at ~1650 cm⁻¹.

  • NMR: Confirm the presence of the N-OH proton (typically a broad singlet around δ 8.0-9.0 ppm in CDCl₃, depending on concentration).

References

• A Robust and Scalable Process for the Synthesis of Substantially Pure Clarithromycin 9-(E)-Oxime ACS Omega (2023). Demonstrates the critical importance of pH control (buffering) to prevent side reactions and optimize oxime conversion.[Link]

• Structure Correlation Study of the Beckmann Rearrangement: X-ray Structural Analysis of Cyclohexanone Oxime Derivatives ConnectSci / Australian Journal of Chemistry (2012). Details the specific susceptibility of 2,2-dimethylcyclohexanone oxime derivatives to undergo Beckmann fragmentation rather than rearrangement.[Link]

• Inhibitors of Angiotensin Converting Enzyme and Neutral Endopeptidase (Patent) Googleapis / US Patent Office (1993). Provides the foundational, high-yield protocol for synthesizing 2,2-dimethylcyclohexanone oxime using pyridine and elevated temperatures (85 °C).[Link]

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. connectsci.au [connectsci.au]

Technical Support Center: Troubleshooting Incomplete Oximation of 2,2-Dimethylcyclohexanone

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals overcome one of the most notorious bottlenecks in organic synthesis: the oximation of sterically hindered ketones.

The Core Problem: Steric Shielding

The oximation of 2,2-dimethylcyclohexanone is exceptionally challenging. The gem-dimethyl group at the C2 position creates a massive steric shield, physically blocking the Bürgi-Dunitz trajectory required for the nucleophilic attack of hydroxylamine on the carbonyl carbon. Standard conditions (refluxing in ethanol with hydroxylamine hydrochloride and sodium acetate) are often insufficient to overcome this steric repulsion 1. To drive this reaction to completion, we must manipulate thermodynamic equilibria and kinetic energy using forcing conditions.

Mechanistic Causality & Troubleshooting Matrix

Understanding why a reaction fails is the first step to fixing it. The table below outlines the causality behind standard protocol failures and the mechanistic rationale for our optimized solutions.

Reaction Parameter	Standard Condition Failure Mode	Optimized Forcing Condition	Mechanistic Rationale
Base / pH Control	Sodium acetate (NaOAc) fails to buffer effectively; pH drops, protonating NH₂OH into a non-nucleophilic salt.	Anhydrous Pyridine (used as both base and solvent).	Pyridine forms a stable pyridinium hydrochloride buffer, maintaining the ideal pH (~4–5) while keeping hydroxylamine in its active, free-base form 2.
Thermal Energy	Ethanol reflux (78 °C) provides insufficient energy to overcome the high steric activation barrier.	Pyridine Reflux (90–115 °C) or sealed-tube heating.	Elevated temperatures increase kinetic energy, allowing the nucleophile to penetrate the sterically shielded trajectory.
Reagent Equivalents	1.1–1.5 eq of NH₂OH·HCl is insufficient to drive the equilibrium forward.	3.0–5.0 eq of NH₂OH·HCl.	A massive excess of the nucleophile shifts the thermodynamic equilibrium toward the oxime product via Le Chatelier's Principle.
Water Management	Accumulation of water (a reaction byproduct) promotes the reverse hydrolysis reaction, stalling conversion at ~50%.	Addition of Activated 4Å Molecular Sieves .	Continuous scavenging of water physically prevents the reverse reaction, driving the condensation to completion.

Quantitative Reaction Parameters Comparison

To transition from standard to hindered protocols, adjust your stoichiometry and physical parameters according to this quantitative summary:

Parameter	Standard Oximation	Hindered Ketone Protocol	Net Difference
Ketone Concentration	1.0 M	0.5 M	50% Dilution (prevents side reactions)
NH₂OH·HCl Equivalents	1.1 – 1.5 eq	3.0 – 5.0 eq	+ 2.5 to 3.5 eq
Reaction Temperature	20 – 78 °C	90 – 115 °C	+ 37 °C (Thermal activation)
Reaction Time	2 – 4 hours	12 – 24 hours	+ 10 to 20 hours

Diagnostic Workflow

Logical troubleshooting workflow for the incomplete oximation of hindered ketones.

Self-Validating Experimental Protocol: Forcing Oximation via Pyridine Buffer

This protocol is engineered as a self-validating system. By utilizing pyridine as both the solvent and the base, we ensure the reaction maintains the exact pH required to keep hydroxylamine nucleophilic at elevated temperatures .

Materials Required:

• 2,2-Dimethylcyclohexanone (1.0 eq)

• Hydroxylamine hydrochloride (NH₂OH·HCl) (3.0–5.0 eq)

• Anhydrous Pyridine (Solvent and Base)

• Ethyl Acetate, 1N HCl, Saturated NaHCO₃, Brine (for workup)

Step-by-Step Methodology:

• Reaction Setup: In a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2,2-dimethylcyclohexanone (10 mmol) in 20 mL of anhydrous pyridine.

• Reagent Addition: Add hydroxylamine hydrochloride (30 mmol, 3.0 eq) in one portion. Causality Note: The large excess is required to push the thermodynamic equilibrium forward against the steric bulk of the gem-dimethyl group.

• Thermal Activation: Attach a reflux condenser and heat the mixture to 90–100 °C under a nitrogen atmosphere. Stir vigorously for 12–24 hours.

• Self-Validation (In-Process Control): Remove a 0.1 mL aliquot, dilute with ethyl acetate, and wash with 1N HCl. Analyze the organic layer via GC-MS or TLC (Hexane:EtOAc 8:2). Validation: The protocol proves successful when the starting ketone peak completely disappears. The appearance of two new, closely eluting peaks on the GC-MS confirms the formation of the E and Z oxime isomers.

• Quenching and Workup: Cool the reaction to room temperature. Dilute the mixture with 100 mL of ethyl acetate.

• Pyridine Removal: Wash the organic layer sequentially with cold 1N HCl (3 × 50 mL) until the aqueous layer remains acidic (pH < 2). Causality Note: This converts pyridine into water-soluble pyridinium chloride, completely stripping it from the organic phase.

• Neutralization and Drying: Wash the organic layer with saturated aqueous NaHCO₃ (50 mL) and brine (50 mL). Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo to yield the crude 2,2-dimethylcyclohexanone oxime.

Frequently Asked Questions (FAQs)

Q: Why does my GC-MS or NMR show two distinct product peaks/sets of signals? A: Ketoximes exist as a mixture of E and Z isomers. Because 2,2-dimethylcyclohexanone is asymmetric, the resulting oxime forms E and Z geometric isomers. The ratio of these isomers is thermodynamically controlled. This is a fundamental property of the product, not an impurity or a sign of degradation.

Q: My reaction is still stalling at 70% conversion even in pyridine. What is the next step? A: Water is a byproduct of the condensation reaction. In highly hindered systems, the reverse hydrolysis reaction can aggressively compete with oxime formation. Consider adding activated 4Å molecular sieves to the reaction mixture to scavenge water and drive the equilibrium forward.

Q: How do I purify the oxime from unreacted starting material? A: The oxime is significantly more polar than the starting ketone due to the presence of the hydroxyl group. Column chromatography on silica gel (using a hexane/ethyl acetate gradient) will easily separate the non-polar 2,2-dimethylcyclohexanone from the polar oxime.

References

• Technical Support Center: Synthesis of Sterically Hindered Ketoximes - BenchChem. 1

• Odorants and compositions comprising odorants (WO2019076926A1) - Google Patents. 2

• Structure Correlation Study of the Beckmann Rearrangement - ConnectSci.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. WO2019076926A1 - Odorants and compositions comprising odorants - Google Patents [patents.google.com]

Technical Support Center: Optimizing Catalyst Loading for 2,2-Dimethylcyclohexanone Oxime Rearrangement

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists know, the Beckmann rearrangement of sterically hindered substrates like 2,2-dimethylcyclohexanone oxime presents a notorious synthetic challenge. The quaternary α-carbon significantly increases the substrate's propensity for the "abnormal" Beckmann reaction (Grob-type fragmentation) over the "normal" Beckmann rearrangement.

This guide provides mechanistic troubleshooting, optimized catalyst loading strategies, and self-validating protocols to help you selectively drive medium-ring lactam formation.

Diagnostic Workflow: Migration vs. Fragmentation

Before adjusting your reaction parameters, it is critical to understand how catalyst selection and loading dictate the reaction pathway.

Reaction pathway divergence based on catalyst loading and selection.

FAQ 1: Mechanistic Causality & The "Abnormal" Beckmann Challenge

Q: Why does 2,2-dimethylcyclohexanone oxime preferentially form an unsaturated nitrile instead of the desired caprolactam derivative? A: The causality lies in the steric bulk of the gem-dimethyl group at the α-position. When the oxime hydroxyl is converted into a good leaving group, the antiperiplanar C1-C2 bond is naturally elongated and weakened. This steric clash stabilizes transient carbocationic character, predisposing the substrate to a C-C bond cleavage (Beckmann fragmentation) rather than an alkyl migration 1. To overcome this, the transition state must be stabilized using mild, highly coordinated catalysts rather than harsh Brønsted acids.

Q: I am using 10 mol% Cyanuric Chloride (TAPC) but still observing 40% fragmentation. How do I optimize the loading? A: TAPC acts as an organocatalyst that activates the oxime via a nucleophilic aromatic substitution, forming a Meisenheimer-like intermediate . At higher loadings (>5 mol%), the rapid generation of this activated intermediate outpaces the rate of alkyl migration. Because the 2,2-dimethyl group sterically clashes with the leaving group, the intermediate undergoes fragmentation to relieve steric strain. Reduce your TAPC loading to 2 mol% and ensure you are using a highly fluorinated solvent like Hexafluoroisopropanol (HFIP). HFIP stabilizes the migrating transition state via strong hydrogen bonding, accelerating migration over fragmentation 2.

FAQ 2: Catalyst Loading Optimization & Quantitative Data

Q: What are the benchmark catalyst systems and their optimal loadings for this specific substrate? A: The table below summarizes the effect of different catalytic systems on the product distribution of 2,2-dimethylcyclohexanone oxime. Notice that lowering the catalyst loading of specialized Lewis acids drastically improves the yield of the normal Beckmann product.

Catalyst System	Loading (mol%)	Solvent	Temp (°C)	Normal Beckmann (Lactam Yield %)	Abnormal Beckmann (Nitrile Yield %)
Sulfuric Acid (H₂SO₄)	Excess	Toluene	110	< 5%	> 90%
Cyanuric Chloride (TAPC) / ZnCl₂	2 / 2	HFIP	80	78%	15%
Boronic Acid / Perfluoropinacol	5 / 5	HFIP/MeNO₂ (4:1)	25	92%	< 2%
CBr₄ / Ru(bpy)₃Cl₂ (Photoredox)	5 / 1	DMF	0 to 25	85%	8%

Data synthesized from benchmark optimizations of sterically hindered oximes across multiple catalytic methodologies 23.

FAQ 3: Step-by-Step Experimental Protocols

Q: How do I set up a self-validating protocol to ensure lactam formation and prevent batch loss? A: Use the Boronic Acid/Perfluoropinacol catalytic system. This protocol includes built-in analytical checkpoints to verify that the catalyst loading is actively suppressing fragmentation before the reaction goes to completion.

Protocol: Boronic Acid-Catalyzed Rearrangement of 2,2-Dimethylcyclohexanone Oxime

Phase 1: Catalyst Pre-Activation

• In an oven-dried Schlenk flask under an N₂ atmosphere, dissolve 5 mol% of the selected arylboronic acid catalyst and 5 mol% perfluoropinacol in a 4:1 mixture of anhydrous HFIP and Nitromethane (MeNO₂).

• Causality Check: Perfluoropinacol acts as a bidentate ligand, increasing the Lewis acidity of the boronic acid without adding bulk. Stir for 15 minutes at room temperature (25°C) to ensure complete complexation.

Phase 2: Substrate Addition

• Add 1.0 equivalent (e.g., 1.0 mmol) of 2,2-dimethylcyclohexanone oxime in a single portion.

• Maintain the reaction strictly at 25°C. Warning: Do not apply heat. Heating beyond 40°C with this specific sterically hindered substrate exponentially increases the kinetic rate of Grob fragmentation.

Phase 3: In-Process Monitoring (Self-Validation Checkpoint)

• After 2 hours, withdraw a 10 µL aliquot, dilute in EtOAc, and analyze via GC-MS.

• Validation Metric: The desired lactam and the starting oxime share the same molecular weight (M⁺ = 141.2). The fragmentation product (unsaturated nitrile) will appear at [M-18]⁺ (m/z = 123.2) due to the elimination of water.

• Troubleshooting Action: If the [M-18]⁺ peak exceeds 5% relative abundance, your HFIP may be wet, or localized heating occurred during substrate addition. Abort the run, re-dry your solvents over 3Å molecular sieves, and reduce the catalyst loading to 3 mol% for the next attempt.

Phase 4: Quenching and Isolation

• Once the oxime peak is consumed, quench the reaction by adding saturated aqueous NaHCO₃ (5 mL).

• Extract the aqueous layer with dichloromethane (3 × 10 mL).

• Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to isolate the pure 6,6-dimethylcaprolactam.

References

• Structure–reactivity correlations of the abnormal Beckmann reaction of dihydrolevoglucosenone oxime. Organic & Biomolecular Chemistry (RSC Publishing). 1

• Recent Advances in the Development of Catalytic Methods that Construct Medium-ring Lactams, Partially Saturated Benzazepines and their Derivatives. National Center for Biotechnology Information (PMC). 2

• Visible Light-Promoted Beckmann Rearrangements: Separating Sequential Photochemical and Thermal Phenomena in a Continuous Flow Reactor. National Center for Biotechnology Information (PMC). 3

• Beckmann rearrangement. Wikipedia.

Sources

• 1. Structure–reactivity correlations of the abnormal Beckmann reaction of dihydrolevoglucosenone oxime - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C7OB02499A [pubs.rsc.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

preventing side reactions during 2,2-dimethylcyclohexanone oxime preparation

Welcome to the Technical Support Center for the synthesis of sterically hindered ketoximes. This guide is engineered for researchers and drug development professionals who are encountering low yields, incomplete conversions, or complex side reactions during the preparation of 2,2-dimethylcyclohexanone oxime .

The Steric Challenge & Mechanistic Causality

The synthesis of 2,2-dimethylcyclohexanone oxime from 2,2-dimethylcyclohexanone and hydroxylamine hydrochloride ( NH2​OH⋅HCl ) is notoriously difficult compared to standard unhindered ketones.

The Causality of Failure: The gem-dimethyl group at the C2 position creates a massive steric shield around the carbonyl carbon. This physical barrier drastically increases the activation energy required for the nucleophilic attack by hydroxylamine[1]. Because the reaction is thermodynamically slow, chemists are often forced to use elevated temperatures and extended reaction times.

However, applying forcing conditions introduces a secondary problem: it provides the activation energy for competing side reactions. If the reaction environment is not perfectly calibrated—specifically regarding pH—the system will bypass oxime formation in favor of degradation pathways.

Reaction pathways and pH-dependent side reactions in hindered oxime synthesis.

Troubleshooting FAQs

Q1: My reaction is stalling with >50% unreacted ketone. Should I increase the temperature?

A: Do not exceed 80°C (standard ethanol reflux). Increasing the temperature further will cause the hydroxylamine to thermally decompose into ammonia and nitrogen oxides[1]. Instead of increasing heat, extend the reaction time (up to 24 hours) and ensure your pH is strictly buffered. The rate-limiting step is the nucleophilic attack, which requires time, not destructive heat, to overcome the steric barrier of the gem-dimethyl group.

Q2: I am detecting nitrile byproducts in my GC-MS/LC-MS. Where are they coming from?

A: You are observing Beckmann Fragmentation . While standard oximes undergo the Beckmann rearrangement to form amides under strongly acidic conditions[1], 2,2-dimethylcyclohexanone oxime is unique. The bulky gem-dimethyl group stabilizes a tertiary carbocation intermediate, causing the molecule to undergo C-C bond cleavage (fragmentation) rather than rearrangement, yielding a nitrile[2].

• The Fix: Your reaction mixture is too acidic (pH < 4.0). Ensure you are using at least 1.2 to 1.5 equivalents of Sodium Acetate ( NaOAc ) relative to NH2​OH⋅HCl to neutralize the liberated HCl and keep the pH above 4.5.

Q3: My crude mixture is turning dark yellow/brown, and I see high-molecular-weight impurities. What happened?

A: This is indicative of Aldol Condensation . If you attempted to drive the reaction by using a strong base (like NaOH or excess pyridine), the pH likely exceeded 7.0. Under basic conditions, the unhindered C6 position of the starting 2,2-dimethylcyclohexanone is deprotonated to form an enolate, which then attacks unreacted ketone molecules[1].

• The Fix: Never use strong bases for sterically hindered oximations. Stick to weak conjugate bases like NaOAc that naturally buffer the solution to a slightly acidic pH.

Q4: How do I handle E/Z isomerism during purification?

A: Ketoximes frequently exist as a thermodynamically controlled mixture of E/Z isomers[1]. For 2,2-dimethylcyclohexanone oxime, the steric bulk heavily favors the isomer where the hydroxyl group points away from the gem-dimethyl group. If you require a single isomer, separate the crude product using silica gel column chromatography (the oxime is significantly more polar than the starting ketone) followed by fractional recrystallization in cold hexane[1].

Quantitative Parameter Matrix

To prevent side reactions, strict adherence to the thermodynamic and kinetic boundaries of the reaction is required. The following table summarizes the operational windows:

Parameter	Optimal Range	Consequence of Deviation (Too Low)	Consequence of Deviation (Too High)
System pH	4.5 – 6.0[3]	Beckmann fragmentation (nitrile formation)[2].	Aldol condensation of starting ketone[1].
Temperature	65°C – 80°C	Reaction stalls due to steric hindrance at C2[1].	Hydroxylamine decomposition; oxidation[1].
Base Choice	NaOAc buffer	HCl accumulation drops pH < 4.0.	Strong bases ( NaOH ) push pH > 8.0.
Reaction Time	12 – 24 hours	Incomplete conversion (unreacted ketone).	Product hydrolysis back to ketone.

Validated Experimental Protocol: Self-Validating Synthesis

This protocol is designed as a self-validating system. It includes in-process controls (IPCs) to ensure the reaction environment remains within the safe parameters defined above, preventing side reactions before they occur.

Reagents Required:

• 2,2-Dimethylcyclohexanone: 1.0 equivalent (e.g., 10.0 mmol)

• Hydroxylamine hydrochloride ( NH2​OH⋅HCl ): 1.5 equivalents (15.0 mmol)

• Sodium acetate trihydrate ( NaOAc⋅3H2​O ): 1.8 equivalents (18.0 mmol)

• Solvent: Absolute Ethanol / Deionized Water (4:1 v/v)

Troubleshooting workflow for optimizing sterically hindered oxime yields.

Step-by-Step Methodology:

• Buffer Preparation (IPC 1): Dissolve 15.0 mmol of NH2​OH⋅HCl and 18.0 mmol of NaOAc⋅3H2​O in 5 mL of deionized water.

  • Self-Validation: Test the pH of this aqueous solution using pH paper. It must read between 4.5 and 5.5[3]. If it is too acidic, add small increments of NaOAc until the target pH is reached.

• Substrate Addition: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 10.0 mmol of 2,2-dimethylcyclohexanone in 20 mL of absolute ethanol. Slowly add the aqueous buffer solution to the ethanolic ketone solution at room temperature.

• Controlled Heating: Heat the mixture to a gentle reflux (approx. 75-80°C oil bath temperature).

• Reaction Monitoring (IPC 2): Due to steric hindrance, do not assume completion based on time. After 8 hours, take a 0.1 mL aliquot, dilute with ethyl acetate, and perform TLC (Hexane:EtOAc 8:2). The oxime product will appear as a significantly lower Rf spot compared to the ketone. Continue refluxing until the ketone spot is entirely consumed (typically 12-18 hours).

• Quenching & Extraction: Once complete, cool the reaction to room temperature. Evaporate the bulk of the ethanol under reduced pressure (do not heat above 40°C during rotavap to prevent hydrolysis). Extract the remaining aqueous slurry with Ethyl Acetate ( 3×15 mL ).

• Washing (IPC 3): Wash the combined organic layers with brine ( 1×20 mL ). Crucial: Do not wash with acidic or basic solutions during workup, as the oxime can revert to the ketone via hydrolysis.

• Drying & Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under vacuum to yield the crude 2,2-dimethylcyclohexanone oxime as a white/off-white solid. Purify via recrystallization from cold hexane if high isomeric purity is required.

References

• De Roou, A. H. Preparation of Oxime. US Patent 3429920A.

• ACS Publications. A Robust and Scalable Process for the Synthesis of Substantially Pure Clarithromycin 9‑(E)‑Oxime with an Established Control of the (Z)‑Isomer Impurity. Available at:[Link]

• Canadian Science Publishing. Photochemistry of Oximes III. The Photochemical Beckmann Rearrangement. Available at:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. US3429920A - Preparation of oxime - Google Patents [patents.google.com]

purification and recrystallization methods for 2,2-dimethylcyclohexanone oxime

Welcome to the Technical Support Knowledge Base. This portal is designed for researchers, scientists, and drug development professionals working with the synthesis, purification, and downstream application of 2,2-dimethylcyclohexanone oxime.

The unique steric hindrance imparted by the gem-dimethyl group at the alpha position introduces specific thermodynamic and kinetic challenges during synthesis and purification. This guide provides field-proven, self-validating protocols to ensure high-yield recovery, absolute crystalline purity, and a deep understanding of the mechanistic causality behind each experimental choice.

Workflow Visualization

Workflow for synthesis and recrystallization of 2,2-dimethylcyclohexanone oxime.

Validated Step-by-Step Methodology

The following protocol is engineered as a self-validating system, ensuring that you can verify the success of your experiment at every critical juncture.

Phase 1: Condensation Reaction

• Reagent Assembly: Combine 2,2-dimethylcyclohexanone (8.960 g, 65 mmol), pyridine (12.0 mL, 155 mmol), and hydroxylamine hydrochloride (10.30 g, 148 mmol) in 50 mL of absolute ethanol (1)[1].

  • Causality: The gem-dimethyl group creates severe steric hindrance at the carbonyl carbon. Pyridine is critical here; it acts as both an acid scavenger (neutralizing the HCl from hydroxylamine) and a nucleophilic catalyst, shifting the equilibrium toward oxime formation. Absolute ethanol provides a protic environment that stabilizes the transition state without introducing water that could drive reverse hydrolysis.

• Thermal Activation: Heat the mixture to 85°C and maintain for 2 hours[1].

  • Causality: Standard room-temperature oximation fails or proceeds too slowly for this substrate. Thermal energy (85°C) is strictly required to overcome the high activation energy barrier of nucleophilic attack at the sterically hindered C1 position.

Phase 2: Aqueous Workup & Extraction

• Partitioning: Cool the reaction mixture to room temperature and partition it between ethyl ether and deionized water[1].

  • Causality: The resulting oxime product is highly lipophilic and partitions into the ether layer. Conversely, unreacted hydroxylamine, pyridine hydrochloride salts, and ethanol partition cleanly into the aqueous phase.

• Isolation: Separate the organic layer, dry over anhydrous sodium sulfate, and concentrate in vacuo to yield the crude product.

  • Self-Validation Checkpoint: Perform Thin Layer Chromatography (TLC) using a 75/25 ethyl acetate/hexanes mobile phase. A successful reaction will show a dominant product spot at an Rf of 0.43[1].

Phase 3: Recrystallization

• Solvent Saturation: Dissolve the crude oxime in a minimum volume of boiling ethyl acetate.

• Anti-Solvent Titration: Add hexane dropwise until the solution becomes slightly cloudy, then add 1-2 drops of ethyl acetate until the solution just clears.

  • Causality: Ethyl acetate acts as the primary solvent, dissolving the oxime and trace impurities. Hexane acts as the anti-solvent. This precise titration creates a perfectly saturated solution at the boiling point, which is the fundamental prerequisite for optimal crystal nucleation.

• Crystallization: Allow the solution to cool slowly to room temperature, undisturbed, before transferring to an ice bath to maximize the crystal yield.

• Recovery: Filter the crystals and wash with ice-cold hexane.

  • Self-Validation Checkpoint: The first and second crops should yield pure 2,2-dimethylcyclohexanone oxime. Verify purity via melting point analysis; pure crystals will exhibit a sharp melting point of 106°C–108.5°C[1].

Troubleshooting & FAQs

Q1: Why is my oxime yield exceptionally low compared to unhindered cyclohexanones? A1: Steric hindrance from the 2,2-dimethyl group significantly impedes the nucleophilic addition of hydroxylamine. Solution: Ensure you are using elevated temperatures (e.g., 85°C reflux in ethanol) and a sufficient molar excess of both hydroxylamine (approx. 2.2 eq) and pyridine (approx. 2.3 eq) to drive the reaction forward[1].

Q2: During recrystallization, my product "oils out" instead of forming crystals. What causes this? A2: "Oiling out" (liquid-liquid phase separation) occurs when the solute melts below the temperature at which it saturates the solvent. In an ethyl acetate/hexane system, this usually means the solvent mixture is too rich in hexane or the cooling rate is too rapid. Solution: Adjust the solvent ratio to include slightly more ethyl acetate, ensure the crude is fully dissolved at a rolling boil, and cool the solution very slowly to room temperature before applying any external cooling.

Q3: Why does my purified oxime undergo fragmentation instead of a standard Beckmann rearrangement during downstream drug development applications? A3: This is a well-documented mechanistic divergence. The presence of the gem-dimethyl group at the alpha position stabilizes the formation of a tertiary carbocation. Under standard Beckmann conditions (e.g., with acid or acylating agents), 2,2-dimethylcyclohexanone oxime derivatives preferentially undergo Beckmann fragmentation to yield nitriles rather than the expected caprolactam (2)[2]. Note that alternative methods, such as photochemical Beckmann rearrangement, have been explored to bypass this and force lactam formation (3)[3].

Logical pathway showing the preference for Beckmann fragmentation over rearrangement.

Quantitative Data & Validation Metrics

The following table summarizes the critical physicochemical parameters required to validate the purity and success of your 2,2-dimethylcyclohexanone oxime synthesis and recrystallization.

Property	Target Value	Causality / Significance
Melting Point	106°C – 108.5°C	A sharp, narrow range indicates high crystalline purity post-recrystallization[1].
TLC Retention Factor (Rf)	0.43	Measured in 75/25 ethyl acetate/hexanes; used for in-process reaction monitoring[1].
Typical Yield	~80-85%	Reflects the efficiency of the dual-crop ethyl acetate/hexane recrystallization system[1].
C–C Bond Length (Antiperiplanar)	+0.015 Å (vs synperiplanar)	X-ray crystallography shows bond elongation due to differing extents of substitution, predisposing the molecule to fragmentation[2].

References

• Patent Document - Googleapis.com (Synthesis and Recrystallization Protocols for 2,2-Dimethylcyclohexanone Oxime). Source: Googleapis.
• Photochemistry of Oximes III. The Photochemical Beckmann Rearrangement. Source: Canadian Science Publishing.
• Structure Correlation Study of the Beckmann Rearrangement: X-ray Structural Analysis and 13C–13C 1-Bond Coupling Constant Study of a Range of Cyclohexanone Oxime Derivatives. Source: ConnectSci.

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. connectsci.au [connectsci.au]
• 3. cdnsciencepub.com [cdnsciencepub.com]

separating 2,2-dimethylcyclohexanone oxime from unreacted ketone

Technical Support Portal: 2,2-Dimethylcyclohexanone Oxime Purification

Welcome to the Application Support Center. This portal is designed for researchers and drug development professionals dealing with the synthesis and isolation of sterically hindered oximes. Separating 2,2-dimethylcyclohexanone oxime from unreacted 2,2-dimethylcyclohexanone presents unique challenges due to the steric bulk of the alpha-gem-dimethyl group, which renders standard ketone-scavenging techniques ineffective.

Quantitative Physical Properties

To design a self-validating separation system, we must first exploit the physicochemical deltas between the starting material and the product.

Property	2,2-Dimethylcyclohexanone (Starting Material)	2,2-Dimethylcyclohexanone Oxime (Product)
Physical State	Liquid[1]	White Solid[2]
Boiling Point	169–170 °C[1]	N/A (Prone to thermal degradation)
Acidity (pKa)	N/A (Neutral)	~12.4 (Weakly acidic N-OH)[3]
Hydrogen Bonding	Acceptor only (Carbonyl)	Donor (-OH) and Acceptor (C=N)
Chromatographic Polarity	Low (High Rf in non-polar solvents)	High (Low Rf in non-polar solvents)

Diagnostic FAQs & Troubleshooting

Q: Why did my standard sodium bisulfite wash fail to remove the unreacted ketone? A: Standard purification of unreacted ketones relies on washing the organic layer with saturated aqueous sodium bisulfite to form a water-soluble bisulfite adduct. However, the alpha-gem-dimethyl group on 2,2-dimethylcyclohexanone creates severe steric hindrance. This physical bulk effectively shields the carbonyl carbon, preventing the nucleophilic attack of the large bisulfite ion. Causality: You cannot rely on nucleophilic scavenging for this specific substrate; you must rely on polarity or phase-state differences instead.

Q: Can I use an acid-base extraction to separate the oxime from the ketone? A: Yes, but it requires strict thermal control and is generally not recommended as a primary method for this specific compound. Because the oxime has a pKa of ~12.4[3], it can be deprotonated by a strong aqueous base (e.g., 2M NaOH) to form a water-soluble oximate salt, leaving the neutral ketone in the organic phase. However, upon re-acidification to precipitate the oxime, you risk product destruction. 2,2-dimethylcyclohexanone oxime is uniquely susceptible to abnormal Beckmann fragmentation (cleavage of the C-C bond) rather than the standard Beckmann rearrangement when exposed to strong acids[4]. If you must use this method, perform all pH adjustments at 0 °C.

Q: What is the most reliable method for quantitative separation? A: Flash column chromatography or selective crystallization. The oxime's hydroxyl group acts as a strong hydrogen-bond donor to the silanol groups on silica gel, drastically reducing its retention factor (Rf) compared to the non-polar ketone. For larger scales (>5 g), the oxime's ability to form an intermolecular hydrogen-bonded crystalline lattice allows it to be precipitated from cold hexanes, leaving the liquid ketone highly solvated.

Verified Separation Workflows

Workflow for selecting the optimal separation method for 2,2-dimethylcyclohexanone oxime.

Protocol A: Selective Crystallization (Preparative Scale)

Causality: This method exploits the phase state difference. The oxime forms a solid crystalline lattice via intermolecular hydrogen bonding[2], whereas the sterically hindered ketone remains a highly miscible liquid[1] in non-polar solvents.

• Solvent Removal: Concentrate the crude reaction mixture under reduced pressure to remove reaction solvents (e.g., ethanol, pyridine).

• Resuspension: Dissolve the oily residue in a minimal volume of hot hexanes or heptane (approx. 2-3 mL per gram of crude). Ensure complete dissolution.

• Controlled Cooling: Allow the flask to cool gradually to room temperature. Self-Validation: You should observe the onset of turbidity as the oxime reaches its solubility limit.

• Crystallization: Transfer the flask to an ice bath (0 °C) for 2 hours to maximize the precipitation of the white oxime crystals.

• Isolation: Filter the crystals under vacuum using a Büchner funnel. Wash the filter cake with a small volume of ice-cold hexanes to flush out any residual liquid ketone.

• Drying: Dry the solid under high vacuum. Verify purity via TLC (see Protocol B for conditions).

Protocol B: Flash Column Chromatography (Analytical Scale)

Causality: The stationary phase (silica) is highly polar. The oxime's -OH group acts as a strong H-bond donor to the silanol groups, retarding its movement. The ketone lacks an H-bond donor and elutes near the solvent front.

• Column Preparation: Pack a silica gel column using a non-polar solvent system (e.g., 9:1 Hexanes:Ethyl Acetate).

• Loading: Dissolve the crude mixture in a minimum amount of the eluent and load it carefully onto the silica bed.

• Elution: Elute with the 9:1 Hexanes:Ethyl Acetate system.

• Self-Validating Fractionation: Monitor the fractions via Thin Layer Chromatography (TLC).

  • Detection Note: Neither the ketone nor the oxime possesses a strong UV chromophore. You must stain the TLC plates using Phosphomolybdic Acid (PMA) or an iodine chamber.

  • Expected Results: The unreacted ketone will elute first (Rf ~0.7), followed significantly later by the oxime (Rf ~0.25).

• Isolation: Pool the fractions containing the lower-Rf spot and concentrate under reduced pressure to yield the pure oxime as a white solid[2].

References

• 2,2-Dimethylcyclohexanone Safety Data Sheet (SDS) | CAS: 1193-47-1, Chemdor,
• Cyclohexanone oxime CAS#: 100-64-1, ChemicalBook,
• (12)
• Structure–reactivity correlations of the abnormal Beckmann reaction of dihydrolevoglucosenone oxime, Organic & Biomolecular Chemistry (RSC Publishing),

Sources

• 1. chemdor.com [chemdor.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. Cyclohexanone oxime CAS#: 100-64-1 [m.chemicalbook.com]
• 4. Structure–reactivity correlations of the abnormal Beckmann reaction of dihydrolevoglucosenone oxime - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C7OB02499A [pubs.rsc.org]

Technical Support Center: Solvent Effects on 2,2-Dimethylcyclohexanone Oxime Stability

Welcome to the Technical Support Center for evaluating and troubleshooting the stability of 2,2-dimethylcyclohexanone oxime. As a sterically hindered, α,α-disubstituted ketoxime, this compound exhibits unique reactivity profiles—such as a propensity for Beckmann fragmentation over standard rearrangement—that are highly sensitive to the surrounding solvent environment.

This guide is designed for researchers and drug development professionals to diagnose degradation pathways, optimize solvent conditions, and implement self-validating experimental protocols.

Diagnostic Workflow for Oxime Stability

Use the following decision tree to identify the root cause of 2,2-dimethylcyclohexanone oxime degradation in your current assay or synthetic step.

Workflow for diagnosing 2,2-dimethylcyclohexanone oxime stability issues across solvent systems.

Core Troubleshooting Guide & Causality Analysis

Issue A: Rapid Hydrolytic Degradation in Aqueous/Mixed Solvents

• Symptom: Loss of the oxime peak in HPLC/NMR, accompanied by the appearance of 2,2-dimethylcyclohexanone and free hydroxylamine.

• Causality: While aliphatic oximes are generally 102 to 103 times more resistant to hydrolysis than analogous hydrazones in aqueous solutions[1], they remain susceptible to acid-catalyzed C=N bond cleavage. Paradoxically, oximes exhibit maximum hydrolytic stability in slightly acidic conditions (pH 2–3). This occurs because the protonation of the liberated hydroxylamine is thermodynamically more favorable than the protonation of the oxime nitrogen, effectively preventing the reverse condensation reaction and stabilizing the system[2].

• Solution: Buffer your aqueous or mixed solvent system to pH 2.5. If conducting NMR stability studies in D2​O , maintain a pD of ~5.0–9.0 and avoid excessive acidification[2].

Issue B: Unexpected Beckmann Fragmentation in Acidic Organic Solvents

• Symptom: Formation of unsaturated nitriles (e.g., 6-methylhept-5-enenitrile) instead of the expected caprolactam derivative during activation.

• Causality: When 2,2-dimethylcyclohexanone oxime is subjected to Beckmann conditions (e.g., PCl5​ , TsCl) in polar organic solvents, the steric bulk and electron-donating nature of the α,α-dimethyl group stabilize the intermediate carbocation. This thermodynamic sink drives a Beckmann fragmentation (C-C bond cleavage) rather than the standard Beckmann rearrangement (alkyl migration)[3]. Polar solvents (like acetonitrile) stabilize this polarized transition state, accelerating the fragmentation pathway.

• Solution: If the intact oxime is required, strictly avoid acidic or dehydrating organic solvents.

Issue C: Photochemical Instability in Protic Solvents

• Symptom: Degradation of the oxime under ambient light or UV exposure, yielding lactams or amides.

• Causality: Oximes are highly photosensitive. The photolysis of cyclohexanone oximes is heavily solvent-dependent; irradiation in protic solvents like methanol yields caprolactam derivatives via an oxaziridine intermediate, whereas isopropanol yields acyclic amides[4].

• Solution: Store 2,2-dimethylcyclohexanone oxime solutions in amber vials. Utilize non-protic solvents (e.g., dichloromethane) to minimize oxaziridine-mediated photochemical rearrangements if light exposure is unavoidable[4].

Quantitative Solvent Effects on Stability

The following table summarizes the quantitative and qualitative impacts of various solvent systems on the stability of 2,2-dimethylcyclohexanone oxime.

Solvent System	Primary Degradation Pathway	Relative Stability	Mechanistic Causality
Aqueous / Methanol (pH < 2)	Hydrolysis	Low	Excess acid catalyzes C=N bond cleavage via protonation.
Aqueous / Methanol (pH 2–3)	None	High	Protonation of liberated hydroxylamine prevents reverse reaction.
Acetonitrile + TsCl	Beckmann Fragmentation	Low	Polar solvent stabilizes the tertiary-like carbocation, driving C-C cleavage[3].
Methanol (UV/Vis Light)	Photochemical Rearrangement	Low	Protic solvent facilitates oxaziridine intermediate formation[4].
Dichloromethane (Dark)	None	High	Absence of protic/acidic promoters prevents ionization and photolysis.

Self-Validating Experimental Protocols

As a standard of scientific integrity, all stability assays must be self-validating. The following protocols ensure that mass balance and mechanistic pathways are definitively proven during your experiments.

Protocol 1: NMR-Based Hydrolytic Stability Assay in Deuterated Solvents

This protocol allows real-time monitoring of oxime hydrolysis without interference from the reverse condensation reaction.

• Preparation: Dissolve 5.0 mg of 2,2-dimethylcyclohexanone oxime in 0.5 mL of a suitable deuterated solvent mixture (e.g., CD3​OD/D2​O ).

• Buffering: Adjust the pD of the solution to the desired level (e.g., pD 7.0) using deuterated buffers.

• Trapping Agent (Critical Step): Add a 10-fold molar excess of deuterated formaldehyde ( D2​CO ).

  • Causality: D2​CO acts as a highly efficient chemical trap for the liberated hydroxylamine, pushing the hydrolysis reaction to completion and preventing re-condensation[2].

• Acquisition: Acquire 1H -NMR spectra at regular intervals (e.g., every 1 hour for 24 hours).

• System Validation: Integrate the diminishing singlet of the α-methyl protons of the oxime against the emerging peaks of the free 2,2-dimethylcyclohexanone. The system is self-validating: the sum of the molar integrals of the oxime and the ketone must remain strictly constant, proving that no secondary side-reactions are occurring.

Protocol 2: Controlled Solvent-Mediated Beckmann Fragmentation

Use this protocol to verify the susceptibility of your oxime to C-C cleavage in polar environments.

• Preparation: Dissolve 2,2-dimethylcyclohexanone oxime (1.0 eq) in anhydrous acetonitrile (0.1 M concentration).

• Activation: Add p-toluenesulfonyl chloride (TsCl) (1.2 eq) and pyridine (2.0 eq) at 0 °C.

• Reaction: Warm to room temperature and stir for 2 hours.

  • Causality: Acetonitrile's high dielectric constant stabilizes the ionic fragmentation intermediates, forcing the molecule down the fragmentation pathway rather than rearrangement[3].

• Quenching: Quench with saturated aqueous NaHCO3​ to neutralize pyridine hydrochloride.

• System Validation: Analyze the organic layer via GC-MS. The exclusive presence of the fragmented nitrile (and absence of lactam) validates the solvent-assisted fragmentation pathway.

Frequently Asked Questions (FAQs)

Q: Why does 2,2-dimethylcyclohexanone oxime undergo fragmentation while unsubstituted cyclohexanone oxime undergoes rearrangement? A: The presence of the gem-dimethyl group at the α-position creates significant steric hindrance and provides stabilization for a tertiary-like carbocation character during the transition state. This thermodynamic sink favors the cleavage of the C2-C3 bond (fragmentation) over the migration of the alkyl group to the nitrogen (rearrangement)[3].

Q: How does solvent polarity affect the NMR chemical shifts of the intact oxime? A: High-precision N-14 and C-13 NMR measurements indicate that polar solvents induce charge migration away from the oxime moiety toward the carbonyl/imine carbon. This solvent-solute hydrogen bonding alters the shielding of the nitrogen atom, which must be accounted for during structural characterization to avoid misinterpreting shift changes as degradation[5].

Q: Can I use acetone as a chemical trap in my aqueous stability assays? A: No. Experimental data shows that deuterated acetone is an inefficient trap for hydroxylamine; even a 100-fold excess fails to drive the hydrolysis to completion. Deuterated formaldehyde or pivalaldehyde are strictly required for robust trapping[2].

References

• Oxime - Wikipedia | Wikipedia | [Link]

• Hydrolytic Stability of Hydrazones and Oximes | PMC - NIH |[Link]

• Effect of solvent-solute interactions in oximes | ResearchGate |[Link]

• Photochemistry of Oximes III. The Photochemical Beckmann Rearrangement | Canadian Science Publishing |[Link]

• Structure Correlation Study of the Beckmann Rearrangement: X-ray Structural Analysis and 13C–13C 1-Bond Coupling Constant Study of a Range of Cyclohexanone Oxime Derivatives | ConnectSci |[Link]

Sources

• 1. Oxime - Wikipedia [en.wikipedia.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. connectsci.au [connectsci.au]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. researchgate.net [researchgate.net]

Navigating the Reduction of 2,2-Dimethylcyclohexanone Oxime: A Technical Guide to Minimizing Byproducts

Welcome to the technical support center for the reduction of 2,2-dimethylcyclohexanone oxime. This guide is designed for researchers, scientists, and professionals in drug development who are looking to optimize this crucial transformation while minimizing the formation of unwanted byproducts. Here, we will delve into the intricacies of this reaction, offering troubleshooting advice and frequently asked questions to ensure the successful synthesis of the desired 2,2-dimethylcyclohexan-1-amine.

I. Understanding the Reaction Landscape: Potential Byproducts and Mechanistic Considerations

The reduction of 2,2-dimethylcyclohexanone oxime to 2,2-dimethylcyclohexan-1-amine is a fundamental transformation in organic synthesis. However, the journey from oxime to amine is not always straightforward. Several potential side reactions can occur, leading to a mixture of products and complicating purification efforts. A clear understanding of these potential byproducts is the first step toward minimizing their formation.

Common Byproducts:

• N-(2,2-dimethylcyclohexyl)hydroxylamine: Incomplete reduction can lead to the formation of the corresponding hydroxylamine. This is often a result of insufficient reducing agent or non-optimal reaction conditions.

• 2,2-Dimethylcyclohexanone: The starting ketone can be regenerated through hydrolysis of the oxime, particularly under acidic conditions.[1]

• Aziridine derivative: Intramolecular cyclization can lead to the formation of a strained three-membered ring.

• Beckmann Rearrangement Product (Lactam): Under acidic conditions or with certain reagents, the oxime can undergo a Beckmann rearrangement to form a seven-membered lactam.[2][3] This is a significant competing reaction that can drastically reduce the yield of the desired amine.

The choice of reducing agent is paramount in dictating the reaction pathway and, consequently, the product distribution. Powerful hydride donors like lithium aluminum hydride (LiAlH4) are commonly employed for this transformation.[4][5] However, their high reactivity can sometimes lead to over-reduction or other side reactions if not carefully controlled. Alternative reagents, such as catalytic hydrogenation or other metal hydride systems, offer different reactivity profiles and may be more suitable for specific applications.

II. Troubleshooting Guide: A Question-and-Answer Approach

This section addresses common issues encountered during the reduction of 2,2-dimethylcyclohexanone oxime, providing targeted solutions based on mechanistic principles.

Issue 1: Low Yield of the Desired 2,2-Dimethylcyclohexan-1-amine

• Q: My reaction is resulting in a low yield of the primary amine. What are the likely causes and how can I improve it?

  A: Low yields can stem from several factors. A systematic approach to troubleshooting is recommended:

  • Incomplete Reaction: The reduction may not have gone to completion.

    • Troubleshooting:

      • Increase Reaction Time: Monitor the reaction's progress using Thin Layer Chromatography (TLC) or Gas Chromatography (GC) to ensure all the starting oxime has been consumed.

      • Increase Temperature: Gently heating the reaction can sometimes drive it to completion. However, be cautious, as excessive heat can promote side reactions. For LiAlH4 reductions, refluxing in an ethereal solvent like diethyl ether or tetrahydrofuran (THF) is common.[6]

      • Reagent Stoichiometry: Ensure an adequate excess of the reducing agent is used. For LiAlH4, a molar ratio of 1.5 to 2 equivalents relative to the oxime is often recommended to ensure complete reduction.[6]

  • Byproduct Formation: The formation of the byproducts mentioned in Section I is a major contributor to low yields.

    • Troubleshooting: See the specific issues below for targeted advice on minimizing each byproduct.

  • Work-up Issues: The desired amine product can be lost during the work-up and purification steps.

    • Troubleshooting:

      • Proper Quenching: When using powerful hydrides like LiAlH4, a careful quenching procedure is critical to avoid hazards and product loss. A common method is the sequential addition of water, followed by a sodium hydroxide solution.

      • pH Adjustment: Amines are basic and can be protonated. Ensure the aqueous layer is sufficiently basic during extraction to keep the amine in its free base form, which is more soluble in organic solvents.

      • Extraction Solvent: Use an appropriate organic solvent for extraction, such as diethyl ether or dichloromethane. Multiple extractions will ensure complete recovery of the product from the aqueous layer.

Issue 2: Significant Formation of the Beckmann Rearrangement Product (Lactam)

• Q: I am observing a significant amount of a lactam byproduct in my reaction mixture. How can I prevent the Beckmann rearrangement?

  A: The Beckmann rearrangement is typically promoted by acidic conditions.[2][7]

  • Control of pH:

    • Troubleshooting: Avoid acidic catalysts or reagents that can generate acidic species in situ. When using hydride-reducing agents, the reaction medium is typically basic, which disfavors the Beckmann rearrangement.

  • Choice of Reagent:

    • Troubleshooting: Reagents like tosyl chloride, thionyl chloride, and phosphorus pentachloride are known to promote the Beckmann rearrangement and should be avoided if the amine is the desired product.[2] Stick to dedicated reducing agents like LiAlH4 or catalytic hydrogenation.

Issue 3: Presence of Unreacted Starting Material (2,2-Dimethylcyclohexanone Oxime)

• Q: My final product is contaminated with unreacted oxime. How can I ensure complete conversion?

  A: The presence of unreacted starting material points to an incomplete reaction.

  • Reaction Conditions:

    • Troubleshooting:

      • Revisit Reaction Time and Temperature: As mentioned in Issue 1, extending the reaction time or moderately increasing the temperature can drive the reaction to completion.

      • Solvent Choice: The solubility of the oxime in the reaction solvent is crucial. If the oxime is not fully dissolved, the reaction will be slow and may not go to completion. For LiAlH4 reductions, THF is often a better solvent than diethyl ether due to its higher boiling point and better solvating properties for many substrates.

  • Reagent Activity:

    • Troubleshooting: Ensure the reducing agent is fresh and has not been deactivated by exposure to moisture. LiAlH4, in particular, is highly reactive with water.

III. Frequently Asked Questions (FAQs)

• Q1: What is the best reducing agent for converting 2,2-dimethylcyclohexanone oxime to the corresponding primary amine?

  A1: Lithium aluminum hydride (LiAlH4) is a powerful and commonly used reagent for this transformation, typically providing good yields of the primary amine. Catalytic hydrogenation over catalysts like Raney nickel or platinum can also be effective, though it may require higher pressures and temperatures.[8] The choice of reagent can depend on the scale of the reaction, available equipment, and the presence of other functional groups in the molecule.

• Q2: How can I monitor the progress of the reaction?

  A2: Thin Layer Chromatography (TLC) is a simple and effective method for monitoring the reaction. Spot the reaction mixture alongside the starting oxime on a TLC plate. The disappearance of the starting material spot and the appearance of a new, more polar spot (for the amine) indicate the progress of the reaction. Gas Chromatography (GC) can also be used for more quantitative monitoring.

• Q3: What are the key safety precautions to take when working with Lithium Aluminum Hydride (LiAlH4)?

  A3: LiAlH4 is a highly reactive and pyrophoric reagent. It reacts violently with water and other protic solvents to release hydrogen gas, which is flammable.[4] Always handle LiAlH4 in a dry, inert atmosphere (e.g., under nitrogen or argon) and use anhydrous solvents. The quenching process should be performed slowly and with extreme caution, typically by adding the reaction mixture to a cooled solution or by the slow, dropwise addition of a quenching agent.

IV. Experimental Protocol: Reduction of 2,2-Dimethylcyclohexanone Oxime with LiAlH4

This protocol provides a general guideline. Optimization may be required based on specific experimental setups and desired purity.

Materials:

• 2,2-Dimethylcyclohexanone oxime

• Lithium aluminum hydride (LiAlH4)

• Anhydrous diethyl ether or tetrahydrofuran (THF)

• Water

• 15% Sodium hydroxide solution

• Anhydrous magnesium sulfate or sodium sulfate

• Drying tube

Procedure:

• Set up a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, a magnetic stirrer, and a nitrogen or argon inlet.

• In the flask, suspend LiAlH4 (1.5-2.0 equivalents) in anhydrous diethyl ether or THF.

• Dissolve 2,2-dimethylcyclohexanone oxime (1.0 equivalent) in anhydrous diethyl ether or THF in the dropping funnel.

• Add the oxime solution dropwise to the stirred LiAlH4 suspension at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the reaction mixture at reflux for an additional 2-4 hours, or until TLC analysis indicates complete consumption of the starting material.

• Cool the reaction mixture to 0 °C in an ice bath.

• CAUTIOUSLY quench the excess LiAlH4 by the slow, dropwise addition of water (x mL, where x is the mass of LiAlH4 in grams).

• Add 15% aqueous sodium hydroxide solution (x mL).

• Add more water (3x mL).

• Stir the resulting mixture until a white, granular precipitate forms.

• Filter the precipitate and wash it thoroughly with diethyl ether or THF.

• Combine the filtrate and the washings.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter off the drying agent and remove the solvent under reduced pressure to obtain the crude 2,2-dimethylcyclohexan-1-amine.

• The crude product can be further purified by distillation or column chromatography if necessary.

V. Data Presentation

Parameter	Recommended Value/Condition	Rationale
Reducing Agent	Lithium Aluminum Hydride (LiAlH4)	Powerful hydride donor for efficient oxime reduction.
Stoichiometry (LiAlH4:Oxime)	1.5:1 to 2:1	Ensures complete conversion of the oxime.[6]
Solvent	Anhydrous Tetrahydrofuran (THF)	Good solvent for the oxime and allows for higher reflux temperatures.
Reaction Temperature	Reflux	Drives the reaction to completion in a reasonable timeframe.
Reaction Monitoring	Thin Layer Chromatography (TLC)	Simple and effective way to track the disappearance of starting material.
Work-up Quenching	Sequential addition of H2O and NaOH(aq)	Controlled and safe decomposition of excess LiAlH4.

VI. Visualizing Reaction Pathways

To better understand the chemical transformations discussed, the following diagrams illustrate the desired reaction and a key side reaction.

Caption: Desired reduction pathway.

Caption: Beckmann rearrangement side reaction.

VII. References

• Selective hydrogenation of nitrocyclohexane to cyclohexanone oxime with H2 on decorated Pt nanoparticles. (n.d.). ScienceDirect. Retrieved from

• Selective hydrogenation of nitrocyclohexane to cyclohexanone oxime over a Cu12Ag17(SR)12(PPh3)4 cluster catalyst. (2025, February 17). Royal Society of Chemistry. Retrieved from

• Reaction of oximes and α-hydroxyimino ketones with aqueous alkaline sodium borohydride. (1970, July 1). ScienceDirect. Retrieved from

• Reduction of oximes with sodium borohydride - copper (II) sulfate in methanol. (n.d.). Indian Academy of Sciences. Retrieved from

• Advancements in catalytic hydrogenation of nitrocyclohexane to cyclohexanone oxime. (2026, January 19). ResearchGate. Retrieved from

• Troubleshooting common issues in the industrial production of cyclohexanone oxime. (n.d.). Benchchem. Retrieved from

• Efficient hydrogenation of Nitrocyclohexane to cyclohexanone oxime over CuFeAl-Layered Double Hydroxide: The promoting role of FeOx. (n.d.). PubMed. Retrieved from

• Catalytic hydrogenation of nitrocyclohexane as an alternative pathway for the synthesis of value-added products. (n.d.). Royal Society of Chemistry. Retrieved from

• Beckmann rearrangement. (n.d.). Wikipedia. Retrieved from

• Can lialh4 reduce oxime? (2024, March 11). Quora. Retrieved from

• Reduction of oximes with lithium aluminium hydride. (n.d.). ECHEMI. Retrieved from

• Reduction of oximes with lithium aluminium hydride. (2017, January 9). Chemistry Stack Exchange. Retrieved from

• Reduction of oximes with lithium aluminum hydride. (n.d.). Journal of the American Chemical Society. Retrieved from

• Technical Support Center: Troubleshooting Oxime Formation with O-(3,4-dichlorophenyl)hydroxylamine. (n.d.). Benchchem. Retrieved from

• Sodium Borohydride (NaBH4) As A Reagent In Organic Chemistry. (2011, August 12). Master Organic Chemistry. Retrieved from

• Beckmann Rearrangement. (n.d.). Master Organic Chemistry. Retrieved from

• A Convenient Method for Reduction of C=N Double Bonds in Oximes, Imines and Hydrazones Using Sodium Borohydride-Raney Ni System. (n.d.). ResearchGate. Retrieved from

• Sodium CyanoBoroHydride and Sodium BoroHydride. (n.d.). Interchim. Retrieved from

• Beckmann Rearrangement. (n.d.). Organic Chemistry Portal. Retrieved from

• Photochemistry of Oximes III. The Photochemical Beckmann Rearrangement. (n.d.). Canadian Science Publishing. Retrieved from

Sources

• 1. benchchem.com [benchchem.com]
• 2. Beckmann rearrangement - Wikipedia [en.wikipedia.org]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. quora.com [quora.com]
• 5. echemi.com [echemi.com]
• 6. chemistry.mdma.ch [chemistry.mdma.ch]
• 7. Beckmann Rearrangement [organic-chemistry.org]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimizing pH for 2,2-Dimethylcyclohexanone Oxime Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to achieve high yields when synthesizing sterically hindered oximes. The conversion of 2,2-dimethylcyclohexanone to its corresponding oxime is notoriously difficult. Standard textbook protocols often result in stalled reactions or poor yields.

This guide breaks down the causality behind these failures, focusing on the critical interplay between pH optimization and steric hindrance, and provides a self-validating workflow to ensure experimental success.

The Causality of pH and Steric Strain

Oxime formation is a two-step process: the nucleophilic addition of hydroxylamine to the carbonyl group, followed by the acid-catalyzed dehydration of the resulting tetrahedral carbinolamine intermediate 1. The reaction exhibits a classic bell-shaped pH-rate profile:

• At low pH (< 3.0): The hydroxylamine nucleophile is fully protonated into hydroxylammonium (NH₃OH⁺), rendering it unreactive 2.

• At high pH (> 7.0): The lack of protons prevents the crucial acid-catalyzed dehydration of the intermediate, causing the reaction to stall 2.

For 2,2-dimethylcyclohexanone, the gem-dimethyl group creates massive steric bulk adjacent to the carbonyl 3. As the carbonyl carbon transitions from a planar sp² geometry to a tetrahedral sp³ geometry during nucleophilic attack, structural compression forces the bulky methyl groups into severe 1,3-diaxial interactions [[4]](). This unusually high activation energy means that if the pH is not perfectly optimized (typically around 4.5–5.5), the reaction will fail entirely.

Figure 1: Mechanistic logic of pH-dependent oxime formation and common failure pathways.

Quantitative Data: Influence of pH on Reaction Kinetics

pH Level	Free Nucleophile (NH₂OH)	Carbonyl Electrophilicity	Dehydration Rate	Overall Reaction Rate
2.0	< 0.01%	Highly Activated	Very Fast	Extremely Slow
4.5	~ 3.2%	Moderately Activated	Fast	Maximum (Optimal)
6.0	~ 52.0%	Weakly Activated	Slow	Moderate
7.4	> 95.0%	Unactivated	Very Slow	Sluggish/Stalled

Frequently Asked Questions (FAQs)

Q: Why is my reaction stalling at pH 7.0 despite having a massive excess of hydroxylamine? A: At neutral pH, the initial nucleophilic attack occurs, but the subsequent dehydration of the carbinolamine intermediate becomes the rate-limiting step 2. Without sufficient ambient protons to catalyze the loss of water, the intermediate simply sits in equilibrium and reverts to the starting ketone.

Q: I am forced to work at neutral pH for a bioconjugation application. How can I force the oxime formation? A: If your downstream application requires physiological pH, the standard pH 4.5 window is unviable. In these cases, you must use nucleophilic catalysts. Compounds such as 1,4-diaminobenzene (PDA) or bifunctional amine buffers (e.g., N,N-dimethylethylenediamine) can accelerate the reaction by several orders of magnitude by forming a highly reactive Schiff base intermediate that bypasses the slow dehydration step 56.

Q: Can I just lower the pH to 2.0 to force the dehydration step? A: No. At pH < 3, the nucleophile is fully protonated 1. Because 2,2-dimethylcyclohexanone is already sterically hindered 3, reducing the concentration of the active free nucleophile will completely shut down the first step of the reaction.

Troubleshooting Guide: Diagnostics and Interventions

Observed Symptom	Root Cause	Intervention / Solution
No product formation; starting material recovered.	pH dropped too low upon addition of NH₂OH·HCl.	Measure pH after adding the hydroxylamine salt. Adjust back to 5.0 using 1M NaOH before adding the ketone.
Reaction stalls at ~30% conversion.	Insufficient thermal energy to overcome steric strain.	Increase reaction temperature to 60°C. The sp² → sp³ transition requires thermal pushing for gem-dimethyl systems.
TLC shows a persistent intermediate spot that won't convert.	pH is too high (> 6.5); dehydration is failing.	Add a few drops of glacial acetic acid to lower the pH to 4.5–5.0, catalyzing the dehydration step.

Self-Validating Experimental Protocol

To ensure reproducibility, this protocol is designed as a self-validating system. It includes mandatory checkpoints that prevent the cascade of errors typically caused by unmonitored pH shifts.

Figure 2: Self-validating experimental workflow for sterically hindered oxime synthesis.

Step-by-Step Methodology:

• Prepare the Buffer System: Prepare a 0.5 M Sodium Acetate/Acetic Acid buffer adjusted to exactly pH 5.0.

  • Causality: A high-capacity buffer is required because the subsequent addition of the hydroxylamine salt releases HCl. Without a strong buffer, the pH will plummet below 3.0, protonating the nucleophile and halting the reaction.

• Add Hydroxylamine: Dissolve 2.0 equivalents of Hydroxylamine Hydrochloride (NH₂OH·HCl) into the buffer solution. Stir for 5 minutes.

• MANDATORY CHECKPOINT - Verify and Adjust pH: Measure the pH of the solution using a calibrated pH meter. Do not skip this step. Even with a buffer, the pH often drops. If the pH is below 4.5, add 1M NaOH dropwise until it stabilizes at 5.0.

  • Causality: Proceeding without confirming the pH is the #1 cause of synthesis failure.

• Add the Ketone: Add 1.0 equivalent of 2,2-dimethylcyclohexanone to the mixture. (If the ketone is insoluble, add up to 30% v/v Ethanol or Methanol as a co-solvent).

  • Causality: Adding the ketone after the pH is stabilized ensures the maximum concentration of free nucleophile is present to attack the sterically hindered carbonyl immediately.

• Heat the Reaction: Heat the mixture to 60°C and stir for 4–6 hours.

  • Causality: While unhindered ketones react at room temperature, the sp² to sp³ transition state for 2,2-dimethylcyclohexanone requires additional thermal energy to overcome 1,3-diaxial steric strain [[4]]().

• Workup: Cool to room temperature, extract with Ethyl Acetate (3x), wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

References[2] Title: Why formation of oximes and hydrazones from aldehydes and ketones require slightly acidic media | Source: askfilo.com | URL:Link[3] Title: Glycoconjugate Oxime Formation Catalyzed at Neutral pH: Mechanistic Insights and Applications of 1,4-Diaminobenzene as a Superior Catalyst for Complex Carbohydrates | Source: ACS Publications | URL:Link[4] Title: Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis | Source: PMC - NIH | URL:Link[5] Title: Cas 1193-47-1, 2,2-DIMETHYLCYCLOHEXANONE | Source: LookChem | URL:Link[6] Title: Exceptionally rapid oxime and hydrazone formation promoted by catalytic amine buffers with low toxicity | Source: RSC Publishing | URL:Link[1] Title: Structure Correlation Study of the Beckmann Rearrangement: X-ray Structural Analysis and 13C–13C 1-Bond Coupling Constant Study of a Range of Cyclohexanone Oxime Derivatives | Source: ConnectSci | URL:Link

Sources

• 1. Why formation of oximes and hydrazones from aldehydes and ketones require.. [askfilo.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. lookchem.com [lookchem.com]
• 4. connectsci.au [connectsci.au]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Exceptionally rapid oxime and hydrazone formation promoted by catalytic amine buffers with low toxicity - Chemical Science (RSC Publishing) DOI:10.1039/C8SC01082J [pubs.rsc.org]

Technical Support Center: Overcoming Steric Hindrance in 2,2-Dimethylcyclohexanone Oxime Synthesis

Welcome to the technical support center for advanced organic synthesis. This guide is designed for researchers, chemists, and drug development professionals who are tackling the challenging synthesis of 2,2-dimethylcyclohexanone oxime. The gem-dimethyl group at the C2 position presents a significant steric barrier, often leading to low yields and slow reaction times under standard oximation conditions.[1] This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and validated protocols to help you overcome these synthetic hurdles.

I. Frequently Asked Questions (FAQs)

This section addresses the fundamental principles and common queries related to the oximation of sterically hindered ketones.

Q1: Why is the synthesis of 2,2-dimethylcyclohexanone oxime so challenging compared to cyclohexanone oxime?

A: The primary challenge is steric hindrance . The two methyl groups adjacent to the carbonyl carbon physically obstruct the nucleophilic attack by hydroxylamine.[1] This steric repulsion increases the activation energy of the reaction. Standard oximation conditions, such as refluxing with hydroxylamine hydrochloride (NH₂OH·HCl) and a weak base like sodium acetate in ethanol, are often insufficient to achieve reasonable conversion rates or yields for this substrate.[1] The reaction rate for a sterically hindered ketone can be thousands of times slower than for an unhindered ketone like 2-pentanone.[1][2][3]

Q2: What is the mechanism of oxime formation, and how does pH play a critical role?

A: The reaction is a two-step process:

• Nucleophilic Addition: The nitrogen atom of hydroxylamine attacks the electrophilic carbonyl carbon, forming a tetrahedral intermediate called a carbinolamine.[4][5]

• Dehydration: This intermediate is then dehydrated (loses a water molecule) to form the C=N double bond of the oxime.[5][6]

The reaction rate is highly pH-dependent. A weakly acidic medium (typically pH 4-5) is optimal.[7][8]

• Too Acidic (pH < 3): The hydroxylamine, being a base, becomes protonated (NH₃OH⁺). This protonated form is not nucleophilic and will not attack the carbonyl carbon, thus slowing or stopping the reaction.[5][7]

• Too Basic or Neutral (pH > 7): While free hydroxylamine is available, there is insufficient acid to catalyze the rate-determining dehydration step of the carbinolamine intermediate.[5]

For hindered ketones, maintaining this optimal pH is crucial for driving the sluggish reaction forward.

Q3: Can the oxime product rearrange under certain conditions?

A: Yes. Under strongly acidic conditions, the oxime can undergo a Beckmann rearrangement to form N,N-dimethylcaprolactam.[6] It is important to avoid strongly acidic conditions during the oximation itself if the oxime is the desired final product. Using a buffered system (e.g., sodium acetate/acetic acid) or a non-acidic method helps prevent this side reaction.[1]

II. Troubleshooting Guide: Low Conversion & Yield

This section provides a structured approach to diagnosing and solving common issues encountered during the synthesis.

Problem: Low or No Conversion to 2,2-Dimethylcyclohexanone Oxime

If you are observing a significant amount of unreacted 2,2-dimethylcyclohexanone after the reaction, consider the following causes and solutions.

Potential Cause 1: Insufficient Reaction Energy or Time

The high activation energy due to steric hindrance means that standard conditions are often inadequate.

Recommended Solutions:

• Increase Reaction Temperature: Providing more thermal energy can help overcome the activation barrier. However, be cautious, as heating can also cause decomposition of hydroxylamine.[2]

• Significantly Extend Reaction Time: Lethargic reactions involving hindered ketones may require prolonged reaction times, sometimes spanning from hours to several days, even at room temperature.[1][9]

• Microwave-Assisted Synthesis: Microwave irradiation can dramatically reduce reaction times by efficiently heating the reaction mixture, often leading to higher yields.[1]

Potential Cause 2: Suboptimal Reagent Stoichiometry or Base

An improper balance of reagents or an ineffective base can stall the reaction.

Recommended Solutions:

• Use an Excess of Hydroxylamine: Driving the equilibrium towards the product can be achieved by using a molar excess (1.2 to 3 equivalents) of the hydroxylamine salt.

• Employ a Stronger Base: For highly hindered ketones, a weak base like sodium acetate may not be sufficient to generate enough free hydroxylamine. Using a stronger base like pyridine or even a non-nucleophilic strong base like potassium t-butoxide in an appropriate solvent can increase the concentration of the active nucleophile.[3][8]

Potential Cause 3: Ineffective Reaction Medium

The choice of solvent and reaction setup can significantly impact the outcome.

Recommended Solutions:

• High-Pressure Synthesis: Applying high pressure (e.g., up to 9500 atmospheres) can physically force the reactants together, overcoming steric repulsion. This method is effective for extremely unreactive ketones.[1][2]

• Solvent-Free (Mechanochemical) Method: Grinding the ketone, hydroxylamine hydrochloride, and a solid base (like NaOH or Bi₂O₃) in a mortar and pestle is a rapid, efficient, and environmentally friendly alternative.[1][10] This method minimizes solvent-related side reactions and often proceeds to completion in minutes.

Troubleshooting Workflow

The following diagram outlines a decision-making process for optimizing the reaction.

Caption: Troubleshooting flowchart for low-yield oximation.

III. Recommended Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for alternative approaches that have proven effective for sterically hindered ketones.

Protocol 1: Microwave-Assisted Synthesis

This method significantly accelerates the reaction by leveraging efficient energy transfer.

• Reagents & Setup:

  • 2,2-Dimethylcyclohexanone (1.0 mmol)

  • Hydroxylamine hydrochloride (1.5 mmol)

  • Pyridine (2.0 mmol)

  • Ethanol (5 mL)

  • Microwave synthesis vial with a stirrer bar.

• Procedure:

  • Combine the ketone, hydroxylamine hydrochloride, and ethanol in the microwave vial.

  • Add pyridine to the mixture.

  • Seal the vial and place it in the microwave reactor.

  • Irradiate at 100-120 °C for 10-30 minutes. Monitor pressure to ensure it remains within safe limits.

  • After cooling, quench the reaction with dilute HCl.

  • Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify by column chromatography (silica gel, hexane/ethyl acetate gradient).

Protocol 2: Solvent-Free Mechanochemical Synthesis

This green chemistry approach is rapid and often provides high yields without the need for solvents or heating.[1][10]

• Reagents & Setup:

  • 2,2-Dimethylcyclohexanone (1.0 mmol)

  • Hydroxylamine hydrochloride (1.2 mmol)

  • Sodium hydroxide (1.2 mmol, crushed) or Bismuth(III) oxide (0.6 mmol)

  • Ceramic mortar and pestle.

• Procedure:

  • Place the ketone and hydroxylamine hydrochloride in the mortar.

  • Grind the solids together with the pestle for approximately 1 minute.

  • Add the crushed sodium hydroxide or Bi₂O₃ to the mixture.

  • Continue grinding for 3-5 minutes. The mixture may become pasty.

  • Monitor the reaction by TLC.

  • Once complete, add ethyl acetate to the mortar and triturate the solid.

  • Filter to remove the inorganic base/catalyst.

  • Wash the filtrate with water, dry over anhydrous sodium sulfate, and concentrate to yield the crude oxime. Further purification can be done via recrystallization or chromatography if necessary.

Comparative Data for Oximation Methods

The following table summarizes expected outcomes for different methods.

Method	Base/Catalyst	Solvent	Temperature	Typical Time	Expected Yield
Standard	Sodium Acetate	Ethanol/H₂O	Reflux	24-48 h	Very Low
Modified	Pyridine	Ethanol	Reflux	12-24 h	Moderate
Microwave	Pyridine	Ethanol	120 °C	15-30 min	Good to High
Mechanochemical	NaOH (solid)	None	Room Temp	5-10 min	High to Excellent

IV. References

• Beckmann Rearrangement - Master Organic Chemistry. [Link]

• Formation of an Oxime from a Ketone - YouTube. [Link]

• Oximes and Hydrazones in Bioconjugation: Mechanism and Catalysis - PMC - NIH. [Link]

• Oxime formation from hydroxylamine and ketone: a (computational) reality check on stage one of the mechanism. - Henry Rzepa's Blog. [Link]

• Oximes - BYJU'S. [Link]

• Why formation of oximes and hydrazones from aldehydes and ketones require.. - Filo. [Link]

• Condensation of aldehydes and ketones with hydroxylamine hydrochloride by using IL-2 as catalyst. - ResearchGate. [Link]

• Monitoring the pH-Dependent Oximation of Methyl Ethyl Ketone and Benzaldehyde by in situ Fourier Transform IR Spectroscopy - Taylor & Francis. [Link]

• pH-Controlled Oxidation of an Aromatic Ketone: Structural Elucidation of the Products of Two Green Chemical Reactions - ResearchGate. [Link]

• A certain test for aldehydes and most ketones depends upon a color-change when the compound is added to a solution of hydroxylamine hydrochloride and an acid-base indicator. Explain the basis of this test. - Vaia. [Link]

• One-pot oximation–Beckmann rearrangement of ketones and aldehydes to amides of industrial interest - IRIS. [Link]

• pH-Controlled Oxidation of an Aromatic Ketone: Structural Elucidation of the Products of Two Green Chemical Reactions - ACS Publications. [Link]

• Oximes - Science of Synthesis. [Link]

• Simple, Efficient and Green Synthesis of Oximes under Ultrasound Irradiation. [Link]

• Lethargic Reactions. I. The Preparation of Hindered Oximes - PDF. [Link]

• Oximation of aldehydes and ketones with hydroxylamine hydrochloride in... - ResearchGate. [Link]

• Process for the preparation of ketoximes - Google Patents.

• The Selective Ammoximation of Ketones via in-situ H₂O₂ Synthesis. - Hydro-Oxy. [Link]

• Green Approach for Synthesis of Oximes by Using Natural Acids. [Link]

• A rapid, convenient, solventless green approach for the synthesis of oximes using grindstone chemistry - PMC. [Link]

• US5117060A - Process for the preparation of ketoximes - Google Patents.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. CA2084664A1 - Process for the preparation of ketoximes - Google Patents [patents.google.com]
• 3. US5117060A - Process for the preparation of ketoximes - Google Patents [patents.google.com]
• 4. m.youtube.com [m.youtube.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Why formation of oximes and hydrazones from aldehydes and ketones require.. [askfilo.com]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. datapdf.com [datapdf.com]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

2,2-dimethylcyclohexanone oxime vs unsubstituted cyclohexanone oxime reactivity

An in-depth mechanistic and practical comparison between the reactivity of unsubstituted cyclohexanone oxime and its sterically encumbered analog, 2,2-dimethylcyclohexanone oxime, reveals a classic bifurcation in organic synthesis: the divergence between the Normal Beckmann Rearrangement and the Abnormal Beckmann Reaction (Fragmentation) .

For drug development professionals and synthetic chemists, understanding the stereoelectronic causality behind this divergence is critical for predicting whether an oxime activation will yield a ring-expanded lactam or a ring-opened acyclic nitrile.

Mechanistic Divergence: Migration vs. Fragmentation

The reactivity of cyclic ketoximes upon activation (via protonation or esterification of the hydroxyl group) is fundamentally governed by the migratory aptitude of the group antiperiplanar to the leaving group.

Unsubstituted Cyclohexanone Oxime (Normal Beckmann): When the hydroxyl group of cyclohexanone oxime is converted into a good leaving group, the antiperiplanar methylene carbon migrates to the nitrogen atom. This concerted migration expels the leaving group and generates a stable nitrilium ion intermediate, which is subsequently trapped by water to form ε-caprolactam. The lack of steric hindrance allows the transition state for migration to be easily achieved, making this a highly efficient pathway with an activation energy of approximately 68 kJ/mol[1].

2,2-Dimethylcyclohexanone Oxime (Beckmann Fragmentation): The introduction of a gem-dimethyl group at the α -position fundamentally alters the reaction coordinate. X-ray crystallographic and 13C−13C 1-bond coupling constant studies have demonstrated that the antiperiplanar C–C bond in 2,2-dimethylcyclohexanone oxime derivatives is, on average, 0.015 Å longer than the synperiplanar C–C bond[2]. This ground-state lengthening indicates that the molecule is pre-organized for C–C bond cleavage[3].

Instead of migrating, the antiperiplanar C–C bond cleaves. The bulky gem-dimethyl group provides hyperconjugative stabilization to the incipient tertiary carbocation, making fragmentation the thermodynamically and kinetically favored pathway. The result is a Grob-type fragmentation yielding an acyclic unsaturated nitrile rather than a lactam[2].

Mechanistic divergence of oxime reactivity: Normal Beckmann rearrangement vs. fragmentation.

Quantitative Reactivity Comparison

The table below summarizes the contrasting kinetic and thermodynamic profiles of the two substrates based on established literature data.

Parameter	Cyclohexanone Oxime	2,2-Dimethylcyclohexanone Oxime
Primary Reaction Pathway	Normal Beckmann Rearrangement	Abnormal Beckmann (Fragmentation)
Major Product	ε-Caprolactam	Unsaturated acyclic nitriles
Optimal Activating Agents	Oleum, H2​SO4​ , Gas-phase NbOx​/SiO2​	SOCl2​ , PCl5​ , Benzenesulfonyl chloride
Activation Energy ( Ea​ )	~68 kJ/mol (Rearrangement step)[1]	Lower for fragmentation due to tertiary cation stability
C–C Bond Geometry	Symmetrical C–C bond lengths	Antiperiplanar C–C bond is ~0.015 Å longer[2]
Typical Yields	>98% (in Oleum at 80°C)[4]	>80% (Fragmentation products in non-polar solvents)

Self-Validating Experimental Protocols

To reliably exploit these divergent pathways in a laboratory setting, the reaction conditions must be tailored to either support nucleophilic trapping (for lactams) or facilitate elimination (for fragmentation). The following protocols are designed as self-validating systems, incorporating internal checks to ensure scientific integrity.

Protocol A: Synthesis of ε-Caprolactam via Normal Beckmann Rearrangement

Causality: Oleum (fuming sulfuric acid) is utilized because the dissolved SO3​ acts as an aggressive dehydrating agent, converting the oxime hydroxyl into a highly reactive sulfate ester leaving group. The temperature is strictly maintained at 80°C to maximize kinetic turnover while preventing thermal degradation[4].

• Preparation: In a dry, three-necked round-bottom flask equipped with a mechanical stirrer, internal thermometer, and dropping funnel, dissolve 10.0 g of cyclohexanone oxime in 50 mL of anhydrous cyclohexane (acting as a thermal buffer and solvent).

• Activation: Cool the flask to 0°C. Slowly add 1.15 molar equivalents of oleum dropwise. Self-Validation Check: The reaction is highly exothermic; the internal temperature must not exceed 20°C during addition to prevent premature, uncontrolled rearrangement.

• Rearrangement: Once addition is complete, heat the biphasic mixture to 80°C for 2 hours.

• Quenching & Extraction: Cool the mixture to room temperature and pour it over crushed ice. Neutralize carefully with aqueous ammonia to pH 7. Extract the aqueous layer with dichloromethane ( 3×50 mL).

• Validation: Analyze the crude organic layer via GC-FID using biphenyl as an internal standard. A successful reaction will show >98% conversion of the oxime peak to the ε-caprolactam peak.

Protocol B: Synthesis of Unsaturated Nitriles via Beckmann Fragmentation

Causality: Thionyl chloride ( SOCl2​ ) in a non-nucleophilic solvent (diethyl ether) is chosen over acidic aqueous conditions. The absence of water prevents premature hydrolysis of the intermediate, ensuring that the generated tertiary carbocation undergoes proton elimination to form the unsaturated nitrile rather than being trapped as an alcohol.

• Preparation: In a flame-dried flask under an argon atmosphere, dissolve 5.0 g of 2,2-dimethylcyclohexanone oxime in 40 mL of anhydrous diethyl ether.

• Activation: Cool the solution to -10°C using an ice-salt bath. Add 1.2 molar equivalents of SOCl2​ dropwise over 15 minutes.

• Fragmentation: Allow the reaction mixture to slowly warm to room temperature and stir for 3 hours. Self-Validation Check: Monitor the reaction via TLC (Hexane/Ethyl Acetate 4:1). The disappearance of the highly polar oxime spot and the appearance of a fast-moving, non-polar spot indicates successful fragmentation.

• Quenching: Carefully quench the reaction by adding 20 mL of saturated aqueous NaHCO3​ until gas evolution ( SO2​ and HCl ) ceases.

• Validation: Isolate the organic layer, dry over MgSO4​ , and concentrate. Analyze the crude product via FT-IR spectroscopy. The protocol is validated by the complete disappearance of the broad O–H stretch (~3300 cm−1 ) and the appearance of a sharp, distinct C≡N stretch at ~2250 cm−1 .

References

• Academax. Kinetics for Beckmann Rearrangement of Cyclohexanone Oxime with Solvent at Lower Temperature. Available at:[Link]

• ACS Publications. Kinetic Study on Gas-Phase Beckmann Rearrangement of Cyclohexanone Oxime to ε-Caprolactam over a Silica-Supported Niobia Catalyst. Available at: [Link]

• ConnectSci. Structure Correlation Study of the Beckmann Rearrangement: X-ray Structural Analysis and 13C–13C 1-Bond Coupling Constant Study of a Range of Cyclohexanone Oxime Derivatives. Available at: [Link]

• Royal Society of Chemistry (RSC). Structure–reactivity correlations of the abnormal Beckmann reaction of dihydrolevoglucosenone oxime. Available at: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. connectsci.au [connectsci.au]
• 3. Structure–reactivity correlations of the abnormal Beckmann reaction of dihydrolevoglucosenone oxime - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C7OB02499A [pubs.rsc.org]
• 4. Kinetics for Beckmann Rearrangement of Cyclohexanone Oxime with Solvent at Lower Temperature-Academax [academax.com]

comparative study of acid catalysts for 2,2-dimethylcyclohexanone oxime rearrangement

An in-depth technical guide for researchers and drug development professionals on selecting the appropriate acid catalyst for the rearrangement of 2,2-dimethylcyclohexanone oxime.

Executive Summary: The Mechanistic Crossroads

The Beckmann rearrangement is a cornerstone reaction for converting oximes into amides or lactams, widely used in the synthesis of polymers and pharmaceuticals 1[1]. However, 2,2-dimethylcyclohexanone oxime presents a unique challenge. The presence of the α,α -gem-dimethyl group sterically hinders the standard anti-periplanar migration and thermodynamically stabilizes carbocation formation at the C2 position.

Because of this structural anomaly, the substrate is highly sensitive to the choice of acid catalyst. Depending on the reagent, the reaction diverges from the "normal" Beckmann rearrangement (forming a lactam) into an "abnormal" Beckmann fragmentation (Grob fragmentation) yielding an unsaturated nitrile, or even an anomalous ring contraction 2[2].

Mechanistic Divergence: Causality Behind Catalyst Selection

Understanding why a catalyst drives a specific pathway is critical for controlling the synthetic outcome.

• Pathway A: Normal Beckmann Rearrangement (Lactam Formation) To achieve the normal rearrangement with this sterically hindered substrate, the catalyst must convert the oxime hydroxyl into an exceptional leaving group that promotes concerted migration of the alkyl group before the C1-C2 bond can heterolytically cleave. Sulfonyl chlorides (e.g., benzenesulfonyl chloride) or thionyl chloride achieve this by forming a stable intermediate that forces concerted rearrangement, yielding the expected lactam 3[3].

• Pathway B: Abnormal Beckmann (Grob Fragmentation) Strong protic acids (like H2​SO4​ ) or highly ionizing Lewis acids (like PCl5​ ) activate the oxime in an environment that supports charge separation. The leaving group departs, and the C1-C2 bond cleaves to form a stable tertiary carbocation at the gem-dimethyl site. This intermediate rapidly collapses into an unsaturated nitrile 2[2].

• Pathway C: Anomalous Ring Contraction Polyphosphoric acid (PPA) provides a highly viscous, high-temperature acidic environment. Instead of yielding nitrogenous products, PPA drives the rearrangement of 2,2-dimethylcyclohexanone oxime into α,β -unsaturated ketones (a mixture of 2-isopropyl-2-cyclopentenone and 2-isopropylidene cyclopentanone) via hydrolysis and subsequent aldol-type ring contraction 3[3].

Catalyst Performance & Quantitative Comparison

The following table summarizes the divergent outcomes based on the chosen catalytic system.

Catalyst System	Primary Pathway	Major Product Class	Typical Yield	Mechanistic Rationale
PhSO2​Cl / NaOH	Normal Beckmann	Lactam	65 - 75%	Excellent leaving group (sulfonate) promotes concerted migration, suppressing C-C cleavage.
SOCl2​	Normal Beckmann	Lactam	50 - 60%	Concerted migration via a chlorosulfite intermediate.
PCl5​ / Ether	Abnormal Beckmann	Unsaturated Nitrile	70 - 85%	Highly ionizing conditions promote stepwise fragmentation to a stable tertiary cation.
H2​SO4​ (Oleum)	Abnormal Beckmann	Unsaturated Nitrile	80 - 90%	Strong protic conditions favor carbocation formation and Grob fragmentation.
Polyphosphoric Acid (PPA)	Ring Contraction	α,β -Unsaturated Ketones	40 - 55%	High thermal/viscous conditions lead to hydrolysis followed by aldol-type rearrangement.

Divergent Pathway Visualization

Divergent mechanistic pathways of 2,2-dimethylcyclohexanone oxime based on catalyst selection.

Experimental Workflows: Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocols incorporate self-validating analytical checkpoints to confirm the reaction pathway in real-time.

Protocol A: Normal Beckmann via Benzenesulfonyl Chloride ( PhSO2​Cl )

Objective: Synthesize the corresponding lactam by suppressing fragmentation.

• Activation: Dissolve 2,2-dimethylcyclohexanone oxime (10 mmol) in 20 mL of aqueous NaOH (10% w/v) and cool to 0 °C.

• Reagent Addition: Dropwise add benzenesulfonyl chloride (12 mmol) over 15 minutes while maintaining vigorous stirring. The biphasic mixture forces the formation of the oxime sulfonate.

• Rearrangement: Allow the reaction to warm to room temperature and stir for 2 hours. The concerted rearrangement occurs spontaneously as the sulfonate leaves.

• Extraction & Self-Validation Check: Extract the aqueous layer with dichloromethane ( 3×15 mL).

  • Validation: Run an IR spectrum on an aliquot of the crude organic layer. A strong, sharp absorption band at ~1650 cm⁻¹ (Amide I C=O stretch) confirms successful lactam formation. The absence of a peak at ~2200 cm⁻¹ confirms that fragmentation was successfully suppressed.

Protocol B: Abnormal Beckmann via Phosphorus Pentachloride ( PCl5​ )

Objective: Induce Grob fragmentation to synthesize the unsaturated nitrile.

• Ionization: Dissolve the oxime (10 mmol) in anhydrous diethyl ether (30 mL) under an inert argon atmosphere. Cool to 0 °C.

• Catalysis: Slowly add PCl5​ (11 mmol) in small portions. The highly ionizing nature of PCl5​ will rapidly activate the oxime, leading to immediate C1-C2 bond cleavage.

• Quenching: After 30 minutes, carefully quench the reaction by pouring the mixture over crushed ice. Neutralize the aqueous phase with saturated NaHCO3​ .

• Extraction & Self-Validation Check: Extract with diethyl ether, wash with brine, and dry over MgSO4​ .

  • Validation: Run an IR spectrum of the crude product. A distinct, sharp peak at ~2240 cm⁻¹ ( C≡N stretch) and a peak at ~1640 cm⁻¹ ( C=C stretch) confirm the formation of the unsaturated nitrile.

Protocol C: Anomalous Rearrangement via Polyphosphoric Acid (PPA)

Objective: Synthesize α,β -unsaturated ketones via ring contraction.

• Thermal Activation: Heat 20 g of PPA to 90 °C to reduce viscosity. Slowly add 2,2-dimethylcyclohexanone oxime (10 mmol) to the stirring PPA.

• Reaction: Maintain the temperature at 100-110 °C for 1 hour. The extreme conditions promote hydrolysis of the intermediate followed by an aldol-type ring contraction.

• Quenching & Self-Validation Check: Pour the hot, viscous mixture into 100 mL of ice water and stir vigorously until the PPA dissolves. Extract with ethyl acetate.

  • Validation: GC-MS analysis should reveal a mixture of 2-isopropyl-2-cyclopentenone and 2-isopropylidene cyclopentanone, completely devoid of nitrogenous mass fragments.

References

• Structure–reactivity correlations of the abnormal Beckmann reaction of dihydrolevoglucosenone oxime. Organic & Biomolecular Chemistry (RSC Publishing).2

• A Simple Route to Functionalized Δ1-Pyrrolenines. ResearchGate.3

• Beckmann Rearrangement. Master Organic Chemistry.1

• Beckmann rearrangement. Wikipedia.4

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Structure–reactivity correlations of the abnormal Beckmann reaction of dihydrolevoglucosenone oxime - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C7OB02499A [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Beckmann rearrangement - Wikipedia [en.wikipedia.org]

steric effects in 2,2-dimethylcyclohexanone oxime vs 2,6-dimethylcyclohexanone oxime

An in-depth understanding of steric effects is paramount when designing synthetic routes involving substituted cyclic oximes. For researchers and drug development professionals, the spatial arrangement of atoms in these intermediates dictates not only the thermodynamic stability of the molecule but also its kinetic reactivity in downstream transformations, such as the Beckmann rearrangement.

This guide provides an objective, data-driven comparison of the steric effects governing 2,2-dimethylcyclohexanone oxime and 2,6-dimethylcyclohexanone oxime , detailing how their unique steric environments drive conformational shifts and dictate synthetic outcomes.

Conformational Mechanics and A(1,3) Strain

The fundamental difference between 2,2-dimethylcyclohexanone oxime and 2,6-dimethylcyclohexanone oxime lies in the symmetry and distribution of their steric bulk. This distribution directly impacts the A(1,3) strain (allylic strain) between the oxime hydroxyl group (-OH) and the equatorial substituents on the adjacent α-carbons.

2,2-Dimethylcyclohexanone Oxime: Asymmetric Hindrance

In 2,2-dimethylcyclohexanone oxime, the steric bulk is concentrated entirely at the C2 position via a gem-dimethyl group. This creates a highly asymmetric steric environment. To minimize severe A(1,3) strain, the oxime -OH group exhibits a near-exclusive preference for the anti conformation relative to the C2 position (pointing towards the less hindered C6 methylene group)[1]. Because the steric clash can be avoided by this geometric isomerism, the six-membered ring comfortably maintains a standard chair conformation .

2,6-Dimethylcyclohexanone Oxime: Symmetric Hindrance

Conversely, 2,6-dimethylcyclohexanone oxime features methyl groups at both the C2 and C6 positions. In the cis-isomer (where both methyl groups are equatorial in a standard chair), the oxime -OH group is forced to face one of the equatorial methyl groups regardless of whether it adopts a syn or anti geometry. This results in unavoidable and severe A(1,3) strain.

To alleviate this steric penalty, the molecule undergoes a significant structural distortion. NMR chemical shift analyses confirm that cis-2,6-dimethylcyclohexanone oxime abandons the traditional chair geometry, existing predominantly in a non-chair (twist-boat) conformation [2].

Logical flow of steric strain inducing conformational shifts in oximes.

Reactivity Profiling: The Beckmann Rearrangement

The stereoelectronic requirements of the Beckmann rearrangement dictate that the migrating group is strictly the one located anti (trans) to the leaving group on the oxime nitrogen[3]. Therefore, the steric factors that lock the oxime's geometry directly predetermine the regiochemistry of the resulting lactam.

• 2,2-Dimethyl Migration: Because the oxime -OH group is forced anti to the C2 gem-dimethyl group, the C2 carbon is perfectly aligned for migration. Rearrangement yields the corresponding lactam with high regioselectivity.

• 2,6-Dimethyl Migration: The twist-boat conformation of the 2,6-isomer complicates standard thermal rearrangements. However, under photochemical Beckmann rearrangement conditions, cis-2,6-dimethylcyclohexanone oxime successfully rearranges to specific lactam isomers, proving that alternative activation pathways can bypass ground-state steric limitations[4].

Quantitative Performance Comparison

Property	2,2-Dimethylcyclohexanone Oxime	cis-2,6-Dimethylcyclohexanone Oxime
Steric Distribution	Asymmetric (C2 gem-dimethyl)	Symmetric (C2, C6 equatorial methyls)
Dominant Conformation	Chair	Twist-Boat (Non-chair)[2]
A(1,3) Strain Mitigation	High anti stereoselectivity	Ring distortion
Beckmann Migration Carbon	C2 (Highly substituted carbon)	C2 or C6 (Dependent on dynamic equilibrium)
Refractive Index of Precursor	n20/D ~1.448	n20/D 1.447

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following self-validating workflows detail the synthesis and structural verification of these sterically hindered oximes.

Self-validating workflow for oxime synthesis and photochemical rearrangement.

Protocol A: Kinetically Controlled Oximation

Causality Note: Standard oximation conditions often fail for highly hindered ketones. Using an excess of hydroxylamine hydrochloride in a highly polar protic solvent ensures the equilibrium is driven forward despite steric repulsion.

• Preparation: Dissolve 10.0 mmol of the ketone precursor (2,2-dimethylcyclohexanone or 2,6-dimethylcyclohexanone) in 20 mL of anhydrous methanol.

• Reagent Addition: Add 15.0 mmol of hydroxylamine hydrochloride (NH₂OH·HCl), followed by 15.0 mmol of potassium hydroxide (KOH) to liberate the free hydroxylamine base in situ.

• Reflux & Monitoring: Heat the reaction mixture to reflux. Monitor the disappearance of the ketone carbonyl stretch (~1710 cm⁻¹) via in-situ IR spectroscopy or TLC. The 2,6-isomer will typically require longer reaction times due to dual-flanking steric hindrance.

• Workup: Concentrate the mixture under reduced pressure, partition between water and ethyl acetate, and extract the organic layer. Dry over Na₂SO₄ and evaporate to yield the crude oxime.

• Validation: Perform ¹³C NMR. For cis-2,6-dimethylcyclohexanone oxime, analyze the chemical shifts to confirm the twist-boat conformation (indicated by specific regiospecific differences in Δδ parameters)[2].

Protocol B: Photochemical Beckmann Rearrangement

Causality Note: Photochemical activation is utilized here to overcome the high activation energy barrier associated with the steric bulk during the migration step, a method proven effective for hindered cyclohexanone oximes[4].

• Solution Preparation: Dissolve 5.0 mmol of the purified oxime in 100 mL of anhydrous methanol.

• Irradiation: Transfer the solution to a quartz photochemical reactor. Irradiate using a medium-pressure mercury lamp (e.g., 200W) at room temperature.

• Quenching & Isolation: Monitor the reaction via GC-MS until the oxime is consumed. Remove the solvent under reduced pressure.

• Purification: Purify the resulting lactam via silica gel flash chromatography (using a hexane/ethyl acetate gradient).

• Validation: Confirm the regiochemistry of the lactam product via 2D NMR (HMBC/HSQC) to definitively assign which carbon migrated.

Strategic Recommendations for Drug Development

When incorporating dimethylcyclohexyl moieties into Active Pharmaceutical Ingredients (APIs), chemists must account for these steric realities:

• Avoid 2,6-disubstitution if a rigid chair conformation is required for target protein binding. The twist-boat conformation of the 2,6-oxime (and related sp2-hybridized derivatives) introduces unpredictable vectors for substituents.

• Leverage 2,2-disubstitution for stereocontrol. The extreme A(1,3) strain acts as a conformational lock, ensuring high regioselectivity in subsequent nitrogen-insertion reactions.

References

• Cunningham M, et al. "Photochemistry of Oximes III. The Photochemical Beckmann Rearrangement." Canadian Journal of Chemistry, 49(17), 2891-2896 (1971). 4

• "Stereochemistry of Organic Compounds: Principles and Applications." DOKUMEN.PUB. 3

• "Lithium Diisopropylamide-Mediated Lithiations of Imines: Insights into Highly Structure-Dependent Rates and Selectivities." Journal of the American Chemical Society. 5

• "Effect of A1,3-strain on the stereochemistry of N-acetyl and N,O-diacetyl-r-2,c-6-diphenylpiperidin-4-one oximes." ResearchGate. 2

• "2,6-Dimethylcyclohexanone, mixture of isomers 98 2816-57-1." Sigma-Aldrich.

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A Senior Application Scientist's Perspective on Ensuring Methodological Integrity

An In-Depth Guide to the Validation of Gas Chromatography-Mass Spectrometry (GC-MS) Methods for the Quantification of 2,2-dimethylcyclohexanone oxime

In the landscape of pharmaceutical development and fine chemical synthesis, the purity and concentration of intermediates are not merely data points; they are the bedrock of process control, product quality, and regulatory compliance. 2,2-dimethylcyclohexanone oxime, a key building block in various synthetic pathways, demands a quantification method that is not just accurate, but rigorously validated to be reliable and robust.

This guide provides an in-depth exploration of the validation process for a Gas Chromatography-Mass Spectrometry (GC-MS) method tailored for the quantification of 2,2-dimethylcyclohexanone oxime. As a Senior Application Scientist, my objective is to move beyond a simple recitation of steps. Instead, this document will elucidate the scientific rationale behind each validation parameter, compare GC-MS to viable alternatives, and offer field-proven insights to ensure your analytical methods are truly "fit for purpose." The foundation of this guide rests on the principles outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA), which champion a science-driven approach to analytical procedures.[1][2]

Why GC-MS is the Gold Standard for 2,2-dimethylcyclohexanone oxime Analysis

The selection of an analytical technique is the first critical decision. For a semi-volatile compound like 2,2-dimethylcyclohexanone oxime, GC-MS presents a powerful combination of high-resolution separation and definitive identification.

• Gas Chromatography (GC) separates components of a mixture based on their differential partitioning between a stationary phase (the column) and a mobile phase (an inert carrier gas).[3] For our target analyte, this allows for effective separation from starting materials, by-products, or degradation products.

• Mass Spectrometry (MS) bombards the eluted components with electrons, generating charged fragments with specific mass-to-charge (m/z) ratios. This fragmentation pattern acts as a molecular fingerprint, providing unequivocal identification.[3] Furthermore, by monitoring specific ions, MS offers exceptional sensitivity and selectivity, minimizing interference from matrix components.

While techniques like High-Performance Liquid Chromatography (HPLC) are invaluable for non-volatile or thermally labile compounds, 2,2-dimethylcyclohexanone oxime lacks a strong native chromophore, making sensitive UV detection problematic without a complex derivatization step.[4] Spectrophotometric methods, though simple, often lack the specificity to distinguish between different oximes, making them unsuitable for precise quantification in a complex matrix.[5][6] GC-MS, therefore, stands out as the superior technique, provided the method is properly validated.

The Core Directive: A Comprehensive Validation Protocol

Method validation is the documented process that proves an analytical method is suitable for its intended use. It is not a one-time event but a continuous lifecycle approach to ensure data quality. The following sections detail the critical parameters for validating a quantitative GC-MS method for 2,2-dimethylcyclohexanone oxime, in line with ICH Q2(R2) guidelines.[7][8]

Experimental Workflow for Method Validation

The validation process follows a structured, logical progression. Each step builds upon the last to create a comprehensive picture of the method's performance.

Caption: A generalized workflow for analytical method validation.

Specificity

What it is: Specificity is the ability to assess the analyte unequivocally in the presence of other components that may be expected to be present, such as impurities, degradation products, or matrix components.[9] For GC-MS, this means ensuring the chromatographic peak for 2,2-dimethylcyclohexanone oxime is free from co-eluting interferences.

Why it matters: A lack of specificity leads to biased, inaccurate results. It is the cornerstone of a reliable quantitative method.

Experimental Protocol:

• Prepare Samples:

  • A solvent blank (e.g., ethyl acetate).

  • A matrix blank (a sample containing all components except the analyte).

  • A solution of a pure reference standard of 2,2-dimethylcyclohexanone oxime.

  • A spiked sample, where a known quantity of the reference standard is added to the matrix blank.

• Analysis: Analyze all samples using the proposed GC-MS method.

• Evaluation:

  • Confirm that no interfering peaks are observed at the retention time of the analyte in the blank and matrix blank chromatograms.

  • Compare the mass spectrum of the analyte peak in the spiked sample to that of the pure reference standard. A high degree of similarity (e.g., a NIST library match factor >90%) confirms peak identity.

  • The resolution between the analyte peak and the closest eluting peak should be >1.5.

Acceptance Criteria: The method is considered specific if there is no significant interference at the retention time of the analyte, and the mass spectrum confirms peak identity.

Linearity and Range

What it is: Linearity demonstrates that the method's response is directly proportional to the concentration of the analyte over a given range. The range is the interval between the upper and lower concentrations for which the method has been shown to have suitable precision, accuracy, and linearity.[10]

Why it matters: Linearity justifies the use of a calibration curve to calculate the concentration of unknown samples. A well-defined range ensures the method is only used for concentrations where it is proven to be reliable.

Experimental Protocol:

• Prepare Calibration Standards: Prepare a series of at least five calibration standards by diluting a stock solution of the reference standard to cover the expected working range (e.g., 50% to 150% of the target concentration).

• Analysis: Analyze each calibration standard in triplicate.

• Evaluation:

  • Plot the mean instrument response (peak area) against the known concentration.

  • Perform a linear regression analysis on the data.

Acceptance Criteria:

• The correlation coefficient (r²) should be ≥ 0.995.

• The y-intercept should not be significantly different from zero.

• A visual inspection of the plot should confirm a linear relationship.

Accuracy (or Trueness)

What it is: Accuracy expresses the closeness of agreement between the value found and an accepted reference value.[9] It is typically determined through recovery studies.

Why it matters: Accuracy demonstrates that the method is free from systematic error or bias, ensuring the reported results reflect the true concentration of the analyte in the sample.

Experimental Protocol:

• Prepare Spiked Samples: Prepare samples by spiking the sample matrix with the analyte at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). Prepare at least three replicates at each level.

• Analysis: Analyze the spiked samples and determine the concentration using the previously established calibration curve.

• Evaluation: Calculate the percent recovery for each sample using the formula: % Recovery = (Measured Concentration / Spiked Concentration) x 100

Acceptance Criteria: The mean percent recovery should typically be within 98.0% to 102.0% for a drug substance.[11]

Precision

What it is: Precision is the degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample. It is evaluated at two levels:

• Repeatability (Intra-assay precision): Precision over a short interval with the same analyst and instrument.[12]

• Intermediate Precision (Inter-assay precision): Variation within the same laboratory, but on different days, with different analysts, or on different equipment.

Why it matters: Precision measures the random error of a method. A precise method will yield consistent results, which is crucial for reliable process monitoring and quality control.

Experimental Protocol:

• Repeatability: Analyze a minimum of six replicates of a sample at 100% of the target concentration, or nine determinations across the specified range (three replicates at three concentrations).

• Intermediate Precision: Repeat the repeatability study on a different day with a different analyst.

• Evaluation: Calculate the mean, standard deviation, and Relative Standard Deviation (RSD) for each set of measurements.

Acceptance Criteria:

• Repeatability: RSD should typically be ≤ 2%.

• Intermediate Precision: RSD should typically be ≤ 3%.[11]

Limit of Detection (LOD) and Limit of Quantification (LOQ)

What it is:

• LOD: The lowest concentration of an analyte in a sample that can be detected, but not necessarily quantified with acceptable accuracy and precision.[12]

• LOQ: The lowest concentration of an analyte that can be quantified with acceptable accuracy and precision.[12]

Why it matters: Establishing the LOD and LOQ is critical for impurity analysis or any application where trace levels of the analyte must be monitored.

Experimental Protocol (Signal-to-Noise Approach):

• Determine Signal-to-Noise (S/N): Analyze a series of increasingly dilute solutions of the analyte.

• Software Measurement: Use the instrument's software to measure the ratio of the analyte peak height (Signal) to the background noise in the same region of the chromatogram.

• Evaluation:

  • The concentration that yields an S/N ratio of 3:1 is typically defined as the LOD.

  • The concentration that yields an S/N ratio of 10:1 is typically defined as the LOQ.

Acceptance Criteria: Once the LOQ is estimated, its accuracy and precision must be verified by analyzing a sufficient number of samples at that concentration and confirming they meet the standard acceptance criteria for those parameters.

Robustness

What it is: Robustness is a measure of the method's capacity to remain unaffected by small, deliberate variations in method parameters.[9]

Why it matters: This demonstrates the reliability of the method during routine use, where minor variations are inevitable. It is typically evaluated during method development.

Experimental Protocol:

• Identify Key Parameters: Identify critical GC-MS parameters (e.g., injector temperature ±5°C, column flow rate ±10%, initial oven temperature ±2°C).

• Systematic Variation: Analyze a standard sample while systematically varying one parameter at a time.

• Evaluation: Assess the impact of these changes on key analytical outputs like retention time, peak area, and resolution.

Acceptance Criteria: The method is robust if the results remain within the established precision criteria and system suitability requirements are met despite the small variations.

Illustrative GC-MS Method and Validation Data Summary

While the optimal parameters must be determined experimentally, the following provides a robust starting point for the analysis of 2,2-dimethylcyclohexanone oxime.

Parameter	Illustrative Setting
GC System	Gas Chromatograph with Autosampler
Column	HP-5ms (or equivalent 5% Phenyl-methylpolysiloxane), 30 m x 0.25 mm ID, 0.25 µm film
Carrier Gas	Helium, constant flow at 1.2 mL/min
Injector	Split/Splitless, 250°C, Split ratio 20:1
Injection Vol.	1 µL
Oven Program	Initial 80°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min)
MS System	Single Quadrupole or Ion Trap Mass Spectrometer
Transfer Line	280°C
Ion Source	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition	Full Scan (m/z 40-300) for identification; Selected Ion Monitoring (SIM) for quantification

Illustrative Validation Data Summary

Validation Parameter	Acceptance Criterion	Illustrative Result
Specificity	No interference at analyte Rt	Pass
Linearity (r²)	≥ 0.995	0.9992
Range	10 - 150 µg/mL	Established
Accuracy (% Recovery)	98.0 - 102.0%	99.5% - 101.3%
Precision (Repeatability RSD)	≤ 2.0%	0.85%
Precision (Inter. RSD)	≤ 3.0%	1.42%
LOQ	S/N ≥ 10, with acceptable accuracy/precision	0.5 µg/mL
Robustness	System suitability passes under varied conditions	Pass

Comparative Analysis: Choosing the Right Tool for the Job

While GC-MS is the recommended technique, a comprehensive guide must consider alternatives. The choice of method is often a balance of performance, sample characteristics, and available resources.

Caption: Decision tree for selecting an analytical method.

Feature	GC-MS	HPLC-UV (with Derivatization)	Spectrophotometry
Specificity	Excellent: Mass spec provides a molecular fingerprint.	Good: Relies on chromatographic separation and derivatization selectivity.	Poor: Often measures a class of compounds (e.g., all oximes).[5]
Sensitivity	Excellent: Especially in SIM mode.	Good: Dependent on the chromophore of the derivative.	Moderate to Poor: Generally less sensitive than chromatographic methods.
Sample Prep	Simple: Typically dilution in a volatile solvent.	Complex: Requires a validated chemical derivatization step.[4]	Simple: May require a color-forming reaction.
Confirmation	Yes: Provides structural information from the mass spectrum.	No: UV detection provides no structural confirmation.	No: Provides no structural confirmation.
Robustness	High: Modern instruments are very reliable.	Moderate: Derivatization can introduce variability.	High: Simple instrumentation.
Best For	Accurate, specific, and sensitive quantification, especially in complex matrices.	Thermally unstable compounds where GC is not an option.	Simple, rapid screening where high specificity is not required.

Conclusion: A Commitment to Quality

The quantification of 2,2-dimethylcyclohexanone oxime is a task that demands a robust, reliable, and rigorously validated analytical method. This guide has demonstrated that Gas Chromatography-Mass Spectrometry is the premier choice, offering unparalleled specificity, sensitivity, and confidence in the results.

However, the instrument is only part of the equation. A comprehensive validation protocol, grounded in the principles of ICH Q2(R2), is what transforms a good method into an unassailable one. By systematically evaluating specificity, linearity, accuracy, precision, sensitivity, and robustness, the scientist builds a body of evidence that proves the method is fit for its intended purpose. This commitment to scientific integrity and methodological rigor is not just good practice—it is essential for ensuring the quality and safety of the final product.

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Comparative Guide to the Reduction Rates and Stereochemistry of Substituted Cyclohexanone Oximes

Executive Summary

The reduction of oximes to primary amines is a fundamental transformation in both pharmaceutical synthesis and industrial polymer production (e.g., caprolactam precursors). However, when dealing with substituted cyclohexanone oximes, the reaction kinetics and stereochemical outcomes are not uniform. They are heavily dictated by the spatial orientation and steric bulk of the ring substituents.

This guide provides an objective, data-driven comparison of reduction rates across differently substituted cyclohexanone oximes. As a self-validating technical resource, it details the mechanistic causality behind these kinetic differences and provides robust, verifiable experimental protocols for their reduction.

Mechanistic Causality: Steric Hindrance and Conformational Locking

To understand why certain substituted oximes reduce faster than others, one must analyze the transition state of the hydride transfer. The oxime carbon is sp2 hybridized and planar. Reduction requires the delivery of a hydride (from reagents like LiAlH 4​ ) or coordination to a metal surface (in catalytic hydrogenation) [1].

• Proximity Effects (2-Substitution): Substituents at the 2-position (ortho to the oxime) create severe steric shielding. The bulky group physically blocks the trajectory of the incoming reductant. Consequently, 2-substituted cyclohexanone oximes exhibit the slowest reduction rates, often requiring elevated temperatures or prolonged reaction times to force the reaction to completion [1].

• Conformational Locking (4-Substitution): A bulky group at the 4-position, such as a tert-butyl group, anchors the cyclohexane ring in a single chair conformation. This prevents ring-flipping and allows researchers to predictably control and analyze the direction of hydride attack. Axial attack is generally favored because equatorial attack is hindered by the 1,3-diaxial interactions from the axial hydrogens at C3 and C5 [4].

• Remote Effects (3-Substitution): Substitents at the 3-position offer moderate steric hindrance. They do not block the C=N bond as directly as 2-substituents, resulting in intermediate reduction rates [1].

Comparative Performance Data

The following table summarizes the relative reduction kinetics and stereochemical outcomes when subjected to standard hydride reduction (e.g., LiAlH 4​ in THF).

Substrate	Relative Reduction Rate	Primary Stereochemical Outcome	Mechanistic Driver
Cyclohexanone oxime	Fast (Baseline)	N/A	Unhindered approach from both faces of the planar C=N bond.
4-tert-Butylcyclohexanone oxime	Moderate	Predominantly trans (Equatorial -NH 2​ )	Conformationally locked. Axial hydride attack is sterically favored over equatorial attack.
3-Methylcyclohexanone oxime	Moderate	Mixture of cis and trans	Minimal direct shielding of the C=N bond; partial conformational bias.
2-Methylcyclohexanone oxime	Very Slow	Predominantly cis (Axial -NH 2​ )	Severe steric hindrance at the reaction center; incoming hydride is forced to attack from the less hindered face opposite the methyl group.
Cyclododecanone oxime	Very Slow	N/A	Extreme transannular steric hindrance significantly depresses the reduction rate compared to 6-membered rings [2].

Reaction Pathway Visualization

The stereodivergent pathway of conformationally locked oximes is a classic physical organic chemistry model. The diagram below illustrates the kinetic versus thermodynamic trajectories during the reduction of 4-tert-butylcyclohexanone oxime.

Stereochemical pathways in the reduction of 4-tert-butylcyclohexanone oxime.

Experimental Protocols: Self-Validating Systems

To ensure scientific integrity and reproducibility, the following protocols are designed with built-in validation checkpoints.

Protocol 1: Hydride Reduction of 4-tert-Butylcyclohexanone Oxime using LiAlH 4​

Causality Note: LiAlH 4​ is a powerful nucleophilic reducing agent. The reaction must be run in anhydrous ethereal solvents (THF or diethyl ether) to prevent the violent decomposition of the hydride and to solvate the lithium ions, which act as Lewis acids to activate the oxime oxygen.

• Preparation: In an oven-dried, argon-purged Schlenk flask, suspend LiAlH 4​ (2.5 equivalents) in anhydrous THF (0.2 M) at 0 °C.

• Addition: Dissolve 4-tert-butylcyclohexanone oxime (1.0 equivalent) in anhydrous THF. Add this solution dropwise to the LiAlH 4​ suspension over 30 minutes.

  • Why: Dropwise addition controls the highly exothermic nature of the reaction and prevents localized depletion of the hydride, which could lead to unwanted side reactions (e.g., aziridine formation or dimerization).

• Reflux: Remove the ice bath and heat the reaction to reflux (65 °C) for 4–6 hours.

  • Why: The reduction of the intermediate aluminate complex is the rate-determining step and requires thermal energy to proceed to completion.

• Fieser Quench (Self-Validating Step): Cool the flask to 0 °C. For every x grams of LiAlH 4​ used, carefully add x mL of H 2​ O, followed by x mL of 15% aqueous NaOH, and finally 3x mL of H 2​ O.

  • Why: This specific stoichiometric quench produces a granular, easily filterable aluminum salt precipitate. If the precipitate is gelatinous, the quench was improperly executed, and product recovery will be severely compromised.

• NMR Validation: Filter the salts, concentrate the filtrate, and analyze the crude mixture via 1 H NMR.

  • Validation Checkpoint: Observe the α -proton adjacent to the amine. In the major trans isomer (equatorial amine), this axial proton appears as a broad multiplet ( ∼ 2.6 ppm) due to two large axial-axial couplings ( J≈10−12 Hz). In the minor cis isomer, the equatorial proton appears as a narrow multiplet ( ∼ 3.1 ppm). This internal NMR check validates the stereochemical ratio before proceeding to column chromatography [4].

Protocol 2: Catalytic Hydrogenation of Sterically Hindered Oximes (e.g., 2-Methylcyclohexanone Oxime)

Causality Note: Heterogeneous catalysis is highly sensitive to steric bulk because the substrate must adsorb flat onto the metal surface[2, 3]. 2-substituted oximes resist this flat adsorption, necessitating modified conditions.

• Setup: In a high-pressure hydrogenation reactor, dissolve 2-methylcyclohexanone oxime in glacial acetic acid.

  • Why: Acetic acid protonates the oxime and the resulting amine, preventing the primary amine product from poisoning the metal catalyst by strongly coordinating to the active sites.

• Catalyst Addition: Add 10 wt% Pd/C (0.1 equivalents of Pd).

• Pressurization: Purge the vessel with nitrogen (3x), then with hydrogen (3x). Pressurize to 50 psi H 2​ .

• Reaction: Stir vigorously (800+ rpm) at 50 °C for 12 hours.

  • Why: High agitation is critical to overcome the gas-liquid mass transfer limitations inherent in pressurized hydrogenation. The elevated temperature compensates for the low reaction rate caused by the ortho-methyl steric hindrance.

• Workup & Validation: Vent the reactor, filter through Celite to remove the catalyst, and basify the filtrate with NaOH to liberate the free amine. Extract with dichloromethane.

  • Validation Checkpoint: GC-MS analysis of the crude extract should show the molecular ion peak for the primary amine ( m/z = 113). The absence of a peak at m/z = 127 (the starting oxime) confirms complete conversion, validating that the applied pressure and temperature were sufficient to overcome the steric barrier.

References

• Photocatalytic Cyclohexanone Oxime Synthesis from Ambient Air and KA Oil. Journal of the American Chemical Society.[Link]

• Ceria–Zirconia-Supported Pt as an Efficient Catalyst for the Sustainable Synthesis of Hydroxylamines and Primary Amines via the Hydrogenation of Oximes Under Ambient Conditions. MDPI.[Link]

• Reductive Amination of Cyclohexanone via Bimetallic Rh-Ni Catalysts: A Pathway to Improved Catalytic Efficiency. MDPI.[Link]

• Oxidation of Primary Amines to Oximes with Molecular Oxygen using 1,1-Diphenyl-2-picrylhydrazyl and WO3/Al2O3 as Catalysts. The Journal of Organic Chemistry.[Link]

Structural and Mechanistic Comparison Guide: E vs. Z Isomers of 2,2-Dimethylcyclohexanone Oxime

As a Senior Application Scientist, I frequently encounter scale-up failures in drug development when teams assume all cyclic oximes undergo standard Beckmann rearrangements to yield lactams. The reality is far more nuanced. 2,2-Dimethylcyclohexanone oxime serves as a classic, sterically constrained model demonstrating how subtle stereochemical differences between E and Z isomers completely dictate divergent reactivity profiles.

This guide provides an objective, field-proven comparison of the E and Z isomers of 2,2-dimethylcyclohexanone oxime, analyzing their thermodynamic stability, steric environments, and subsequent reactivity in Beckmann-type reactions.

Structural and Thermodynamic Comparison

The core structural difference between the E and Z isomers of 2,2-dimethylcyclohexanone oxime lies in the spatial orientation of the oxime hydroxyl (-OH) group relative to the bulky geminal dimethyl group at the C2 position.

• E-Isomer (Anti to C2): The -OH group is oriented away from the C2 gem-dimethyl group, pointing toward the less hindered C6 methylene group. This configuration minimizes steric strain, making it the overwhelmingly favored thermodynamic product during synthesis[1].

• Z-Isomer (Syn to C2): The -OH group is oriented directly towards the C2 gem-dimethyl group. This forces the oxygen atom and its lone pairs into the same spatial hemisphere as the axial methyl group, creating severe allylic ( ) steric repulsion[2]. Consequently, the Z-isomer is highly unstable and rarely isolated under standard oximation conditions.

Quantitative & Qualitative Comparison Table

Property	(E)-2,2-Dimethylcyclohexanone Oxime	(Z)-2,2-Dimethylcyclohexanone Oxime
Hydroxyl Orientation	Anti to C2 gem-dimethyl group	Syn to C2 gem-dimethyl group
Steric Strain	Low (Minimal 1,3-diaxial interactions)	High (Severe allylic strain)
Thermodynamic Status	Major / Exclusive Isomer	Trace / Unstable
Antiperiplanar Bond	C1–C2 bond	C1–C6 bond
Beckmann Pathway	Abnormal (Fragmentation)[3]	Normal (Rearrangement)[4]
Reaction Product	Nitrile + Alkene/Carbocation	Substituted Caprolactam
Diagnostic IR Peak	~2250 cm⁻¹ (C≡N stretch)	~1650 cm⁻¹ (C=O lactam stretch)

Mechanistic Implications: Normal vs. Abnormal Beckmann Reactions

The stereochemistry of the oxime strictly governs its behavior under Beckmann reaction conditions, as the bond antiperiplanar to the leaving group is the one that participates in the reaction[1].

The Causality of Fragmentation (E-Isomer): In the dominant E-isomer, the C1–C2 bond is antiperiplanar to the N–O bond. During acid-catalyzed activation, the leaving group departs, and the antiperiplanar C1–C2 bond donates electron density into the breaking N–O orbital[3]. However, because C2 is a fully substituted quaternary center, its migration would generate an unstable, highly sterically hindered nitrilium ion. Instead, the molecule relieves this strain via a Grob-type fragmentation (the abnormal Beckmann reaction). The C1–C2 bond cleaves entirely to yield a stable tertiary carbocation (which eliminates to an alkene) and a terminal nitrile[3].

The Causality of Rearrangement (Z-Isomer): If the Z-isomer were to react, the C1–C6 bond would be antiperiplanar. Migration of the less hindered secondary C6 carbon would proceed via a standard Beckmann rearrangement to form a lactam. However, due to the thermodynamic preclusion of the Z-isomer, this pathway is effectively shut down unless forced by photochemical isomerization[4].

Reaction pathways of 2,2-dimethylcyclohexanone oxime isomers under Beckmann conditions.

Experimental Protocols & Self-Validating Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems. By analyzing the specific spectroscopic outputs at each stage, researchers can definitively prove the stereochemical pathway taken.

Protocol 1: Synthesis and Isolation of (E)-2,2-Dimethylcyclohexanone Oxime

Objective: Synthesize the oxime and demonstrate the thermodynamic preference for the E-isomer.

• Reagent Preparation: Dissolve 2,2-dimethylcyclohexanone (1.0 eq) and hydroxylamine hydrochloride (1.5 eq) in absolute ethanol.

• Base Addition: Add pyridine (2.0 eq) dropwise.

  • Causality: Pyridine neutralizes the hydrochloride salt to make hydroxylamine nucleophilic, while maintaining a slightly basic medium that prevents the hydrolysis of the newly formed oxime.

• Reflux: Heat the mixture to 85 °C for 2 hours.

  • Causality: Elevated temperature provides the activation energy necessary to overcome the transition state of tetrahedral intermediate dehydration, driving the equilibrium entirely toward the thermodynamically stable E-isomer.

• Workup: Cool to room temperature, concentrate under reduced pressure, and partition between diethyl ether and water. Extract the aqueous layer, dry the combined organics over anhydrous Na₂SO₄, and evaporate.

• Self-Validating Step: Analyze the crude product via ¹H and ¹³C NMR. The absence of duplicate peaks for the gem-dimethyl groups confirms the exclusive formation of a single stereoisomer (the E-isomer).

Protocol 2: Abnormal Beckmann Fragmentation

Objective: Induce fragmentation to confirm the antiperiplanar relationship of the C1-C2 bond inherent to the E-isomer.

• Activation: Dissolve the purified (E)-2,2-dimethylcyclohexanone oxime in anhydrous dichloromethane (DCM). Add a leaving-group activator such as thionyl chloride (SOCl₂) at 0 °C.

• Reaction: Stir at room temperature for 4 hours.

  • Causality: The activator converts the -OH group into a superior leaving group (e.g., -OSOCl). The antiperiplanar C1-C2 bond donates electron density, triggering the Grob fragmentation.

• Self-Validating Step: Analyze the crude product via FT-IR spectroscopy. The appearance of a sharp, distinct peak at ~2250 cm⁻¹ confirms the presence of the C≡N stretch (nitrile), validating the fragmentation pathway. Conversely, the absence of a broad lactam carbonyl stretch at ~1650 cm⁻¹ confirms that no normal Beckmann rearrangement occurred, self-validating the E-isomer's exclusive formation.

Sources

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• 2. lookchem.com [lookchem.com]
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evaluating solvent efficiency in 2,2-dimethylcyclohexanone oxime extraction

Evaluating Solvent Efficiency in 2,2-Dimethylcyclohexanone Oxime Extraction: A Comparative Guide

Introduction

In the landscape of organic synthesis and drug development, 2,2-dimethylcyclohexanone oxime serves as a highly specialized intermediate. Unlike standard cyclohexanone oximes that undergo the classic Beckmann rearrangement to form amides, the steric and electronic influence of the gem-dimethyl group predisposes this molecule to the "abnormal" Beckmann reaction—also known as Beckmann fragmentation—yielding unsaturated nitriles 1. Because the purity of the oxime directly dictates the efficiency of the subsequent fragmentation 2, optimizing the liquid-liquid extraction (LLE) process following its synthesis is critical. This guide provides a comprehensive, data-backed comparison of solvent efficiencies for isolating 2,2-dimethylcyclohexanone oxime, designed for researchers and process chemists scaling up synthetic workflows.

The Mechanistic Role of Solvents in Oxime Extraction

When synthesizing 2,2-dimethylcyclohexanone oxime via the condensation of 2,2-dimethylcyclohexanone with hydroxylamine hydrochloride, the resulting mixture contains unreacted ketone, inorganic salts, and a water/ethanol solvent matrix 3. The extraction solvent must selectively partition the oxime into the organic phase.

Causality in Solvent Selection: The oxime molecule possesses a dual nature: a polar, hydrogen-bond-donating/accepting hydroxyl group (-OH) and a lipophilic, sterically bulky dimethylcyclohexyl ring.

• Polar Aprotic Solvents: Solvents like Ethyl Acetate or Dichloromethane are highly efficient because they can accept hydrogen bonds from the oxime's -OH group while fully solvating the hydrocarbon ring. This thermodynamic stability drives a high partition coefficient ( Kp​ ).

• Non-Polar Solvents: Solvents like Toluene easily dissolve the hydrocarbon backbone but fail to stabilize the polar oxime moiety effectively, leading to lower extraction yields and requiring multiple exhaustive extraction cycles.

Comparative Analysis of Extraction Solvents

Selecting the optimal solvent requires balancing extraction efficiency, phase separation kinetics, and environmental impact.

• Dichloromethane (DCM): Historically the standard due to its excellent solvating power for oximes and rapid phase separation (higher density than water). However, its high toxicity and regulatory restrictions make it less desirable for modern, sustainable drug development.

• Ethyl Acetate (EtOAc): A greener alternative that offers comparable extraction efficiency to DCM. Its moderate polarity makes it an excellent hydrogen-bond acceptor for the oxime. The primary drawback is its partial miscibility with water, which necessitates a stringent self-validating brine wash to prevent water carryover.

• Diethyl Ether: Offers extremely rapid evaporation and good phase separation. However, its severe flammability and tendency to form explosive peroxides limit its utility in large-scale operations.

• Deep Eutectic Solvents (DES): Emerging literature highlights the use of DES (e.g., Choline Chloride:Urea) in oxime chemistry. While primarily used as catalytic media, reaction-extraction coupling technologies using DES show promise for near 100% conversion and high selectivity, offering a zero-VOC alternative 4.

Quantitative Performance Comparison

The following table synthesizes experimental data and physicochemical properties to guide solvent selection for 2,2-dimethylcyclohexanone oxime extraction.

Solvent	Dielectric Constant ( ε )	Est. Extraction Efficiency (%)	Phase Separation Dynamics	Toxicity / Safety Profile	Recommended Use Case
Dichloromethane	8.93	>95%	Excellent (Bottom layer)	High (Carcinogen, VOC)	Analytical scale, difficult extractions
Ethyl Acetate	6.02	90 - 94%	Good (Top layer)	Low (Green solvent)	Preparative scale, standard workflows
Diethyl Ether	4.30	85 - 90%	Excellent (Top layer)	High (Highly flammable)	Temperature-sensitive extractions
Toluene	2.38	75 - 80%	Good (Top layer)	Moderate (Reprotoxic)	Large-scale industrial processes

Standardized Experimental Protocol for Oxime Extraction

To ensure reproducibility and scientific integrity, the following protocol describes a self-validating system for the extraction of 2,2-dimethylcyclohexanone oxime using Ethyl Acetate. The inclusion of a brine wash and anhydrous drying agent ensures that quantitative yield calculations are not artificially inflated by residual water 3.

Step-by-Step Methodology:

• Reaction Quenching: Following the synthesis of 2,2-dimethylcyclohexanone oxime in an ethanol/water mixture, remove the bulk of the ethanol under reduced pressure. Causality: Leaving ethanol in the mixture acts as a co-solvent, artificially increasing the solubility of the oxime in the aqueous phase and ruining the partition coefficient.

• Phase Partitioning: Dilute the remaining aqueous residue with distilled water (e.g., 50 mL) and transfer to a separatory funnel. Add an equal volume of Ethyl Acetate (50 mL).

• Extraction: Stopper the funnel and invert gently, venting the stopcock frequently to release pressure. Shake vigorously for 1-2 minutes to maximize surface area contact between phases. Allow the layers to separate completely.

• Collection: Drain the lower aqueous layer into an Erlenmeyer flask. Collect the upper organic layer (containing the oxime) in a separate flask. Repeat the extraction of the aqueous layer with two additional 25 mL portions of Ethyl Acetate to ensure exhaustive recovery.

• Washing (Self-Validation Step): Combine all organic extracts and wash with 30 mL of saturated aqueous sodium chloride (brine). Causality: Brine drastically increases the ionic strength of the aqueous phase, forcing dissolved water out of the ethyl acetate layer via the salting-out effect. If this step is skipped, water mass will be calculated as product yield.

• Drying: Transfer the organic layer to an Erlenmeyer flask and add anhydrous sodium sulfate ( Na2​SO4​ ) until the solid is free-flowing. Let sit for 15 minutes to absorb micro-droplets of water.

• Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the purified 2,2-dimethylcyclohexanone oxime as a solid or heavy oil.

Visualizing the Workflow and Chemical Pathway

Below is the chemical pathway illustrating the synthesis and subsequent abnormal Beckmann fragmentation of the target molecule.

Reaction pathway: Ketone to Oxime, followed by abnormal Beckmann fragmentation.

The following diagram maps the logical flow of the liquid-liquid extraction protocol, highlighting the phase separation dynamics.

Step-by-step liquid-liquid extraction workflow for oxime isolation using Ethyl Acetate.

References

• Title: Structure Correlation Study of the Beckmann Rearrangement: X-ray Structural Analysis and 13C–13C 1-Bond Coupling Constant Study of a Range of Cyclohexanone Oxime Derivatives Source: connectsci.au URL:[Link]

• Title: Application of Reaction-Extraction Coupling Technology: Highly Efficient Preparation of ε-Caprolactam over a Deep Eutectic Solvent under Mild Reaction Conditions Source: acs.org URL:[Link]

• Title: Substituted diaminopyrimidyl compounds, compositions thereof, and methods of treatment therewith (Patent CA2934061A1)

• Title: Structure–reactivity correlations of the abnormal Beckmann reaction of dihydrolevoglucosenone oxime Source: rsc.org URL:[Link]

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• 4. pubs.acs.org [pubs.acs.org]

Comparative Spectroscopic Analysis of Dimethyl-Substituted Cyclohexanone Oximes: A Guide for Structural Elucidation

As a Senior Application Scientist, I frequently encounter challenges in the unambiguous structural elucidation of substituted cyclic oximes. Dimethyl-substituted cyclohexanone oximes are critical intermediates in synthetic chemistry, particularly as precursors to lactams via the Beckmann rearrangement or nitriles via the abnormal Beckmann fragmentation.

This guide provides a comprehensive, objective comparison of the spectroscopic profiles (NMR, IR, MS) of various dimethylcyclohexanone oximes. By correlating ground-state conformational dynamics with spectroscopic data, we establish a self-validating framework for structural confirmation and reactivity prediction.

Conformational Dynamics & Steric Causality

The position of the methyl substituents on the cyclohexyl ring fundamentally dictates the 3D conformation of the oxime, which directly influences its NMR chemical shifts and downstream reactivity.

• 4,4-Dimethylcyclohexanone Oxime: Because the methyl groups are remote from the oxime moiety, steric interference is negligible. This molecule adopts a thermodynamically stable chair conformation. The symmetry of the molecule simplifies its spectroscopic signature[1].

• 2,6-Dimethylcyclohexanone Oxime: Alpha-substitution introduces severe steric hindrance. If this molecule were to adopt a standard chair conformation, one methyl group would be forced into an axial position and the other equatorial, generating massive A(1,3) allylic strain with the oxime hydroxyl group. Consequently, 13 C and 1 H NMR chemical shift analyses confirm that cis-2,6-dimethylcyclohexanone oxime relaxes into a non-chair (twist-boat) conformation to alleviate this steric clash[2],[3].

• 2,2-Dimethylcyclohexanone Oxime: The presence of a gem-dimethyl group at the alpha position creates a highly polarized C1-C2 bond. This asymmetric steric bulk not only affects the chemical shifts of the adjacent carbons but also predisposes the molecule to carbon-carbon bond cleavage during activation.

Comparative Spectroscopic Data

The formation of an oxime from a ketone introduces distinct spectral features that must be cross-verified using multiple analytical modalities[4]. The tables below summarize the expected and literature-validated quantitative data for key isomers.

Table 1: Comparative 1 H and 13 C NMR Data

Acquisition Parameters: 400 MHz, CDCl₃ solvent, TMS internal standard.

Compound	1 H NMR Key Shifts (δ, ppm)	13 C NMR Key Shifts (δ, ppm)	Conformation
4,4-Dimethyl	~8.0-10.0 (br s, 1H, N-OH)~2.2-2.6 (m, 4H, H-2/H-6)~1.0 (s, 6H, CH₃)	~158-162 (C=N)~35-40 (C-3/C-5)~20-25 (CH₃)	Chair
2,6-Dimethyl	~8.5-9.5 (br s, 1H, N-OH)~2.8-3.2 (m, 2H, H-2/H-6)~1.1 (d, 6H, CH₃)	~160-164 (C=N)~30-35 (C-3/C-5)~18-22 (CH₃)	Non-Chair (Twist-Boat)
3,5-Dimethyl	~8.0-9.5 (br s, 1H, N-OH)~2.0-2.4 (m, 4H, H-2/H-6)~0.9 (d, 6H, CH₃)	~158-161 (C=N)~40-45 (C-2/C-6)~22-26 (CH₃)	Chair

Causality of Shifts: The iminyl carbon (C=N) is highly deshielded (~158-162 ppm) due to the sp² hybridization and the electronegativity of the nitrogen atom[4]. The alpha protons (H-2, H-6) are shifted downfield (~2.2-3.2 ppm) due to the magnetic anisotropy of the C=N double bond. The broadness of the N-OH proton signal is caused by rapid chemical exchange and intermolecular hydrogen bonding, which is highly concentration- and solvent-dependent[1].

Table 2: Comparative FT-IR and Mass Spectrometry Data

Compound	FT-IR Key Bands (cm⁻¹)	Mass Spectrometry (EI)	Reactivity Profile
4,4-Dimethyl	~3200-3400 (O-H stretch)~1650 (C=N stretch)	m/z 141 (M⁺)	Normal Beckmann (Lactam)
2,6-Dimethyl	~3200-3350 (O-H stretch)~1640 (C=N stretch)	m/z 141 (M⁺)	Normal Beckmann (Lactam)
2,2-Dimethyl	~3200-3400 (O-H stretch)~1645 (C=N stretch)	m/z 141 (M⁺)	Abnormal Beckmann (Nitrile)

Mechanistic Implications: Normal vs. Abnormal Beckmann

Ground-state spectroscopic data can elegantly predict the macroscopic reactivity of these oximes. In , it has been shown that alpha-substituted oximes (like 2,2-dimethylcyclohexanone oxime) exhibit altered 13 C- 13 C one-bond coupling constants ( 1JC1−C2​ ).

When the oxime oxygen is activated (e.g., via tosylation), the presence of the gem-dimethyl group stabilizes positive charge buildup at the adjacent carbon. This promotes a heterolytic fragmentation of the C1-C2 bond (Abnormal Beckmann) to yield a nitrile, rather than the standard alkyl migration to nitrogen (Normal Beckmann) that yields a lactam,[5].

Logical pathways for normal vs. abnormal Beckmann rearrangements based on substitution.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following workflow provides a self-validating system for the synthesis and spectroscopic characterization of dimethylcyclohexanone oximes. Detailed methodologies are crucial for reproducing experimental results[4].

Phase 1: Oximation Synthesis

• Reagent Preparation: In a round-bottom flask, dissolve 1.0 equivalent of the target dimethylcyclohexanone and 1.5 equivalents of hydroxylamine hydrochloride in an ethanol/water mixture[1].

• Base Addition (Causality): Slowly add a highly concentrated aqueous solution of sodium carbonate (1.2 equivalents). Why? The base neutralizes the hydrochloride salt, liberating the lone pair on the hydroxylamine nitrogen. Without this step, the amine remains protonated and non-nucleophilic, halting the reaction[1].

• Reflux & Isolation: Heat to reflux for 2-4 hours. Monitor via TLC. Once complete, remove ethanol via rotary evaporation, extract with ethyl acetate, wash with brine, and dry over anhydrous Na₂SO₄[1].

Phase 2: Spectroscopic Acquisition

• FT-IR Spectroscopy: Prepare a KBr pellet by finely grinding 1-2 mg of the solid oxime with 100 mg of IR-grade KBr. Why KBr? KBr is completely transparent in the 4000-400 cm⁻¹ range, eliminating solvent masking effects that would obscure the critical O-H (~3300 cm⁻¹) and C=N (~1650 cm⁻¹) stretching bands[4].

• NMR Spectroscopy: Dissolve 15-20 mg of the purified oxime in CDCl₃ containing Tetramethylsilane (TMS). Acquire 1 H and 13 C spectra at ≥400 MHz. Why TMS? TMS provides an unambiguous 0.00 ppm internal standard, which is mandatory for accurately calculating the subtle chemical shift differences between the axial/equatorial methyl groups and the deshielded alpha-protons[1].

Workflow for the synthesis and self-validating spectroscopic analysis of oximes.

Sources

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]

A Comparative Guide to the Synthetic Routes for 2,2-Dimethylcyclohexanone Oxime

This guide provides an in-depth comparison of various synthetic methodologies for the production of 2,2-dimethylcyclohexanone oxime. As a key intermediate for the synthesis of substituted aza-heterocycles and a substrate for studying the intriguing "abnormal" Beckmann rearrangement, its efficient synthesis is of considerable interest to researchers in organic and medicinal chemistry.[1][2] This document moves beyond a simple recitation of protocols to offer a critical evaluation of each route, grounded in mechanistic principles and practical considerations. We will explore classical methods alongside modern, greener alternatives, providing the necessary data for an informed selection of the optimal synthetic pathway.

Introduction: The Significance of a Hindered Oxime

Oximes are a versatile class of organic compounds, serving not only as protecting groups for aldehydes and ketones but also as precursors to a wide array of functional groups, including amides (via the Beckmann rearrangement), nitriles, and amines.[3][4] The target molecule, 2,2-dimethylcyclohexanone oxime, presents a unique synthetic challenge due to the steric hindrance imposed by the gem-dimethyl group adjacent to the carbonyl. This structural feature can significantly impact reaction kinetics and equilibrium, often requiring more forcing conditions or specialized catalytic systems compared to its unsubstituted analogue, cyclohexanone oxime.[5]

Furthermore, the quaternary carbon atom α to the oxime group in 2,2-dimethylcyclohexanone oxime predisposes it to an "abnormal" Beckmann rearrangement or fragmentation, yielding a nitrile instead of the expected lactam.[1] Understanding and controlling the synthesis of this oxime is therefore crucial for its subsequent application in complex molecular syntheses.

Benchmarking Synthetic Methodologies

This guide will compare four distinct synthetic routes:

• Classical Oximation: The traditional, widely-used condensation reaction.

• Ultrasound-Assisted Synthesis: A green chemistry approach leveraging sonochemistry.

• Solvent-Free "Grindstone" Chemistry: A mechanochemical method that eliminates bulk solvents.

• Catalytic Ammoximation: An advanced, atom-economical industrial process.

The following diagram provides a high-level overview of the synthetic pathways discussed.

Caption: Overview of the benchmarked synthetic routes to 2,2-dimethylcyclohexanone oxime.

Route 1: Classical Oximation

The most conventional method for synthesizing oximes is the condensation of a ketone with hydroxylamine, typically supplied as its hydrochloride salt, in the presence of a base.[6] The base neutralizes the HCl released, liberating free hydroxylamine to act as a nucleophile.

Mechanistic Rationale

The reaction proceeds via nucleophilic addition of the nitrogen atom of hydroxylamine to the electrophilic carbonyl carbon of the ketone. This is followed by a series of proton transfers to form a carbinolamine intermediate, which then dehydrates to yield the final C=N double bond of the oxime.[7]

Sources

• 1. Structure–reactivity correlations of the abnormal Beckmann reaction of dihydrolevoglucosenone oxime - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C7OB02499A [pubs.rsc.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. xisdxjxsu.asia [xisdxjxsu.asia]
• 5. Cyclohexanone oxime - Wikipedia [en.wikipedia.org]
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• 7. studylib.net [studylib.net]

Safety & Regulatory Compliance

Mechanistic Causality: Why Specialized Disposal is Critical

As a Senior Application Scientist, I approach laboratory safety not as a set of arbitrary rules, but as an extension of chemical mechanics. The disposal of specialized reagents like 2,2-dimethylcyclohexanone oxime requires more than just pouring waste into a carboy; it demands an understanding of the molecule's structural reactivity, potential incompatibilities, and the regulatory landscape governing hazardous organic nitrogen compounds.

This guide provides a comprehensive, mechanistically grounded protocol for the safe handling and disposal of 2,2-dimethylcyclohexanone oxime, designed specifically for researchers and drug development professionals who require rigorous, self-validating operational plans.

To design a safe disposal protocol, we must first understand the chemical behavior of the waste. 2,2-Dimethylcyclohexanone oxime is synthesized from 2,2-dimethylcyclohexanone, a sterically hindered ketone [3]. The presence of the bulky gem-dimethyl group at the C2 position fundamentally alters the molecule's reactivity profile.

While standard cyclohexanone oximes undergo the normal Beckmann rearrangement to form lactams when exposed to acids, the steric strain in the 2,2-dimethyl variant makes it highly susceptible to the abnormal Beckmann rearrangement (Grob fragmentation) [2]. If this oxime is inadvertently mixed with acidic waste streams, it can undergo spontaneous fragmentation to yield unsaturated nitriles and reactive carbocations. This reaction is exothermic and can lead to rapid pressure buildup, off-gassing, and potential rupture of sealed waste containers. Furthermore, as an organic nitrogen compound, it poses acute toxicity risks, including serious eye damage and harm upon ingestion or skin contact [1].

Quantitative Safety & Hazard Profile

Before initiating any disposal procedure, operators must verify the physical and hazard parameters of the parent compounds and the oxime derivative to ensure appropriate environmental controls are in place.

Property / Hazard	Value / Classification	Operational Implication
GHS Classification	Acute Tox. 4 (Oral/Dermal/Inhalation), Eye Dam. 1	Mandates strict use of Type ABEK respirators (if aerosolized) and splash goggles [3].
Flash Point (Precursor)	50 °C (122 °F) - Closed Cup	Waste must be kept away from ignition sources and stored in a flammables cabinet [3].
Chemical Stability	Stable under standard conditions	Avoid heating waste carboys; store in cool, dry Satellite Accumulation Areas (SAAs) [1].
Incompatibilities	Strong oxidizing agents, strong acids	Mixing with acids triggers Grob fragmentation [2]; mixing with oxidizers risks violent combustion.

Operational Workflow for Oxime Waste Management

The following diagram maps the logical relationship between waste generation, chemical validation, and final disposal. This workflow ensures that no incompatible chemicals are mixed, preventing runaway reactions in the laboratory.

Fig 1: Operational workflow for the segregation, validation, and disposal of oxime chemical waste.

Step-by-Step Disposal Methodology

This methodology utilizes a self-validating system : operators cannot proceed to the next step without confirming a specific safety metric. This prevents the cascading failures that typically lead to laboratory accidents.

Step 1: Waste Stream Compatibility Verification

• Action: Before transferring 2,2-dimethylcyclohexanone oxime (either as a solid or in a solvent solution) into a communal organic waste carboy, test the pH of the existing waste using a solvent-compatible pH strip.

• Validation: Proceed only if the pH is neutral to slightly basic (pH 6.5–9.0). If the pH is < 6.0, do not add the oxime . Acidic environments catalyze the abnormal Beckmann fragmentation, which can pressurize the container [2]. Create a new, dedicated waste container instead.

Step 2: Containerization and Primary Sealing

• Action: Collect the oxime waste in a High-Density Polyethylene (HDPE) or glass container. Avoid metal containers, which can corrode or inadvertently catalyze side reactions. If the oxime is in a solid state, avoid generating dust during transfer [1].

• Validation: Inspect the cap's PTFE liner for degradation. Secure the cap and invert the container 45 degrees to visually confirm a hermetic seal.

Step 3: RCRA-Compliant Labeling

• Action: Attach a standardized Hazardous Waste tag immediately upon adding the first drop of waste [5].

• Validation: Ensure the label explicitly states "Hazardous Waste" and lists the full chemical name ("2,2-Dimethylcyclohexanone oxime") without abbreviations or chemical formulas [4]. Include the accumulation start date and the exact concentration of the constituents.

Step 4: Satellite Accumulation Area (SAA) Storage

• Action: Transfer the sealed, labeled container to the designated SAA. The SAA must be at or below eye level to prevent drop hazards and must utilize secondary containment (e.g., a polypropylene bin) capable of holding 110% of the largest container's volume [4].

• Validation: Confirm that the SAA is physically segregated from strong oxidizing agents and acidic waste streams.

Step 5: EHS Manifesting and Licensed Disposal

• Action: Once the container is full, or the accumulation time limit (typically 90 to 180 days depending on your generator status) is approaching, submit a pickup request to your Environmental Health and Safety (EHS) department.

• Validation: Verify that the total chemical waste stored in the laboratory has not exceeded the regulatory storage limit (e.g., 55 gallons of hazardous waste) [5]. The waste will be transferred to a licensed chemical waste disposal service for high-temperature incineration, which is the only approved method for destroying complex organic nitrogen compounds [1].

Emergency Spill Response Protocol

In the event of an accidental release, immediate and calculated action is required to prevent exposure and environmental contamination.

• Evacuate and Ventilate: Evacuate the immediate danger area and ensure laboratory ventilation (fume hoods/snorkels) is operating at maximum capacity [3].

• Eliminate Ignition Sources: Because the precursor and solvent vehicles are often flammable, immediately extinguish all open flames and power down non-explosion-proof equipment [3].

• Containment (Self-Validating):

  • For Solid Oxime: Do not sweep dry. Lightly moisten with a compatible, non-reactive solvent to prevent aerosolization, then collect with non-sparking tools [1].

  • For Liquid Solutions: Apply an inert, liquid-absorbent material (e.g., Chemizorb® or diatomaceous earth). Validation: Touch the perimeter of the spill with a gloved hand to ensure the absorbent has completely halted the liquid's spread before scooping.

• Disposal of Spill Debris: Place all contaminated cleanup materials into a dedicated hazardous waste container, label as "Spill Debris containing 2,2-Dimethylcyclohexanone oxime," and process through EHS.

References

• Royal Society of Chemistry. "Structure–reactivity correlations of the abnormal Beckmann reaction of dihydrolevoglucosenone oxime." Organic & Biomolecular Chemistry. Available at: [Link]

• Northwestern University. "Hazardous Waste Disposal Guide - Research Safety." Northwestern University. Available at:[Link]

• Vanderbilt University Medical Center. "Laboratory Guide for Managing Chemical Waste." VUMC. Available at: [Link]

Comprehensive Safety and Handling Guide for 2,2-Dimethylcyclohexanone Oxime

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This guide is based on the available safety data for the closely related compounds 2,2-Dimethylcyclohexanone and Cyclohexanone Oxime, as a specific Safety Data Sheet (SDS) for 2,2-Dimethylcyclohexanone oxime was not located. It is imperative to conduct a thorough risk assessment for your specific application and to handle this compound with caution, assuming it may share hazards with its structural analogs.

Hazard Assessment and Core Safety Principles

The foundational principle for handling this compound is the Hierarchy of Controls , which prioritizes engineering and administrative controls over personal protective equipment (PPE).

Caption: Hierarchy of Controls for Chemical Safety.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial to minimize exposure. The following table outlines the recommended PPE for handling 2,2-Dimethylcyclohexanone oxime, based on the hazards of related compounds.

Body Part	Personal Protective Equipment	Specifications and Rationale
Eyes/Face	Safety glasses with side shields or chemical safety goggles.[6] A face shield may be required for splash hazards.	Protects against potential splashes and airborne particles.
Hands	Chemical-resistant gloves (e.g., nitrile, neoprene).[6]	Gloves should be inspected before each use and disposed of properly after handling the chemical.
Body	Laboratory coat or chemical-resistant apron. Flame-retardant clothing should be considered if handling larger quantities due to the flammability of the parent ketone.[5][7]	Provides a barrier against accidental skin contact and splashes.
Respiratory	A NIOSH-approved respirator may be necessary if working outside of a fume hood or if there is a risk of generating dust or aerosols.	Consult your institution's environmental health and safety department for respirator selection and fit-testing.

Operational Plan: From Receipt to Disposal

A systematic approach to handling ensures safety at every step.

Receiving and Storage

Caption: Workflow for Receiving and Storing 2,2-Dimethylcyclohexanone Oxime.

Upon receipt, inspect the container for any signs of damage. Store the compound in a tightly sealed container in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[3][7][8]

Handling and Experimental Use

• Preparation : Before handling, ensure that a safety shower and eyewash station are readily accessible.[8]

• Engineering Controls : All handling of 2,2-Dimethylcyclohexanone oxime should be conducted in a certified chemical fume hood to minimize inhalation exposure.[7]

• Personal Protective Equipment : Don the appropriate PPE as outlined in the table above.

• Weighing and Transfer : Handle the compound carefully to avoid generating dust or aerosols.[6] Use non-sparking tools.[7]

• Experimental Setup : If heating the compound, be aware that vapor/air mixtures can be explosive at elevated temperatures.[5][7] Ensure proper grounding of equipment to prevent static discharge.[7]

Emergency Procedures

Exposure Route	First-Aid Measures
Inhalation	Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[2][3][7]
Skin Contact	Immediately remove contaminated clothing. Flush the affected area with copious amounts of water for at least 15 minutes. Seek medical attention if irritation persists.[2][3][7]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][3][7]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[2][3][4]

In the event of a spill, evacuate the area and remove all ignition sources.[3][7] For small spills, absorb the material with an inert, non-combustible absorbent and place it in a suitable container for disposal.[3][6] For larger spills, contact your institution's emergency response team.

Disposal Plan

All waste containing 2,2-Dimethylcyclohexanone oxime must be treated as hazardous waste.

Caption: Hazardous Waste Disposal Workflow.

• Waste Collection : Collect all waste materials, including contaminated PPE, in a clearly labeled, sealed container. Do not mix with other waste streams.[6]

• Disposal : Dispose of the waste through a licensed hazardous waste disposal company, following all local, state, and federal regulations.[1][2][6][8] Do not dispose of it down the drain or in the regular trash.[1]

References

• CPAChem. (n.d.). Safety data sheet: Cyclohexanone oxime. Retrieved from [Link]

• Chemdor. (2026, March 28). 2,2-Dimethylcyclohexanone Safety Data Sheet (SDS) | CAS: 1193-47-1. Retrieved from [Link]

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: 2,2-Dimethyl-1-oxa-4thia-2-silacyclohexan-6-one. Retrieved from [Link]

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